Urea ammonium nitrate

• CAS: 15978-77-5

Core Science & Biosynthesis

A Technical Guide to the Physico-Chemical Properties of Urea Ammonium Nitrate (UAN) Solutions

Introduction

Urea (B33335) Ammonium (B1175870) Nitrate (B79036) (UAN) solutions are high-performance liquid fertilizers composed of urea, ammonium nitrate, and water.[1] These solutions are valued for their safety, convenience in handling and application, and compatibility with other nutrients and agricultural chemicals.[2] The most common grades are UAN-28, UAN-30, and UAN-32, where the number designates the total nitrogen (N) content by weight.[1][2]

A key advantage of UAN is that it provides nitrogen in three distinct forms: nitrate (NO₃⁻), ammonium (NH₄⁺), and amide (from urea).[2][3] The nitrate portion is immediately available for plant uptake, while the ammonium and urea forms provide a more sustained release of nitrogen as they undergo microbial transformations in the soil.[2] This technical guide provides an in-depth overview of the core physico-chemical properties of UAN solutions, detailed experimental protocols for their characterization, and a summary of their chemical behavior, tailored for researchers and scientists.

Composition and Grades of UAN Solutions

UAN solutions are manufactured by blending heated solutions of urea and ammonium nitrate with water.[2] The relative proportions of these components are adjusted to achieve the desired total nitrogen content and to ensure the solution remains stable at lower temperatures.[2] The compositions of the most prevalent commercial grades are detailed below.

Table 1: Typical Composition of Commercial UAN Grades

Grade	Total Nitrogen (% by weight)	Ammonium Nitrate (% by weight)	Urea (% by weight)	Water (% by weight)
UAN-32	32	~45	~35	~20
UAN-30	30	~42	~33	~25
UAN-28	28	~40	~30	~30

(Source: Data compiled from multiple sources[1][4])

Core Physico-Chemical Properties

The physical properties of UAN solutions are critical for their storage, handling, and application. These properties, particularly density and crystallization temperature, vary significantly between grades.

Table 2: Summary of Key Physico-Chemical Properties of UAN Solutions

Property	UAN-32	UAN-30	UAN-28
Density at 16°C (60°F)	1.320 g/cm³ (11.08 lbs/gal)	1.303 g/cm³ (10.86 lbs/gal)	1.283 g/cm³ (10.67 lbs/gal)
Crystallization Temp. (Salt-Out)	0°C (32°F)	-9°C (16°F)	-18°C (0°F)
Viscosity	~4.7 mPa·s at 15.6°C	~5.0 mPa·s at 20°C	Not specified
pH	6.5 - 7.5	6.5 - 7.2	6.5 - 7.5 (Typical)
Boiling Point	>100°C (>212°F)	>100°C (>212°F)	>100°C (>212°F)
Vapor Pressure	4.1 mbar at 15.6°C	Not specified	Not specified

(Source: Data compiled from multiple sources[1][5][6][7][8])

Density and Specific Gravity

Density is a primary indicator of the nitrogen concentration in a UAN solution. It is a crucial parameter for inventory management and for calibrating application equipment to ensure precise nutrient delivery. The density of UAN solutions decreases as temperature increases.

Crystallization Temperature (Salting-Out Point)

The crystallization temperature, or salt-out point, is the temperature at which dissolved salts begin to precipitate out of the solution, forming crystals.[9] This is a critical limiting factor for the storage of UAN solutions in colder climates.[2] UAN-28, with its higher water content, has the lowest crystallization temperature, making it more suitable for regions with harsh winters.[8] If crystallization occurs, the solution requires agitation and warming to redissolve the salts.

pH

UAN solutions are typically manufactured to have a pH in the neutral range, often between 6.5 and 7.5, to minimize corrosion and ensure stability.[5][10]

Chemical Properties and Reactivity

Stability and Decomposition

Under normal storage conditions, UAN solutions are stable.[11] However, if the water evaporates and the remaining solid residue is heated, particularly in a confined space, it can decompose.[11][12] High temperatures can cause the release of toxic and flammable fumes, including oxides of nitrogen, ammonia (B1221849), and carbon monoxide.[13]

Corrosivity and Material Compatibility

UAN solutions are corrosive to several metals, including mild steel, brass, bronze, copper, and zinc.[1][11][13] For this reason, storage tanks and handling equipment are typically made of stainless steel, aluminum, or certain types of fiberglass.[14] A corrosion inhibitor is commonly added during production to protect the steel in storage and transport containers.[2][8]

Chemical Incompatibilities

• Strong Acids: Mixing UAN with strong acids like nitric acid at a low pH can form urea nitrate, which may be unstable or explosive under certain conditions.[11]

• Alkaline Materials: Contact with alkaline substances can liberate ammonia gas.[11]

• Calcium Nitrate: UAN solutions should not be mixed with fertilizers containing calcium nitrate, as this will form a thick, insoluble precipitate of calcium ammonium nitrate that can clog equipment.[1]

• Oxidizers: Avoid contact with strong oxidizers, chlorates, and hypochlorites.[11][13]

Experimental Protocols for Property Determination

Accurate characterization of UAN solutions is essential for quality control and research. Modern instrumental methods offer rapid and precise analysis.

Protocol for Determining UAN Composition

A contemporary and efficient method for determining the concentrations of urea, ammonium nitrate, and water in UAN solutions involves the simultaneous measurement of density and refractive index.[4][6][15]

Objective: To determine the weight percentage of ammonium nitrate, urea, water, and total nitrogen in a UAN sample.

Principle: The density and refractive index of a ternary solution (urea-ammonium-nitrate-water) are unique functions of the concentration of its components. By measuring these two physical properties simultaneously, a system of equations can be solved to accurately calculate the concentration of each component.[6][15]

Apparatus:

• A combined, automated system featuring a digital density meter and a digital refractometer (e.g., Mettler Toledo Excellence Multiparameter System, Anton Paar Modulyzer).[4][6]

• Syringes for sample injection or an automated sample handler.

• Deionized water and appropriate cleaning solutions (e.g., ethanol) for the measurement cells.

Procedure:

• System Calibration: Ensure both the density meter and refractometer are calibrated according to manufacturer specifications, typically using dry air and deionized water.

• Sample Preparation: The UAN sample should be at thermal equilibrium with the instrument's measurement cell (typically 20°C). Ensure the sample is homogenous and free of any crystallized salts or particulates.

• Sample Loading: Inject the UAN sample into the system, ensuring the measurement cells of both instruments are completely filled without any air bubbles. Many modern systems automate this process.[15]

• Measurement: Initiate the simultaneous measurement of density and refractive index. The system will automatically perform the readings once the sample temperature has stabilized.

• Calculation and Data Output: The instrument's software uses pre-programmed equations to instantly calculate the concentrations of ammonium nitrate, urea, water, and total nitrogen based on the measured density and refractive index values.[4][6] The results are displayed directly.

• Cleaning: Following the measurement, flush the system with deionized water and/or other recommended cleaning agents to prevent residue buildup and cross-contamination.

Advantages: This method is rapid (1-3 minutes per sample), requires a small sample volume, eliminates the need for hazardous chemicals used in titration, and reduces the potential for human error.[6][15]

References

• 1. UAN - Wikipedia [en.wikipedia.org]
• 2. cropnutrition.com [cropnutrition.com]
• 3. Urea ammonium nitrate UAN-32, the main advantages [kas32.com]
• 4. mt.com [mt.com]
• 5. yara.us [yara.us]
• 6. muser-my.com [muser-my.com]
• 7. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 8. cfindustries.com [cfindustries.com]
• 9. ucpcdn.thyssenkrupp.com [ucpcdn.thyssenkrupp.com]
• 10. CN104086234A - Industrial production method of urea ammonium nitrate (UAN) water-soluble fertilizer - Google Patents [patents.google.com]
• 11. agricocanada.com [agricocanada.com]
• 12. public.agriconomie.com [public.agriconomie.com]
• 13. summitfertz.com.au [summitfertz.com.au]
• 14. assets.greenbook.net [assets.greenbook.net]
• 15. rudolphresearch.com [rudolphresearch.com]

An In-Depth Technical Guide to the Chemical Composition and Grades of Urea Ammonium Nitrate (UAN) Solutions

Urea (B33335) Ammonium (B1175870) Nitrate (B79036) (UAN) solutions are extensively utilized in the agricultural sector as a primary source of nitrogen fertilizer. These solutions are valued for their high nitrogen content, ease of application, and compatibility with many other nutrients and agricultural chemicals. This technical guide provides a comprehensive overview of the chemical composition, physical properties, and analytical methodologies for the common grades of UAN: 28, 30, and 32. This document is intended for researchers, scientists, and professionals in drug development and related fields who require a detailed understanding of UAN solutions.

Chemical Composition and Grades of UAN

UAN is a high-performance fertilizer produced by blending solutions of urea (CO(NH₂)₂) and ammonium nitrate (NH₄NO₃) in water. The combination of these two nitrogen sources provides three forms of nitrogen: nitrate nitrogen, ammoniacal nitrogen, and ureic nitrogen. This tripartite composition allows for both immediate and sustained nitrogen availability to plants. The nitrate portion is readily available for plant uptake, while the ammoniacal form can be directly absorbed or undergo nitrification. The urea component is hydrolyzed by soil enzymes into ammonium, which is then converted to nitrate.

The different grades of UAN are distinguished by their total nitrogen content, which is a function of the proportions of urea, ammonium nitrate, and water. The most common grades are UAN 28, UAN 30, and UAN 32, with the numerical designation indicating the percentage of total nitrogen by weight. The specific compositions are adjusted to prevent the salting out of the components at lower temperatures, with lower nitrogen grades being more prevalent in colder climates.

Data Presentation: Chemical and Physical Properties

The following tables summarize the key chemical and physical properties of the three primary grades of UAN.

Table 1: Chemical Composition of UAN Grades

Parameter	UAN 28	UAN 30	UAN 32
Total Nitrogen (wt. %)	28.0	30.0	32.0
Ammonium Nitrate (wt. %)	36 - 42	38 - 45	41 - 48
Urea (wt. %)
	29 - 33	30.5 - 35.6	32.6 - 38
Water (wt. %)
	~30	~25	~20
Nitrate Nitrogen (wt. %)
	~7.0	~7.5	~8.0
Ammoniacal Nitrogen (wt. %)
	~7.0	~7.5	~8.0
Ureic Nitrogen (wt. %)
	~14.0	~15.0	~16.0

Table 2: Physical Properties of UAN Grades

Parameter	UAN 28	UAN 30	UAN 32
Specific Gravity (at 16°C)	1.281	1.304	1.330
Density (lbs/gallon at 60°F)	10.67	10.86	11.08
Salt-out Temperature (°F)	0 (-18°C)	16 (-9°C)	32 (0°C)
pH	6.8 - 7.5	6.8 - 7.5	6.8 - 7.5
Free Ammonia (B1221849) (ppm, max)	500	500	500
Corrosion Inhibitor (ppm)	150 - 250	150 - 250	150 - 250

Note: The ranges for Ammonium Nitrate and Urea content can vary slightly by manufacturer.

Manufacturing Process and Component Relationships

The production of UAN solutions is a relatively straightforward process that involves the mixing of heated solutions of urea and ammonium nitrate. Typically, half of the total nitrogen in the final product is derived from the urea solution and the other half from the ammonium nitrate solution.[1] A corrosion inhibitor is commonly added to the final solution to protect steel storage and application equipment.[1]

The logical relationship between the components of UAN can be visualized as a hierarchical structure where the final product is a combination of two primary nitrogen sources, which in turn are composed of different forms of nitrogen.

Composition of Urea Ammonium Nitrate (UAN) Solution.

Experimental Protocols for UAN Analysis

Accurate determination of the chemical composition of UAN is critical for quality control and regulatory compliance. Several analytical methods are employed for this purpose, ranging from traditional wet chemistry techniques to modern instrumental analysis.

Determination of Total Nitrogen

Two primary methods are recognized as best practices for the determination of total nitrogen in UAN: the combustion method (AOAC 993.13) and a titrimetric method after distillation (EN 15750 / ISO 5315).[1]

3.1.1. AOAC Official Method 993.13 - Combustion Method

This method is based on the complete combustion of the UAN sample at high temperature in an oxygen atmosphere. All forms of nitrogen are converted to nitrogen gas (N₂), which is then quantified by a thermal conductivity detector.

• Principle: The sample is combusted at a high temperature (≥950°C) in a furnace. The resulting gases are passed through a reduction chamber to convert nitrogen oxides to N₂, and then through scrubbers to remove interfering substances like water and carbon dioxide. The N₂ gas is measured by a thermal conductivity detector.

• Apparatus:

  • Nitrogen analyzer based on the Dumas combustion principle.

  • Analytical balance with a readability of 0.1 mg.

  • Syringes for liquid sample injection.

• Reagents and Standards:

  • High-purity oxygen (99.99%).

  • High-purity helium or argon as a carrier gas.

  • EDTA, uric acid, or other suitable nitrogen standards for calibration.

• Procedure:

  • Prepare the instrument according to the manufacturer's instructions.

  • Calibrate the instrument using a series of known nitrogen standards.

  • Accurately weigh a small amount of the UAN sample (typically 10-50 mg, depending on the instrument and expected nitrogen content) into a sample container (e.g., a tin capsule).

  • Introduce the sample into the combustion furnace.

  • The instrument automatically performs the combustion, reduction, and detection steps.

  • The total nitrogen content is calculated by the instrument's software based on the calibration curve.

3.1.2. EN 15750 / ISO 5315 - Titrimetric Method after Distillation

This "wet chemistry" method involves the reduction of nitrate to ammonia, followed by Kjeldahl-style digestion and distillation of the total ammonia, which is then quantified by titration.

• Principle: Nitrate in the sample is reduced to ammonia using a reducing agent (e.g., chromium powder). The sample is then digested with sulfuric acid to convert ureic nitrogen to ammonium sulfate (B86663). The resulting solution is made alkaline, and the liberated ammonia is distilled into a standard acid solution. The excess acid is then back-titrated with a standard base.

• Apparatus:

  • Kjeldahl digestion and distillation apparatus.

  • Burette, 50 mL, graduated to 0.1 mL.

  • Analytical balance.

• Reagents:

  • Sulfuric acid (H₂SO₄), concentrated.

  • Chromium powder.

  • Potassium sulfate (K₂SO₄) as a catalyst.

  • Sodium hydroxide (B78521) (NaOH) solution, concentrated.

  • Boric acid (H₃BO₃) solution.

  • Standard sulfuric acid or hydrochloric acid (HCl) solution (e.g., 0.1 N).

  • Standard sodium hydroxide (NaOH) solution (e.g., 0.1 N).

  • Methyl red indicator.

• Procedure:

  • Accurately weigh a quantity of UAN sample containing a known amount of nitrogen into a Kjeldahl flask.

  • Add chromium powder and sulfuric acid.

  • Add potassium sulfate and digest the sample until the solution is clear.

  • Allow the digest to cool and cautiously dilute with water.

  • Transfer the diluted digest to the distillation apparatus.

  • Add an excess of concentrated NaOH solution to liberate ammonia.

  • Distill the ammonia into a known volume of standard acid or boric acid solution.

  • Titrate the excess acid in the receiving flask with the standard NaOH solution.

  • A blank determination should be carried out under the same conditions.

  • Calculate the percentage of total nitrogen based on the volume of standard acid consumed.

Determination of Ammoniacal and Nitrate Nitrogen (EN 15476 - Devarda's Alloy Method)

This method specifically determines the sum of ammoniacal and nitrate nitrogen.

• Principle: The sample is treated with Devarda's alloy (an alloy of aluminum, copper, and zinc) in a strongly alkaline solution. The nitrate is reduced to ammonia by the nascent hydrogen generated. The pre-existing ammoniacal nitrogen and the newly formed ammonia are then distilled and quantified by titration.

• Apparatus:

  • Distillation apparatus.

  • Burette.

• Reagents:

  • Devarda's alloy, powdered.

  • Sodium hydroxide (NaOH) solution, concentrated and ammonia-free.

  • Standard acid and base solutions for titration.

  • Indicator solution (e.g., methyl red).

• Procedure:

  • Place a known weight of the UAN sample into the distillation flask.

  • Dilute with water and add the Devarda's alloy.

  • Carefully add an excess of concentrated NaOH solution.

  • Immediately connect the flask to the distillation apparatus.

  • Distill the liberated ammonia into a standard acid solution.

  • Titrate the excess acid with a standard base.

  • Calculate the combined percentage of ammoniacal and nitrate nitrogen.

Determination of Urea Content (ISO 19746 - HPLC Method)

This method provides a direct measurement of the urea content in UAN solutions.

• Principle: The UAN sample is diluted and injected into a High-Performance Liquid Chromatography (HPLC) system. The urea is separated from other components on a suitable column (typically an aminopropyl column) and detected by a UV detector at a low wavelength (e.g., 190-210 nm). Quantification is achieved by comparing the peak area of urea in the sample to that of known urea standards.

• Apparatus:

  • HPLC system equipped with a pump, injector, column oven, and UV detector.

  • Aminopropyl bonded-phase silica (B1680970) column.

  • Data acquisition and processing software.

• Reagents:

  • Acetonitrile (B52724) (CH₃CN), HPLC grade.

  • Water, HPLC grade.

  • Urea standard, analytical grade.

• Procedure:

  • Prepare a mobile phase of acetonitrile and water (e.g., 85:15 v/v).[2]

  • Prepare a series of urea standard solutions of known concentrations.

  • Accurately weigh and dilute the UAN sample with the mobile phase.

  • Set up the HPLC system with the appropriate column, mobile phase, flow rate, and detector wavelength.

  • Inject the standard solutions to generate a calibration curve.

  • Inject the prepared sample solution.

  • Identify and integrate the urea peak in the chromatogram.

  • Calculate the urea concentration in the sample based on the calibration curve.

Determination of UAN Components by Density and Refractive Index

A rapid and non-destructive method for analyzing UAN involves the simultaneous measurement of its density and refractive index. These two physical properties are then used in a set of equations to determine the concentrations of ammonium nitrate, urea, and water, from which the total nitrogen content can be calculated.

• Principle: The density and refractive index of a ternary solution (urea, ammonium nitrate, and water) are unique for a given composition at a specific temperature. By accurately measuring these two parameters, the concentrations of the three components can be determined using pre-established mathematical models or calibration matrices.

• Apparatus:

  • Combined digital density meter and refractometer, or separate instruments.

  • Thermostatic control for the measurement cells.

• Procedure:

  • Calibrate the instruments with appropriate standards (e.g., dry air and pure water for the density meter, and a known refractive index standard for the refractometer).

  • Inject the UAN sample into the measurement cells, ensuring no air bubbles are present.

  • Allow the sample to reach thermal equilibrium at the specified measurement temperature.

  • Record the density and refractive index values.

  • The instrument's software, using built-in equations, automatically calculates the weight percentages of urea, ammonium nitrate, water, and total nitrogen.

The following diagram illustrates the workflow for the combined density and refractive index analysis method.

Workflow for UAN Analysis by Density and Refractive Index.

Conclusion

Urea Ammonium Nitrate solutions are critical components in modern agriculture, providing an efficient and versatile source of nitrogen. Understanding the chemical composition and physical properties of the different grades (UAN 28, 30, and 32) is essential for their proper handling, storage, and application. The analytical methods detailed in this guide, from established standard procedures to rapid instrumental techniques, provide the necessary tools for researchers and quality control professionals to accurately characterize these solutions, ensuring their efficacy and safety.

References

• 1. fertilizer.org [fertilizer.org]
• 2. cdn.standards.iteh.ai [cdn.standards.iteh.ai]

An In-depth Technical Guide to the Solubility of Urea Ammonium Nitrate (UAN) Solutions as a Function of Temperature

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of Urea (B33335) Ammonium (B1175870) Nitrate (B79036) (UAN) solutions, with a primary focus on how temperature influences their physical stability. UAN solutions, synergistic mixtures of urea and ammonium nitrate in water, are critical in various industrial applications, and understanding their solubility is paramount for their storage, handling, and use.

Introduction to UAN Solutions and Solubility

Urea Ammonium Nitrate (UAN) solutions are high-concentration nitrogen fertilizers produced by dissolving urea and ammonium nitrate in water. The combination of these two nitrogen sources results in a product with a higher nitrogen content than if each component were dissolved in water separately. The solubility of UAN solutions is a critical parameter, as it dictates the temperature at which the dissolved salts will begin to crystallize or "salt-out." This phenomenon can lead to operational issues such as clogged pipelines and spray nozzles, and inconsistent application rates. The temperature at which crystallization begins is known as the salt-out temperature or crystallization temperature.

Quantitative Data on UAN Solution Properties

The composition and physical properties of common UAN grades are summarized in the tables below. This data, largely derived from laboratory studies and models developed by the Tennessee Valley Authority (TVA), provides a clear understanding of the relationship between nitrogen concentration and salt-out temperature.

Table 1: Composition of Standard UAN Solutions

UAN Grade (% Nitrogen)	Urea (% by weight)	Ammonium Nitrate (% by weight)	Water (% by weight)
32	35	45	20
30	33	42	25
28	30	40	30

Table 2: Physical Properties of Standard UAN Solutions

UAN Grade (% Nitrogen)	Density at 16°C (g/mL)	Salt-Out Temperature (°C)	Salt-Out Temperature (°F)
32	1.320	-2	28
30	1.303	-10	14
28	1.283	-18	0

As evidenced by the data, there is an inverse relationship between the nitrogen content of the UAN solution and its salt-out temperature. Higher nitrogen concentrations lead to a higher salt-out temperature, making these solutions more susceptible to crystallization in colder climates.

Experimental Protocols for Determining Salt-Out Temperature

General Experimental Methodology (based on ISO 23381 for liquid fertilizers):

A standardized method for determining the salt-out temperature of liquid fertilizers involves a cooling and observation process.

• Sample Preparation: A representative sample of the UAN solution is placed in a clear, sealable container.

• Cooling: The sample is gradually cooled in a controlled temperature bath. The cooling rate is critical to prevent shock crystallization and to accurately determine the temperature at which the first crystals appear.

• Observation: The sample is continuously monitored for the formation of the first crystals. This can be done visually or with the aid of a light source to detect turbidity.

• Salt-Out Temperature Determination: The temperature at which the first stable crystals are observed is recorded as the salt-out temperature.

• Dissolution Temperature (Optional but recommended): After crystallization, the sample is slowly warmed while being gently agitated. The temperature at which the last crystal dissolves is recorded. This can provide additional information about the solution's behavior.

The following diagram illustrates the logical workflow for determining the salt-out temperature of a UAN solution.

An In-depth Technical Guide to the Electrochemical Synthesis of Urea-Ammonium-Nitrate (UAN) Fertilizer

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the electrochemical synthesis of Urea-Ammonium-Nitrate (UAN) fertilizer, a promising and sustainable alternative to conventional energy-intensive production methods. This document details the core scientific principles, experimental methodologies, and performance metrics of this emerging technology. The electrochemical approach leverages the co-reduction of carbon dioxide (CO₂) and nitrate (B79036) (NO₃⁻) to simultaneously produce urea (B33335) and ammonia (B1221849), the key components of UAN.

Core Principles of Electrochemical UAN Synthesis

The electrochemical synthesis of UAN is centered around the simultaneous cathodic reduction of CO₂ and NO₃⁻. This process is facilitated by a carefully designed electrocatalyst. The key reactions at the cathode are the formation of urea through the coupling of intermediates from CO₂ and NO₃⁻ reduction, and the reduction of NO₃⁻ to ammonia. The unreacted nitrate in the electrolyte, along with the newly synthesized urea and ammonia, forms the UAN solution.

The overall reactions can be summarized as:

• Urea formation: CO₂ + 2NO₃⁻ + 18H⁺ + 16e⁻ → CO(NH₂)₂ + 7H₂O[1]

• Ammonia formation: NO₃⁻ + 9H⁺ + 8e⁻ → NH₃ + 3H₂O[1]

A key innovation in this field is the use of catalysts that can efficiently facilitate both of these reactions simultaneously. One such promising catalyst is Manganese Phthalocyanine (MnPc) supported on amine-functionalized graphene (AFG), which has demonstrated significant activity for both urea and ammonia production from the co-electrolysis of CO₂ and nitrate.[1]

Experimental Section

Catalyst and Electrode Preparation

2.1.1. Synthesis of Amine-Functionalized Graphene (AFG) Support

A representative method for the synthesis of amine-functionalized graphene oxide involves the following steps:

• Graphene Oxide (GO) Synthesis: GO is first synthesized using a modified Hummers' method.

• Amine Functionalization: The synthesized GO is then functionalized with amine groups. A common method is to disperse GO in a solution of an amine-containing compound (e.g., ethylenediamine) and heat the mixture under reflux. The amine groups covalently bond to the oxygen-containing functional groups on the GO surface.

• Washing and Drying: The resulting amine-functionalized graphene is then thoroughly washed with deionized water and ethanol (B145695) to remove any unreacted reagents and dried under vacuum.

2.1.2. Preparation of MnPc-AFG Catalyst

The MnPc-AFG catalyst can be prepared via a precipitation method:

• Dispersion of AFG: A specific amount of the prepared AFG is dispersed in a solvent such as dimethylformamide (DMF) through ultrasonication.

• Addition of MnPc: Manganese Phthalocyanine (MnPc) is then added to the AFG dispersion.

• Precipitation and Deposition: The mixture is stirred for an extended period to allow for the deposition of MnPc onto the AFG support.

• Washing and Drying: The resulting MnPc-AFG catalyst is collected by filtration, washed with ethanol and water, and dried in a vacuum oven.

2.1.3. Fabrication of Gas Diffusion Electrode (GDE)

For efficient CO₂ transport to the catalyst layer, a gas diffusion electrode (GDE) is typically used:

• Catalyst Ink Preparation: The MnPc-AFG catalyst powder is mixed with a binder (e.g., Nafion) and a solvent (e.g., isopropanol (B130326) and water) to form a catalyst ink.

• Application to Gas Diffusion Layer: The catalyst ink is then spray-coated or painted onto a gas diffusion layer (GDL), which is typically a carbon-based material like carbon paper or carbon cloth.

• Drying: The prepared GDE is dried at a moderate temperature to remove the solvent.

Electrochemical Cell Setup

A typical electrochemical setup for UAN synthesis is a two-compartment H-cell, separated by a proton exchange membrane (e.g., Nafion).

• Cathode Compartment: Contains the prepared GDE as the working electrode and is fed with CO₂ gas. The catholyte is typically an aqueous electrolyte containing a nitrate source (e.g., potassium nitrate in a potassium bicarbonate solution).

• Anode Compartment: Contains a counter electrode (e.g., a platinum foil) and an anolyte (e.g., a potassium bicarbonate solution).

• Reference Electrode: A reference electrode (e.g., Ag/AgCl) is placed in the cathode compartment to accurately control the applied potential.

Product Quantification

2.3.1. Urea Quantification (Diacetyl Monoxime Method)

The concentration of urea in the electrolyte is determined using the colorimetric diacetyl monoxime (DAM) method.

• Reagent Preparation:

  • Color Reagent: A solution of diacetyl monoxime and thiosemicarbazide (B42300) in water.

  • Acid Reagent: A mixture of sulfuric acid and phosphoric acid.

• Procedure:

  • An aliquot of the electrolyte is mixed with the color reagent and the acid reagent.

  • The mixture is heated in a boiling water bath for a specific time (e.g., 15 minutes) to develop a pink color.

  • After cooling, the absorbance of the solution is measured using a UV-Vis spectrophotometer at a wavelength of approximately 520-530 nm.[2][3][4][5]

  • The urea concentration is determined from a calibration curve prepared with standard urea solutions.

2.3.2. Ammonia Quantification (Indophenol Blue Method)

The concentration of ammonia is determined using the colorimetric indophenol (B113434) blue method.

• Reagent Preparation:

  • Phenol-Nitroprusside Reagent: A solution of phenol (B47542) and sodium nitroprusside in water.

  • Alkaline Hypochlorite (B82951) Reagent: A solution of sodium hypochlorite and sodium hydroxide (B78521) in water.

• Procedure:

  • An aliquot of the electrolyte is mixed with the phenol-nitroprusside reagent and the alkaline hypochlorite reagent.

  • The solution is allowed to stand for a specific time (e.g., 1 hour) at room temperature for the blue color to develop.

  • The absorbance of the solution is measured using a UV-Vis spectrophotometer at a wavelength of approximately 630-640 nm.[6][7]

  • The ammonia concentration is determined from a calibration curve prepared with standard ammonium (B1175870) solutions.

2.3.3. Nitrate Quantification (Ion Chromatography)

The concentration of unreacted nitrate in the electrolyte is determined using ion chromatography.

• Sample Preparation: The electrolyte sample is diluted with deionized water.

• Analysis: The diluted sample is injected into an ion chromatograph equipped with a suitable anion-exchange column and a conductivity detector.

• Quantification: The nitrate concentration is determined by comparing the peak area of the sample to a calibration curve prepared with standard nitrate solutions.

Performance Metrics and Data

The performance of the electrochemical UAN synthesis process is evaluated based on the Faradaic efficiency (FE) and the production rate of urea and ammonia.

Performance of MnPc-AFG Catalyst

The MnPc-AFG catalyst has shown promising results for the simultaneous production of urea and ammonia from the co-electrolysis of CO₂ and nitrate.[1]

Parameter	Urea	Ammonia
Production Rate (µg h⁻¹ mg_cat⁻¹)	397.61	433.95
Faradaic Efficiency (%)	27.06	52.13

Data obtained at an applied potential of -1.0 V vs. RHE.[1]

Comparative Performance of Other Catalysts

While the simultaneous production of urea and ammonia is a developing area, several catalysts have been investigated for the individual or combined synthesis.

Catalyst	Product(s)	Max. Faradaic Efficiency (%)	Production Rate	Reference
CuOₓZnOᵧ	Urea	41%	Not specified	[4]
Fe(a)@C-Fe₃O₄/CNTs	Urea, Ammonia	Urea: 16.5%	Urea: 1341.3 µg h⁻¹ mg_cat⁻¹	[8]
Zn/Cu hybrid	Urea	75%	16 µmol h⁻¹ cm⁻²	[9]
Co NPs@C	Urea	54.3%	2217.5 µg h⁻¹ mg_cat⁻¹	[5]
Fe₁/MoS₂	Urea, Ammonia	Urea: 54.98%	Urea: 18.98 mmol h⁻¹ g⁻¹	[10]
Cu-Bi bimetallic	Urea	23.5%	2180.3 µg h⁻¹ mg_cat⁻¹	[11]

Signaling Pathways and Experimental Workflows

Proposed Reaction Pathway for UAN Synthesis

The electrochemical co-reduction of CO₂ and nitrate to urea and ammonia involves a complex series of reaction intermediates on the catalyst surface.

Caption: Proposed reaction pathway for the co-electrochemical reduction of CO₂ and nitrate to urea and ammonia.

Experimental Workflow for UAN Synthesis and Analysis

The overall experimental workflow involves catalyst preparation, electrochemical synthesis, and product quantification.

Caption: A generalized experimental workflow for the electrochemical synthesis and analysis of UAN fertilizer.

Techno-economic Perspective

The electrochemical synthesis of UAN offers a potential pathway to decarbonize the fertilizer industry, which is currently a major contributor to greenhouse gas emissions.[12][13] The modular nature of electrochemical reactors allows for decentralized production, potentially reducing transportation costs and enabling the use of intermittent renewable energy sources.

However, several challenges need to be addressed for this technology to become economically viable. These include:

• Energy Efficiency: The overall energy consumption of the process needs to be competitive with the conventional Haber-Bosch and Bosch-Meiser processes.

• Catalyst Cost and Stability: The long-term stability and cost-effectiveness of the electrocatalysts are crucial for industrial applications.

• Product Separation: Efficient and low-cost methods for separating and concentrating the UAN solution will be necessary.

Techno-economic models suggest that with advancements in catalyst performance and a decrease in the cost of renewable electricity, electrochemical ammonia and urea production could become cost-competitive with conventional methods in the future.[6][12][14][15][16][17][18][19][20]

Conclusion

The electrochemical synthesis of UAN fertilizer from the co-reduction of CO₂ and nitrate is a promising technology that aligns with the goals of a circular economy and sustainable agriculture. While still in the research and development phase, the demonstrated simultaneous production of urea and ammonia using catalysts like MnPc-AFG highlights the potential of this approach. Further research focusing on improving catalyst performance, optimizing reactor design, and conducting comprehensive techno-economic analyses will be crucial for the future implementation of this green fertilizer production method.

References

• 1. researchportal.hkust.edu.hk [researchportal.hkust.edu.hk]
• 2. researchgate.net [researchgate.net]
• 3. Single and dual-atom catalysts towards electrosynthesis of ammonia and urea: a review - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 4. Carbon dioxide and nitrate co-electroreduction to urea on CuOxZnOy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Efficient Electrochemical Co-Reduction of Carbon Dioxide and Nitrate to Urea with High Faradaic Efficiency on Cobalt-Based Dual-Sites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. par.nsf.gov [par.nsf.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. light.utoronto.ca [light.utoronto.ca]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. s3.us-west-2.amazonaws.com [s3.us-west-2.amazonaws.com]
• 13. h2future-project.eu [h2future-project.eu]
• 14. chemrxiv.org [chemrxiv.org]
• 15. A Techno-Economic Model for Renewable Ammonia By Electrochemical Synthesis with Proton Conductive Membrane - Ammonia Energy Association [ammoniaenergy.org]
• 16. researchgate.net [researchgate.net]
• 17. Techno-economic assessment of different small-scale electrochemical NH 3 production plants - Energy & Environmental Science (RSC Publishing) DOI:10.1039/D4EE03299C [pubs.rsc.org]
• 18. researchgate.net [researchgate.net]
• 19. e3s-conferences.org [e3s-conferences.org]
• 20. diva-portal.org [diva-portal.org]

An In-depth Technical Guide to the Chemical Structure and Molecular Formula of Urea Ammonium Nitrate (UAN) Solution

For Researchers, Scientists, and Drug Development Professionals

Urea (B33335) Ammonium (B1175870) Nitrate (B79036) (UAN) solution is a high-performance liquid fertilizer that provides a combination of readily available and slow-release nitrogen sources. This guide delves into the core chemical structure and molecular formula of its constituent components, offering a technical overview for scientific and research applications.

Core Components of UAN Solution

UAN solution is fundamentally an aqueous mixture of two primary nitrogen-containing compounds: Urea and Ammonium Nitrate . The solution's grade, such as UAN 28, UAN 30, or UAN 32, indicates the total percentage of nitrogen by weight.

Chemical Structure and Molecular Formula

The efficacy of UAN as a nitrogen source is rooted in the distinct chemical properties of its components.

Urea

Urea, also known as carbamide, is an organic compound.[1] It features two amine (-NH₂) groups attached to a central carbonyl functional group (C=O).

• Molecular Formula: CO(NH₂)₂ or CH₄N₂O[2][3][4]

The planar structure of the urea molecule allows for its high solubility in water, a crucial characteristic for its use in a liquid fertilizer.

Ammonium Nitrate

Ammonium nitrate is an inorganic salt formed from the acid-base reaction of ammonia (B1221849) and nitric acid.[5] It consists of the ammonium cation (NH₄⁺) and the nitrate anion (NO₃⁻) held together by an ionic bond.[6][7][8]

• Molecular Formula: NH₄NO₃[5][6][9]

The nitrate component is immediately available for plant uptake, while the ammonium ion can be taken up directly or after nitrification in the soil.

Visualization of Chemical Structures

The following diagrams illustrate the chemical structures of urea and ammonium nitrate, the core components of UAN solution.

Caption: Chemical structures of Urea and Ammonium Nitrate.

Composition of Common UAN Solutions

The concentration of urea, ammonium nitrate, and water varies among the different grades of UAN solutions. This variation is primarily to adjust the salt-out temperature (the temperature at which crystals begin to form) for different climates. The following table summarizes the typical compositions of common UAN grades.

Grade	Total Nitrogen (%)	Ammonium Nitrate (%)	Urea (%)	Water (%)
UAN 28	28	40	30	30
UAN 30	30	42	33	25
UAN 32	32	45	35	20

Note: The percentages of ammonium nitrate and urea are approximate and can vary slightly by manufacturer.

Experimental Protocols

The production of UAN solution is a relatively straightforward industrial process and does not typically involve complex experimental protocols in the context of its basic chemical composition. The process involves the following key steps:

• Preparation of Urea Solution: Solid urea is dissolved in water to create a concentrated solution.

• Preparation of Ammonium Nitrate Solution: Ammonium nitrate is similarly dissolved in water.

• Blending: The urea and ammonium nitrate solutions are then blended together in specific proportions to achieve the target nitrogen concentration and composition of the desired UAN grade.

• Addition of Corrosion Inhibitors: A corrosion inhibitor is often added to the final solution to protect storage and application equipment from the corrosive nature of the solution.

The precise temperatures and concentrations used in the manufacturing process are proprietary to the producers but are controlled to ensure the final product meets the specified nitrogen content and has a suitable salt-out temperature for its intended region of use.

References

• 1. Urea - Wikipedia [en.wikipedia.org]
• 2. Urea | Structure, Formula & Uses - Lesson | Study.com [study.com]
• 3. quora.com [quora.com]
• 4. byjus.com [byjus.com]
• 5. Ammonium nitrate - Wikipedia [en.wikipedia.org]
• 6. Ammonium Nitrate: Properties, Uses & Structure Explained [vedantu.com]
• 7. byjus.com [byjus.com]
• 8. quora.com [quora.com]
• 9. Ammonium nitrate | Formula, Uses, & Facts | Britannica [britannica.com]

Navigating the Critical Point: A Technical Guide to Salting-Out Temperatures of Urea Ammonium Nitrate (UAN) Solutions

For Immediate Release

This technical guide provides an in-depth analysis of the salting-out temperatures for various concentrations of Urea Ammonium Nitrate (UAN) solutions. Primarily aimed at researchers, scientists, and professionals in the drug development and agricultural sectors, this document offers critical data, detailed experimental methodologies, and a clear visualization of the relationship between UAN concentration and its crystallization point. Understanding these parameters is crucial for the proper storage, handling, and application of UAN solutions, preventing equipment blockage and ensuring product efficacy.

Data on Salting-Out Temperatures

The salting-out temperature, also known as the crystallization temperature, is a critical physical property of UAN solutions. It is the temperature at which the dissolved salts begin to crystallize out of the solution, a phenomenon that can lead to significant handling and application issues. The concentration of the UAN solution directly influences its salting-out temperature; higher concentrations generally have higher salting-out temperatures.

The table below summarizes the widely accepted salting-out temperatures for common UAN concentrations. This data is essential for determining appropriate storage conditions, especially in colder climates.

UAN Concentration (% Nitrogen)	Salting-Out Temperature (°C)	Salting-Out Temperature (°F)
32%	0 °C[1][2]	32 °F[1][2]
30%	-9 °C[1]	15 °F[2]
28%	-18 °C[1][3]	0 °F[2]

Experimental Protocol for Determining Salting-Out Temperature

The determination of the salting-out temperature of liquid fertilizers is standardized by the International Organization for Standardization (ISO) under the designation ISO 23381.[3][4][5][6][7] This standard specifies a precise and reproducible method for identifying the crystallization temperature.

Principle of the Method

The fundamental principle of the ISO 23381 method involves the controlled cooling of a liquid fertilizer sample until crystallization occurs, followed by gradual warming until all crystals have redissolved. The temperature at which the last crystal disappears is recorded as the salting-out temperature.[4]

Apparatus and Reagents

• Glass Test Tube: To hold the UAN sample.

• Thermometer or Temperature Probe: Calibrated and capable of measuring the relevant temperature range with accuracy.

• Cooling Bath: A mixture of dry ice and an alcohol (such as isopropanol (B130326) or ethanol) is typically used to achieve the necessary low temperatures for crystallization.[4]

• Stirring Rod or Magnetic Stirrer: To ensure uniform temperature throughout the sample.

Step-by-Step Procedure

• Sample Preparation: A representative sample of the UAN solution is placed into a clean, dry glass test tube.

• Cooling and Crystallization: The test tube containing the UAN sample is immersed in the prepared cooling bath. The sample is continuously stirred and monitored as its temperature decreases. The cooling is continued until the solution becomes cloudy and crystals are visibly formed.

• Warming and Observation: Once crystallization is complete, the test tube is removed from the cooling bath and allowed to warm up slowly at ambient temperature.

• Determination of Salting-Out Temperature: The sample is carefully observed as it warms. The temperature at which the very last crystal dissolves back into the solution is recorded. This temperature is the salting-out temperature of the UAN solution.[4]

This standardized procedure ensures that the obtained salting-out temperatures are accurate and comparable across different laboratories and studies.

Visualization of Concentration-Temperature Relationship

To visually represent the inverse relationship between UAN concentration and its salting-out temperature, the following diagram has been generated using the Graphviz DOT language.

Caption: UAN Concentration vs. Salting-Out Temperature

References

• 1. parrishandheimbecker-ag.com [parrishandheimbecker-ag.com]
• 2. ioccorp.com [ioccorp.com]
• 3. BS ISO 23381:2020 Determination of salt out (crystallization) temperature of liquid fertilizers [en-standard.eu]
• 4. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 5. standards.iteh.ai [standards.iteh.ai]
• 6. e-standart [e-standart.gov.az]
• 7. BS ISO 23381:2020 | 30 Sep 2020 | BSI Knowledge [knowledge.bsigroup.com]

Basic reactions in the production of liquid UAN fertilizer

An In-depth Technical Guide on the Core Reactions in the Production of Liquid Urea (B33335) Ammonium (B1175870) Nitrate (B79036) (UAN) Fertilizer

Introduction

Urea Ammonium Nitrate (UAN) is a highly popular liquid fertilizer in the agricultural sector, valued for its safety, ease of application, and compatibility with other nutrients and agrochemicals.[1] It is an aqueous solution of urea and ammonium nitrate, typically formulated to contain between 28% and 32% total nitrogen (N) by weight.[1] The production of UAN is fundamentally a process of chemical synthesis, beginning with basic raw materials like air, natural gas, and water, and culminating in the precise blending of its core components. This guide provides a detailed examination of the fundamental chemical reactions, thermodynamics, kinetics, and process flows integral to the industrial and laboratory-scale production of UAN.

Core Chemical Reactions and Synthesis Pathways

The production of UAN is not a single reaction but a multi-stage process that involves the synthesis of its two primary nitrogen-containing components: urea (CO(NH₂)₂) and ammonium nitrate (NH₄NO₃). These components are derived from ammonia (B1221849) (NH₃), which is itself synthesized from atmospheric nitrogen and hydrogen.

Ammonia Synthesis (Haber-Bosch Process)

The cornerstone of nitrogen fertilizer production is the Haber-Bosch process, which synthesizes ammonia from nitrogen and hydrogen.[2] Nitrogen is obtained from the air, and hydrogen is most commonly derived from the steam reforming of natural gas (methane, CH₄).[3]

Reaction: N₂(g) + 3H₂(g) ⇌ 2NH₃(g)

This reaction is reversible and exothermic. High pressure favors the forward reaction, while high temperature, though necessary to achieve a practical reaction rate, unfavorably shifts the equilibrium. The process is therefore a compromise of conditions, typically employing high pressures and moderately high temperatures with an iron-based catalyst.[4]

Ammonium Nitrate Synthesis

Ammonium nitrate is produced through the acid-base neutralization reaction of ammonia and nitric acid (HNO₃).[2][5] The nitric acid itself is generated via the Ostwald process, which involves the catalytic oxidation of ammonia.[2][6]

Reaction: NH₃(aq) + HNO₃(aq) → NH₄NO₃(aq)

This neutralization is a highly exothermic reaction.[7][8] In industrial settings, the reaction is controlled by managing the feed rates and temperature to produce a concentrated ammonium nitrate solution.[9]

Urea Synthesis (Bosch-Meiser Process)

The synthesis of urea is a two-step process that reacts ammonia and carbon dioxide (CO₂) under high pressure and temperature.[10][11]

Step 1: Ammonium Carbamate (B1207046) Formation First, liquid ammonia and gaseous carbon dioxide react rapidly and exothermically to form ammonium carbamate (NH₂COONH₄).[6][11]

Reaction 1: 2NH₃(l) + CO₂(g) ⇌ NH₂COONH₄(s)

Step 2: Ammonium Carbamate Dehydration Next, the ammonium carbamate undergoes a slower, endothermic dehydration to form urea and water.[6][11]

Reaction 2: NH₂COONH₄(s) ⇌ (NH₂)₂CO(aq) + H₂O(l)

The overall conversion to urea is exothermic.[12] The process requires high pressure to favor carbamate formation and high temperature to drive the dehydration to urea.[10]

UAN Solution Formulation

The final step is the physical blending of the synthesized components. Heated solutions of concentrated urea and ammonium nitrate are mixed with water to achieve the target nitrogen concentration (e.g., 28%, 30%, or 32% N).[1][13] For a 32% N solution, the final composition is approximately 45% ammonium nitrate, 35% urea, and 20% water.[5][14]

Thermodynamics and Kinetics

The efficiency and design of UAN production processes are governed by the thermodynamic and kinetic parameters of the core reactions.

Quantitative Data Summary

Reaction	Parameter	Value	Conditions
Urea Synthesis	Reaction 1 (Carbamate Formation)
Enthalpy (ΔH)	-157.5 kJ/mol	Industrial Conditions
Reaction Type	Fast, Exothermic	High Pressure & Temperature
Urea Synthesis	Reaction 2 (Urea Formation)
Enthalpy (ΔH)	+26.44 kJ/mol	Industrial Conditions
Reaction Type	Slow, Endothermic	High Pressure & Temperature
Overall Urea Synthesis	Enthalpy (ΔH)	-47.69 kJ/mol (approx.)	Heat of reaction is generated
Optimal Temperature	170 - 200 °C	Compromise for both reactions
Optimal Pressure	140 - 250 bar	Favors carbamate formation
Ammonium Nitrate Synthesis	Reaction Type	Exothermic Neutralization	Controlled Temperature
Optimal pH	4.5 - 6.5	For initial neutralization
Final UAN Mixing	Final Product pH	6.5 - 7.5	Adjusted with dilute nitric acid

Note: Enthalpy values are approximate and can vary with specific process conditions. Data compiled from multiple sources.[7][11]

Production Process Flow and Logic

The industrial manufacturing of UAN integrates the synthesis of ammonia, nitric acid, ammonium nitrate, and urea into a cohesive workflow. The overall process begins with primary feedstocks and proceeds through several interconnected stages to the final product.

Caption: Overall workflow for UAN production from primary feedstocks.

The core reactions for urea and ammonium nitrate synthesis are detailed below.

Caption: Core chemical reaction pathways for urea and ammonium nitrate.

Experimental Protocols

The following protocols outline laboratory-scale procedures for synthesizing the key components and the final UAN solution. Safety Precaution: These experiments involve corrosive acids, bases, and high-pressure reactions. They must be conducted in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, under the supervision of trained personnel.

Protocol 1: Ammonium Nitrate Synthesis via Neutralization

This protocol describes the formation of an aqueous ammonium nitrate solution.

Materials:

• Concentrated Nitric Acid (HNO₃, ~68%)

• Ammonium Hydroxide (B78521) Solution (NH₄OH, ~28-30%)

• Deionized Water

• Glass beaker (500 mL) placed in an ice bath

• Magnetic stirrer and stir bar

• pH meter or pH indicator strips

• Dropping funnel

Methodology:

• Place 200 mL of deionized water into the 500 mL beaker situated in an ice bath on a magnetic stirrer.

• Slowly and carefully add 50 mL of concentrated nitric acid to the water while stirring. Caution: Always add acid to water.

• Allow the diluted acid solution to cool to below 20°C.

• Calibrate the pH meter.

• Fill the dropping funnel with ammonium hydroxide solution.

• Begin slowly adding the ammonium hydroxide solution dropwise to the stirred nitric acid solution. Monitor the temperature and pH continuously. Do not allow the temperature to exceed 40°C.[4][7]

• Continue adding ammonia solution until the pH of the mixture reaches a stable value between 6.0 and 7.0.

• The resulting clear solution is aqueous ammonium nitrate. The concentration can be determined by measuring the density of the solution and comparing it to standard tables.

Protocol 2: Urea Synthesis via Ammonium Carbamate (Conceptual Lab-Scale)

This protocol describes the high-pressure synthesis of urea. This experiment requires specialized high-pressure equipment and is conceptually based on the industrial Bosch-Meiser process.[10][11]

Materials & Equipment:

• High-pressure autoclave or reactor (capable of >150 bar and >180°C) with stirring and temperature/pressure controls.

• Liquid ammonia (NH₃) source.

• Carbon dioxide (CO₂) gas cylinder with a regulator.

• Ammonium carbamate (can be pre-synthesized or formed in situ).

Methodology:

• Carbamate Formation (if not starting with it): The autoclave is cooled and charged with a stoichiometric excess of liquid ammonia relative to the carbon dioxide to be added.

• Gaseous CO₂ is then slowly introduced into the sealed autoclave. The reaction to form ammonium carbamate is rapid and exothermic; the autoclave's cooling system must be engaged to manage the initial temperature rise.[11]

• Urea Conversion: Once the reactants are charged, the autoclave is sealed and heating begins.

• The temperature is raised to 180-190°C, and the pressure will stabilize in the range of 140-180 bar.[10][11]

• The reaction mixture is held at these conditions with constant stirring for a residence time of 20-30 minutes to allow for the slower dehydration of carbamate to urea.

• Product Recovery: After the reaction time, the autoclave is carefully cooled and depressurized.

• The resulting mixture (containing urea, water, unreacted carbamate, and ammonia) is collected.

• Purification involves heating the mixture at a lower pressure to decompose the remaining ammonium carbamate back into ammonia and CO₂, which can be vented or captured. The remaining aqueous solution contains the synthesized urea.[11]

• The urea can be crystallized by evaporating the water. Product identity and purity can be confirmed using techniques like FT-IR or NMR spectroscopy.

Protocol 3: Preparation and Analysis of UAN-32 Solution

This protocol describes the blending of previously synthesized (or commercial) urea and ammonium nitrate solutions.

Materials:

• Concentrated ammonium nitrate solution (~80-85%)

• Concentrated urea solution (~70-75%) or solid urea

• Deionized water

• Beaker or mixing vessel with graduated markings

• Stirring rod or magnetic stirrer

• Analytical balance

• Hydrometer or density meter and refractometer for analysis[5][14]

Methodology:

• Calculate the required masses of the ammonium nitrate solution, urea solution (or solid urea), and water to achieve a final solution with approximately 45% AN, 35% urea, and 20% water by mass.

• To the mixing vessel, add the calculated amount of ammonium nitrate solution.

• Slowly add the urea solution or solid urea while stirring continuously until fully dissolved. The dissolution process may be endothermic, causing the solution to cool.

• Add the calculated amount of deionized water and continue to stir until the solution is completely homogeneous.

• Allow the solution to reach thermal equilibrium at room temperature.

• Analysis: Measure the specific gravity (density) and the refractive index of the final solution. These two values can be used with standard industry charts or equations to accurately determine the concentrations of ammonium nitrate, urea, and the total nitrogen content, confirming if the UAN-32 specification has been met.[5][14]

References

• 1. homework.study.com [homework.study.com]
• 2. youtube.com [youtube.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. brainly.com [brainly.com]
• 5. muser-my.com [muser-my.com]
• 6. Manufacture of Urea from Ammonium Carbamate | Class Eleven Chemistry [askmattrab.com]
• 7. quora.com [quora.com]
• 8. researchgate.net [researchgate.net]
• 9. bibliotekanauki.pl [bibliotekanauki.pl]
• 10. Urea - Wikipedia [en.wikipedia.org]
• 11. ethesis.nitrkl.ac.in [ethesis.nitrkl.ac.in]
• 12. quora.com [quora.com]
• 13. rudolphresearch.com [rudolphresearch.com]
• 14. researchgate.net [researchgate.net]

A Technical Guide to the Theoretical Nitrogen Content in Urea Ammonium Nitrate (UAN) Fertilizers

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the theoretical nitrogen content in various grades of Urea (B33335) Ammonium (B1175870) Nitrate (B79036) (UAN) solutions. The document details the chemical composition of common UAN grades, outlines established experimental protocols for nitrogen determination, and presents the data in a clear, comparative format.

Introduction to Urea Ammonium Nitrate (UAN)

Urea Ammonium Nitrate (UAN) is a widely used liquid fertilizer that provides nitrogen in three distinct forms: nitrate, ammoniacal, and urea.[1][2][3][4] This combination allows for both immediate and sustained nitrogen availability to plants.[1][5] UAN solutions are aqueous mixtures of urea and ammonium nitrate.[6][7] The most common grades are designated by their total nitrogen content, typically UAN 28, UAN 30, and UAN 32.[6][8] The concentration of these solutions is adjusted based on the climate to prevent salt crystallization at low temperatures, with lower concentrations being used in colder regions.[7][9]

Chemical Composition and Theoretical Nitrogen Content

The theoretical nitrogen content of UAN is a direct function of the proportions of urea (CO(NH₂)₂), ammonium nitrate (NH₄NO₃), and water in the solution. Half of the total nitrogen in UAN comes from urea and the other half from ammonium nitrate.[7] The nitrogen from ammonium nitrate is further divided equally between ammoniacal nitrogen and nitrate nitrogen.[1][5]

The following table summarizes the typical composition and theoretical nitrogen content for common UAN grades.

UAN Grade	Total Nitrogen (% by weight)	Urea (% by weight)	Ammonium Nitrate (% by weight)	Water (% by weight)	Density (lbs/gallon at 60°F/16°C)	Pounds of N per Gallon
UAN 28	28%	~30%	~40%	~30%	~10.66 - 10.70[10][11]	~2.98[10]
UAN 30	30%	~33%	~42%	~25%	~10.86 - 10.88[12][13]	~3.26[14]
UAN 32	32%	~35%	~45%	~20%	~11.02 - 11.08[13][15]	~3.5

Note: The exact composition and density can vary slightly by manufacturer.

Forms of Nitrogen in UAN

The efficacy of UAN as a nitrogen source lies in its three forms of nitrogen, which offer different rates of availability to plants.

Forms of Nitrogen in UAN Solutions.

• Nitrate Nitrogen (NO₃⁻): This form is immediately available for plant uptake but is also susceptible to leaching.[2]

• Ammoniacal Nitrogen (NH₄⁺): This form can be taken up directly by most plants and is also converted to nitrate by soil bacteria.[7] It is less prone to leaching than nitrate.[2]

• Urea Nitrogen: This form is converted to ammoniacal nitrogen through enzymatic hydrolysis by soil urease.[7] This conversion provides a more gradual and sustained release of nitrogen.

Experimental Determination of Total Nitrogen Content

The theoretical nitrogen content of UAN is verified through standardized analytical methods. The two most recognized methods are the Kjeldahl method and the combustion method.

AOAC Official Method 993.13: Combustion Method

This method is widely used for its speed and does not require the use of hazardous chemicals associated with the Kjeldahl method.

Principle: The sample is combusted at a high temperature in an oxygen-rich environment. This process converts all forms of nitrogen in the sample into nitrogen gas (N₂). The N₂ gas is then measured by a thermal conductivity detector, and the total nitrogen content is calculated.[6]

Detailed Methodology:

• Instrument Setup:

  • Set the combustion furnace temperature to 950°C or higher, as per the instrument manufacturer's recommendations.

  • Ensure the system is calibrated with a certified nitrogen standard, such as uric acid or ammonium sulfate (B86663).[15]

  • Verify that the system consistently returns to the initial blank value and that the standard nitrogen value is within specifications.[15]

• Sample Preparation:

  • For liquid UAN samples, a specific weight is accurately measured and placed into an appropriate container.

  • Diatomaceous earth can be used to adsorb the liquid sample.[15]

• Analysis:

  • Introduce the prepared sample into the combustion chamber.

  • The instrument automatically performs the combustion, gas separation, and detection.

  • The thermal conductivity detector measures the concentration of N₂ gas.

  • The instrument's software calculates the percentage of total nitrogen in the original sample.

• Quality Control:

  • Regularly analyze standard reference materials to check for instrument drift and accuracy.

  • Perform replicate analyses of samples to ensure precision.

Workflow for the Combustion Method (AOAC 993.13).

AOAC Official Method 978.02: Modified Kjeldahl Method

The Kjeldahl method is a classic wet chemistry technique for determining nitrogen content.

Principle: The sample is digested with sulfuric acid, which converts the organic and ammoniacal nitrogen into ammonium sulfate. For UAN, which contains nitrate, a modification is required to reduce the nitrate to ammonia (B1221849). The digested solution is then made alkaline, and the liberated ammonia is distilled and collected in a standard acid solution. The amount of ammonia is then determined by titration.

Detailed Methodology:

• Digestion:

  • Accurately weigh a UAN sample into a Kjeldahl digestion flask.

  • Add sulfuric acid and a catalyst (such as copper sulfate) to facilitate the digestion.[2]

  • For nitrate-containing fertilizers like UAN, a reducing agent (such as chromium metal) is added to convert nitrate to ammonia.[2]

  • Heat the flask in a digestion block until the solution becomes clear, indicating the complete conversion of nitrogen to ammonium sulfate.

• Distillation:

  • Allow the digested sample to cool.

  • Carefully dilute the digest with water.

  • Place the flask on a distillation unit.

  • Add a concentrated sodium hydroxide (B78521) solution to make the mixture strongly alkaline, which liberates ammonia gas.

  • Steam distill the ammonia from the flask into a receiving flask containing a known amount of standard acid (e.g., sulfuric acid or boric acid).

• Titration:

  • Once distillation is complete, titrate the excess acid in the receiving flask with a standard base solution (e.g., sodium hydroxide).

  • The difference between the initial amount of acid and the amount remaining after ammonia absorption is used to calculate the amount of nitrogen in the sample.

Conclusion

The theoretical nitrogen content of UAN grades is a well-defined parameter based on their chemical composition. Understanding the proportions of urea, ammonium nitrate, and water is crucial for predicting the nitrogen value of these fertilizers. Standardized analytical methods, such as the AOAC combustion and Kjeldahl methods, provide reliable means for verifying the nitrogen content and ensuring the quality of UAN products in research and commercial applications. The choice of analytical method often depends on factors such as sample throughput, safety considerations, and available equipment.

References

• 1. fertilizer.org [fertilizer.org]
• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]
• 4. velp.com [velp.com]
• 5. scribd.com [scribd.com]
• 6. Analytical Method [keikaventures.com]
• 7. Determination of kjeldahl nitrogen in fertilizers by AOAC official methods 978.02: effect of copper sulfate as a catalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. velp.com [velp.com]
• 10. cabidigitallibrary.org [cabidigitallibrary.org]
• 11. ag.colorado.gov [ag.colorado.gov]
• 12. academic.oup.com [academic.oup.com]
• 13. anlab.ucdavis.edu [anlab.ucdavis.edu]
• 14. scribd.com [scribd.com]
• 15. academic.oup.com [academic.oup.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Analytical Determination of Urea Ammonium Nitrate (UAN) Concentration

Audience: Researchers, scientists, and drug development professionals.

This document provides detailed application notes and experimental protocols for various analytical methods used to determine the concentration of Urea (B33335) Ammonium (B1175870) Nitrate (B79036) (UAN) and its components. The methods covered range from classical wet chemistry to modern instrumental techniques, catering to diverse laboratory settings and analytical requirements, including applications in biopharmaceutical and research environments.

Overview of Analytical Methods

The determination of UAN concentration, which is a mixture of urea, ammonium nitrate, and water, involves quantifying the total nitrogen content or the individual nitrogen-containing species.[1] The choice of method depends on factors such as required specificity (total nitrogen vs. individual components), sample matrix, available equipment, desired speed, and accuracy. Traditional methods include combustion analysis, ion chromatography, and digestion/titration techniques.[2][3][4] Modern approaches, such as combined density and refractive index measurements, offer rapid and safe alternatives.[2][5]

Caption: Experimental workflow for the Kjeldahl method.

Method 3: Chromatographic Methods (HPLC & IC)

Application Note

Chromatographic techniques offer high specificity for quantifying the individual components of UAN.

High-Performance Liquid Chromatography (HPLC) is primarily used for the determination of urea. U[6]rea itself has a weak chromophore, making UV detection challenging but feasible at low wavelengths (~200 nm). M[7]ore commonly, refractive index (RI) or evaporative light scattering detectors (ELSD) are used. Separation is often achieved using hydrophilic interaction liquid chromatography (HILIC) or amino columns. R[7]eversed-phase HPLC can also be used, sometimes with ion-pairing agents. H[8][9]PLC is particularly valuable in pharmaceutical and research settings for assessing the purity of urea used in bioprocessing, such as in protein refolding or as a denaturant.

[6]Ion Chromatography (IC) is the method of choice for the direct determination of the inorganic ions in UAN: ammonium (NH₄⁺) and nitrate (NO₃⁻). I[10]n IC, the sample is injected into a column that separates ions based on their interaction with an ion-exchange resin. A suppressor is typically used to reduce the background conductivity of the eluent, thereby increasing the sensitivity of detection by a conductivity detector. I[10]C is highly accurate and can simultaneously measure multiple ions, but the equipment is expensive and requires a skilled operator.

[2][5]#### Experimental Protocol: HPLC for Urea

• System Preparation:

  • Column: Amino, HILIC, or Aminex HPX-87C column. [7] * Mobile Phase: A typical mobile phase for a HILIC or amino column is a mixture of acetonitrile (B52724) and water or a buffer (e.g., 80:20 ACN:Water). F[7][11]or an Aminex column, water at an elevated temperature (e.g., 80°C) can be used. [7] * Detector: UV (200 nm), Refractive Index (RI), or ELSD.

• Standard Preparation: Prepare a series of urea standards of known concentrations in the mobile phase or a suitable diluent.

• Sample Preparation: Dilute the UAN sample accurately with the mobile phase to bring the urea concentration within the linear range of the calibration curve. Filter the sample through a 0.2 or 0.45 µm syringe filter.

• Analysis: Inject the standards and samples onto the HPLC system.

• Quantification: Create a calibration curve by plotting the peak area of the standards against their concentration. Determine the urea concentration in the samples from this curve.

dot

Caption: Experimental workflow for HPLC analysis of urea.

Method 4: Enzymatic Assays

Application Note

Enzymatic assays provide a highly specific and sensitive method for the determination of urea. These methods are widely used in clinical and biological research. The most common approach utilizes the enzyme urease, which specifically catalyzes the hydrolysis of urea into ammonia and carbon dioxide. T[12][13]he amount of urea is then determined by quantifying the ammonia produced.

Several methods exist for ammonia quantification. In one common coupled enzyme assay, the ammonia reacts with α-ketoglutarate in the presence of glutamate (B1630785) dehydrogenase (GLDH) and the cofactor NADH. The conversion of NADH to NAD⁺ is monitored by the decrease in absorbance at 340 nm, which is proportional to the urea concentration. A[14]lternatively, the ammonia can be measured colorimetrically, for example, by reacting it with Nessler's reagent or using the Berthelot reaction. T[12]hese assays are advantageous due to their high specificity (urease only acts on urea), sensitivity, and ability to be performed at room temperature or 37°C in a microplate format, making them suitable for high-throughput screening. T[14][15]hey are particularly useful for analyzing urea in complex biological matrices like cell culture media.

[16][17]#### Experimental Protocol: Urease-GLDH Coupled Enzymatic Assay

• Reagent Preparation:

  • Urea Standards: Prepare a series of urea standards with concentrations ranging from 0 to ~5 nmole/well. [15] * Reaction Mix: Prepare a reaction mix containing assay buffer, α-ketoglutarate, NADH, and glutamate dehydrogenase (GLDH).

  • Urease Solution: Prepare a solution of urease enzyme.

• Sample Preparation:

  • Dilute samples (e.g., UAN solution, cell culture media) with assay buffer to bring the urea concentration into the linear range of the assay. [15] * For each sample, prepare a "sample blank" to account for any endogenous ammonia. The sample blank will contain all reagents except the urease enzyme.

• Assay Procedure (96-well plate format):

  • Pipette 50 µL of each standard and diluted sample into separate wells.

  • Step 1 (Urea Hydrolysis): Add urease solution to all wells except the sample blanks. Incubate for a defined period (e.g., 20-30 minutes) at 37°C to allow for the complete conversion of urea to ammonia.

  • Step 2 (Ammonia Detection): Add 100 µL of the Reaction Mix to all wells.

  • Incubate for 30-60 minutes at 37°C, protected from light. 4[15]. Measurement: Measure the absorbance at 340 nm (for NADH depletion) or at the appropriate wavelength for a colorimetric product (e.g., 570 nm). 5[14][15]. Calculation:

  • Subtract the absorbance of the zero standard (blank) from all readings.

  • For samples, subtract the absorbance of the corresponding sample blank.

  • Plot the standard curve and determine the urea concentration in the samples.

dot

Caption: Workflow for a urease-coupled enzymatic assay.

Method 5: Combined Density and Refractive Index Measurement

Application Note

A modern, rapid, and safe approach for the complete analysis of UAN solutions involves the simultaneous measurement of density and refractive index. T[5]his technique relies on the principle that both the density and the refractive index of a UAN solution are functions of the concentrations of its three components: urea, ammonium nitrate, and water. By measuring these two physical properties simultaneously with a combined instrument (densitometer and refractometer), a system of equations can be solved to accurately determine the concentration of each component, as well as the total nitrogen content.

[1][5]The main advantages of this method are its speed (results in 1-3 minutes), simplicity, and safety, as it requires no sample preparation other than loading and no hazardous chemicals. T[2][3]he accuracy is high, with uncertainties as low as 0.025% depending on the instrument models used. T[5]his makes the method highly suitable for quality control in production environments and for routine analysis in research labs.

Experimental Protocol: Density and Refractive Index

• Instrument Setup: Use a combined instrument system featuring a digital density meter and a refractometer. Ensure the instrument is calibrated according to the manufacturer's instructions, typically using dry air and pure water.

• Sample Loading:

  • Ensure the sample is at thermal equilibrium with the instrument's measurement cell (typically controlled at a specific temperature, e.g., 20°C).

  • Inject the UAN sample into the measurement cell using a syringe, ensuring no air bubbles are introduced. The system automatically fills both the density and refractive index cells. 3[2]. Measurement: Initiate the measurement sequence on the instrument's software. The instrument will simultaneously measure the density and the refractive index of the sample.

• Calculation: The instrument's pre-programmed software automatically uses the measured density and refractive index values to solve a mathematical model and calculate the concentrations (%w/w) of urea, ammonium nitrate, water, and the total nitrogen. T[1][5]he results are displayed directly on the screen.

[2]dot

Caption: Workflow for UAN analysis by density and refractive index.

Quantitative Data Summary

The following table summarizes and compares the key performance characteristics of the described analytical methods for UAN determination.

Feature	Dumas (Combustion)	Kjeldahl	HPLC	Ion Chromatography	Enzymatic Assay	Density & Refractive Index
Analyte(s)	Total Nitrogen	Total N (with reduction)	Urea	NH₄⁺, NO₃⁻	Urea	Urea, AN, H₂O, Total N
Principle	Combustion, TCD	Digestion, Titration	Chromatographic Separation	Ion Exchange, Conductivity	Enzyme-catalyzed reaction	Physical Properties
Analysis Time	Very Fast (3-5 min)	[18] Very Slow (> 2 hours)	[18] Moderate (10-30 min)	Moderate (15-30 min)	Fast (30-90 min)	Very Fast (1-3 min)
Specificity	Total Nitrogen	Total Nitrogen	High for Urea	High for specific ions	Very High for Urea	High for all components
Precision	High	High	High	High	High (CV < 5%)	[19] High (Accuracy up to 0.024%)
Chemicals	O₂, He; Non-hazardous	Conc. H₂SO₄, NaOH (Hazardous)	Solvents (e.g., ACN)	Buffered Eluents	Buffer, Enzymes	None
Equipment Cost	High	[18] Low	High	Very High	[5] Low (plate reader)	High
Throughput	High (Automated)	Low	Moderate to High	Moderate	High (Microplate)	High
Advantages	Fast, Automated, No hazardous waste	[20] Low equipment cost, reference method	High specificity for urea	Measures ions directly	Very specific, sensitive	Extremely fast, safe, simple
Disadvantages	High initial cost	[18] Slow, labor-intensive, hazardous	[20] Requires method development	Expensive, requires expertise	[5] Indirect measurement	High initial cost

References

• 1. mt.com [mt.com]
• 2. rudolphresearch.com [rudolphresearch.com]
• 3. rudolphresearch.com [rudolphresearch.com]
• 4. rudolphresearch.com [rudolphresearch.com]
• 5. muser-my.com [muser-my.com]
• 6. Development and Validation of a HPLC-UV Method for Urea and Related Impurities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. HPLC Method for Quantification of Urea - Chromatography Forum [chromforum.org]
• 8. Urea Analyzed by HPLC - AppNote [mtc-usa.com]
• 9. CN101122589A - Urea and its impurity high performance liquid chromatography analysis method - Google Patents [patents.google.com]
• 10. researchgate.net [researchgate.net]
• 11. HPLC Method for Separation of Urea and Thiourea on Primesep S  Column | SIELC Technologies [sielc.com]
• 12. journals.chemsociety.org.ng [journals.chemsociety.org.ng]
• 13. food.r-biopharm.com [food.r-biopharm.com]
• 14. bioassaysys.com [bioassaysys.com]
• 15. Enzymatic Method for Determining Urea (Phenylalanine Assay) [sigmaaldrich.cn]
• 16. scispace.com [scispace.com]
• 17. Quantitative determination of urea concentrations in cell culture medium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Dumas method - Wikipedia [en.wikipedia.org]
• 19. New enzymatic assay for serum urea nitrogen using urea amidolyase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. fossanalytics.com [fossanalytics.com]

Application Note: High-Temperature Combustion for Total Nitrogen Analysis in Urea Ammonium Nitrate (UAN) Solutions

Introduction

Urea Ammonium (B1175870) Nitrate (B79036) (UAN) solutions are widely utilized as a primary source of nitrogen in agricultural applications. These fertilizers are a mixture of urea, ammonium nitrate, and water, typically containing between 28% and 32% total nitrogen.[1][2] Accurate and rapid determination of the total nitrogen content is crucial for quality control, ensuring proper nutrient management, and meeting regulatory requirements. The high-temperature combustion method, also known as the Dumas method, offers a robust and efficient alternative to traditional wet chemistry techniques like the Kjeldahl method for the analysis of total nitrogen in UAN.[2][3][4] This method is recognized by standard-setting bodies such as AOAC International under Official Method 993.13.[2][3][5][6]

This application note provides a detailed protocol for the determination of total nitrogen in UAN solutions using the high-temperature combustion method. It is intended for researchers, scientists, and professionals in the fields of agricultural science and fertilizer quality control.

Principle of the Method

The high-temperature combustion method is based on the complete oxidation of the sample in a high-temperature furnace, typically around 950°C to 1000°C, in the presence of pure oxygen.[7][8] Under these conditions, all forms of nitrogen present in the UAN sample (from urea, ammonium, and nitrate) are converted into nitrogen gas (N₂) and various nitrogen oxides (NOx).

The combustion gases are then passed through a reduction chamber containing heated copper, which reduces the nitrogen oxides to elemental nitrogen gas (N₂).[7][8][9] Interfering substances such as water vapor and carbon dioxide are subsequently removed by specific traps.[7][8][9] The resulting N₂ gas is then quantified using a thermal conductivity detector (TCD), which measures the change in the thermal conductivity of the carrier gas (typically helium or argon) caused by the presence of nitrogen.[3][7][9][10] The signal from the TCD is proportional to the amount of nitrogen in the sample. Some instruments may use a chemiluminescence detector (CLD), where nitrogen oxides (NO) react with ozone to produce a light emission that is proportional to the nitrogen concentration.[4]

The overall chemical transformations can be summarized as follows:

• Combustion:

  • Urea (CO(NH₂)₂) + O₂ → N₂ + NOx + CO₂ + H₂O

  • Ammonium Nitrate (NH₄NO₃) + O₂ → N₂ + NOx + H₂O

• Reduction:

  • NOx + Cu → N₂ + CuO

• Detection:

  • The purified N₂ gas is detected by a thermal conductivity detector.

Experimental Workflow

The following diagram illustrates the general workflow for total nitrogen analysis in UAN by high-temperature combustion.

Caption: Workflow for UAN Total Nitrogen Analysis by High-Temperature Combustion.

Materials and Methods

Apparatus and Equipment

• High-Temperature Combustion Nitrogen Analyzer: Equipped with a furnace capable of maintaining temperatures up to at least 1000°C, a reduction tube, gas purification traps, and a thermal conductivity detector.

• Analytical Balance: With a readability of at least 0.1 mg.

• Sample Crucibles: Steel or ceramic, as recommended by the instrument manufacturer.

• Micropipettes and Tips: For accurate handling of liquid UAN samples.

• Oven and Desiccator: For drying standards and crucibles.

Reagents and Standards

• High-Purity Oxygen (99.99%): As the combustion gas.[5]

• Helium or Argon (High Purity): As the carrier gas.

• Reduced Copper: For the reduction furnace.

• CO₂ and H₂O Traps: As per the instrument manufacturer's specifications.

• Calibration Standard: A certified reference material with a known nitrogen content. Ethylenediaminetetraacetic acid (EDTA) is commonly used.[8] Other suitable standards include aspartic acid, ammonium sulfate, and uric acid.[5]

• Sucrose (B13894): May be used as a combustion aid, typically in a 1:1 ratio with the sample.[7]

Experimental Protocol

Instrument Preparation

• Ensure the combustion and reduction furnaces have reached their setpoint temperatures (typically around 950-1000°C for combustion).

• Perform leak checks on the gas lines to ensure a sealed system.

• Condition the instrument by running a few blank samples (empty crucibles) to obtain a stable baseline.

• Run conditioning samples, such as a known standard, to ensure the system is performing correctly.

Calibration

• Accurately weigh approximately 150 mg of the chosen nitrogen standard (e.g., EDTA) into a sample crucible.

• Analyze a series of at least three to five standards to generate a calibration curve.

• The instrument software will typically perform a linear regression to establish the relationship between the detector response and the nitrogen concentration.

• Run a check standard after calibration and at regular intervals (e.g., after every 10-15 samples) to verify the stability of the calibration.[8]

Sample Preparation and Analysis

• Thoroughly mix the UAN solution to ensure homogeneity.

• Accurately weigh approximately 150 mg of the UAN sample into a sample crucible. For ease of handling, a small amount of inert absorbent material can be placed in the crucible before adding the liquid sample.

• If using a combustion aid, add an approximately equal weight of sucrose to the crucible.[7]

• Place the crucible into the instrument's autosampler.

• Initiate the analysis sequence. The instrument will automatically introduce the sample into the combustion furnace and perform the analysis.

• Analyze each sample in at least duplicate to ensure repeatability.

Data Presentation

The following tables summarize typical performance data for the high-temperature combustion method for total nitrogen in UAN, based on collaborative studies of AOAC Method 993.13.

Table 1: Performance Characteristics of AOAC Method 993.13 for UAN Analysis

Parameter	Value
Applicability Range	1-67% Total Nitrogen
Combustion Temperature	≥ 950°C
Detector	Thermal Conductivity (TCD)
Typical Sample Weight	~150 mg
Recovery	> 99%

Table 2: Precision Data from Interlaboratory Study for Total Nitrogen in Fertilizers

Nitrogen Level (% w/w)	Repeatability Standard Deviation (sᵣ)	Reproducibility Standard Deviation (sR)	Relative Standard Deviation of Repeatability (RSDᵣ) %	Relative Standard Deviation of Reproducibility (RSDR) %
1.04 - 33.99	0.11 - 0.26	0.14 - 0.39	0.77 - 10.99	1.15 - 13.80

Data adapted from AOAC Official Method 993.13 collaborative study results.[5]

Logical Relationship of the Analytical Steps

The following diagram illustrates the logical progression and key transformations in the high-temperature combustion analysis of UAN.

Caption: Logical Flow of UAN Nitrogen Analysis.

Conclusion

The high-temperature combustion method provides a rapid, accurate, and reliable means for determining the total nitrogen content in UAN solutions. With a high level of automation and minimal sample preparation, this technique offers significant advantages in terms of sample throughput and reduced use of hazardous chemicals compared to traditional methods. The performance of this method is well-documented and validated through interlaboratory studies, making it a suitable and recommended approach for quality control and research applications in the fertilizer industry.

References

• 1. physical chemistry - How does ammonium nitrate explode on its own? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 2. velp.com [velp.com]
• 3. fertilizer.org [fertilizer.org]
• 4. teledynelabs.com [teledynelabs.com]
• 5. scribd.com [scribd.com]
• 6. ysi.com [ysi.com]
• 7. researchgate.net [researchgate.net]
• 8. cdfa.ca.gov [cdfa.ca.gov]
• 9. nral.ualberta.ca [nral.ualberta.ca]
• 10. cdn.standards.iteh.ai [cdn.standards.iteh.ai]

Application Note: Determination of Urea Ammonium Nitrate (UAN) Composition Using Density and Refractive Index

AN-UAN-001

Audience: Researchers, scientists, and quality control professionals in the agricultural and chemical industries.

Introduction

Urea (B33335) Ammonium (B1175870) Nitrate (B79036) (UAN) solutions are widely used as liquid fertilizers, providing a combination of fast-acting and slow-release nitrogen to plants.[1][2] Accurate determination of the composition of UAN solutions—specifically the concentrations of urea, ammonium nitrate, and water—is crucial for quality control during production and for ensuring proper nutrient application in agriculture.[1][2]

Traditional methods for UAN analysis, such as combustion analysis, ion chromatography, and digestion with titration, can be time-consuming, costly, and often require hazardous chemicals and highly skilled operators.[1][2] A more rapid, safer, and equally accurate alternative is the simultaneous measurement of the solution's density and refractive index.[1][3][4] This method provides a full analysis of the UAN solution, including the concentrations of ammonium nitrate, urea, water, and the total nitrogen content, in a matter of minutes.[1][3]

This application note provides a detailed protocol for determining UAN composition using a laboratory densitometer and refractometer.

Principle of Measurement

The physical properties of a UAN solution, namely its density (ρ) and refractive index (n), are directly related to the concentration of its three main components: urea, ammonium nitrate, and water. By measuring these two physical parameters, it is possible to solve a two-variable equation system to determine the concentrations of urea and ammonium nitrate. The water content is then determined by subtracting the urea and ammonium nitrate content from the total.

The relationship between these properties and the concentrations is established through empirical models and is often programmed into the software of modern combined density and refractive index measurement systems. These instruments automatically calculate and display the final composition of the UAN sample.[1][3]

The logical relationship for this measurement principle is illustrated below.

Caption: Relationship between physical measurements and calculated composition.

Data Presentation

The following tables provide quantitative data on the composition and physical properties of standard UAN grades.

Table 1: Composition and Density of Common UAN Grades

Parameter	UAN-28	UAN-30	UAN-32
Total Nitrogen (wt. %)	28.0	30.0	32.0
Ammonium Nitrate (wt. %)	36 - 42	38 - 45	41 - 48
Urea (wt. %)	29 - 33	30.5 - 35.6	32.6 - 38
Density at 16°C ( kg/Liter )	1.28	1.30	1.33
Source: Agrico Canada Product Specification Sheet, 2013[5]

Table 2: Physical Properties of a UAN 32 Solution and its Dilutions

Sample	Total Nitrogen (%)	Specific Gravity (15°C/15°C)	Refractive Index (30°C)
UAN 32	32.0	1.325	1.470
Dilution 1	29.3	1.299	1.461
Dilution 2	27.1	1.276	1.453
Dilution 3	25.3	1.258	1.446
Source: Adapted from Anton Paar Application Note XPAIA042EN-A[3]

Experimental Protocol

This protocol outlines the steps for the analysis of UAN solutions using a combined densitometer and refractometer system.

1. Instrumentation and Materials

• Combined Densitometer and Refractometer System: An instrument capable of simultaneous measurement of density and refractive index (e.g., Anton Paar Modulyzer, Mettler Toledo LiquiPhysics™, Rudolph Research DDM Series with Refractometer Module).

• Syringes: For manual sample injection.

• Deionized Water: For cleaning and blank measurements.

• Ethanol (B145695): For cleaning.

• UAN Sample(s): The UAN solutions to be analyzed.

• Lint-free tissues.

2. Instrument Preparation and Calibration

• Ensure the densitometer and refractometer are turned on and have reached thermal stability.

• Perform a system check and calibration as per the manufacturer's instructions. This typically involves a measurement with dry air followed by a measurement with deionized water.

• Verify that the instrument is set to the correct measurement method for UAN analysis, which includes the specific temperatures for density (e.g., 15°C or 16°C) and refractive index (e.g., 30°C) measurements.[3]

3. Sample Measurement

• Cleaning: Thoroughly clean the measuring cells of both the densitometer and the refractometer. Flush with deionized water, followed by ethanol, and then dry completely with a stream of air.

• Sample Introduction: Draw a representative sample of the UAN solution into a clean, dry syringe. Avoid introducing air bubbles.

• Injection: Inject the sample into the instrument, ensuring that the measuring cells are completely filled. Modern combined systems often fill both cells in a single step.[1][3]

• Measurement: Initiate the measurement process. The instrument will automatically control the temperature and perform the density and refractive index measurements. The analysis is typically completed within 1-3 minutes.[1]

• Data Recording: The instrument's software will use the measured density and refractive index values to calculate the concentrations of ammonium nitrate, urea, water, and the total nitrogen content.[1][3] Record these values.

• Cleaning After Measurement: After each measurement, flush the system with deionized water to remove all traces of the UAN sample, followed by ethanol for drying.

4. Experimental Workflow Diagram

The following diagram illustrates the experimental workflow for UAN analysis.

Caption: Experimental workflow for UAN composition analysis.

Conclusion

The use of combined density and refractive index measurements offers a rapid, reliable, and safe method for the comprehensive analysis of UAN fertilizer solutions. This technique eliminates the need for complex sample preparation and the use of hazardous chemicals associated with traditional analytical methods. By providing accurate concentrations of urea, ammonium nitrate, water, and total nitrogen, this method is an invaluable tool for quality control and ensuring the efficacy of UAN products.

References

• 1. rudolphresearch.com [rudolphresearch.com]
• 2. rudolphresearch.com [rudolphresearch.com]
• 3. muser-my.com [muser-my.com]
• 4. mt.com [mt.com]
• 5. agricocanada.com [agricocanada.com]

Application of Urea Ammonium Nitrate (UAN) in Controlled Environment Plant Growth Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Urea (B33335) Ammonium (B1175870) Nitrate (B79036) (UAN) is a liquid fertilizer solution containing a mixture of urea, ammonium nitrate, and water. It is characterized by its three forms of nitrogen: nitrate-N, ammonium-N, and urea-N. This composition provides a combination of readily available and more slowly released nitrogen, which can be advantageous for plant nutrition. In controlled environment plant growth studies, UAN can serve as a versatile nitrogen source for investigating plant response to different nitrogen forms, nutrient uptake dynamics, and metabolic pathways. However, its application in soilless culture systems requires careful consideration of its chemical properties and potential effects on plant physiology.

These application notes provide an overview of the use of UAN in hydroponic systems for plant growth studies, including protocols for nutrient solution preparation, experimental design, and methods for assessing plant responses.

Data Presentation: Comparative Effects of Nitrogen Sources

The following tables summarize quantitative data from various studies comparing the effects of UAN or its components (urea, ammonium, nitrate) on plant growth parameters in controlled environments.

Table 1: Effect of Different Nitrogen Sources on Wheat (Triticum aestivum) Growth in Hydroponics

Nitrogen Source	Shoot Dry Weight ( g/plant )	Root Dry Weight ( g/plant )	Total Nitrogen Content (%)
Ammonium Nitrate	1.25	0.45	4.5
Ammonium Sulfate (B86663)	1.20	0.48	4.3
Urea	0.85	0.55	3.5

Source: Adapted from studies on hydroponically grown wheat, indicating that growth was highest under ammonium nitrate and ammonium sulfate nutrition and lowest with the urea solution. Urea treatment tended to enhance root development relative to shoot development.[1]

Table 2: Effect of Different Nitrogen Sources on Maize (Zea mays) Growth in Hydroponics

Nitrogen Source	Shoot Dry Weight ( g/plant )	Root Dry Weight ( g/plant )	Total Nitrogen Content (%)
Ammonium Nitrate	1.50	0.60	4.8
Ammonium Sulfate	1.45	0.62	4.6
Urea	1.40	0.65	4.0

Source: Adapted from research indicating that maize growth was less affected by the nitrogen source compared to wheat.[1]

Table 3: Impact of UAN Application Rates on Lettuce (Lactuca sativa) Root Morphology in Potting Culture

UAN Concentration (mg N/kg)	Root Length (cm)	Root Surface Area (cm²)	Root Volume (cm³)
0 (Control)	150	30	2.5
400	200	45	3.5
480	220	50	4.0

Source: Adapted from studies on potted lettuce, where root length, surface area, and volume increased with UAN application up to 480 mg N/kg.[2]

Experimental Protocols

Protocol 1: Preparation of a UAN-Based Hydroponic Nutrient Solution

This protocol provides a template for creating a modified Hoagland solution using UAN (e.g., UAN 32, which is approximately 32% N) as the primary nitrogen source. Note: Direct mixing of concentrated UAN with calcium nitrate can cause precipitation. Therefore, a two-stock-solution approach is recommended.

Materials:

• UAN 32 solution (or other specified concentration)

• Calcium nitrate (Ca(NO₃)₂)

• Potassium phosphate (B84403) monobasic (KH₂PO₄)

• Potassium sulfate (K₂SO₄)

• Magnesium sulfate (MgSO₄·7H₂O)

• Micronutrient stock solution (e.g., containing boric acid, manganese chloride, zinc sulfate, copper sulfate, molybdic acid)

• Iron chelate (e.g., Fe-EDTA)

• Deionized or reverse osmosis water

• pH meter and EC meter

• Acids (e.g., H₂SO₄ or HNO₃) and bases (e.g., KOH) for pH adjustment

Procedure:

• Calculate Nitrogen Contributions:

  • Determine the desired final nitrogen concentration in the nutrient solution (e.g., 150 ppm N).

  • UAN 32 typically contains 50% urea-N, 25% ammonium-N, and 25% nitrate-N.[3]

  • Calculate the volume of UAN 32 solution needed to achieve the target total N concentration.

• Prepare Stock Solution A (Calcium Nitrate):

  • In a designated container, dissolve the required amount of calcium nitrate in deionized water.

  • Important: Do not mix UAN or sulfate-containing salts in this stock solution to prevent precipitation.[4]

  • Add the iron chelate to this stock solution.

  • Bring to a final volume with deionized water.

• Prepare Stock Solution B (UAN and other nutrients):

  • In a separate container, add the calculated volume of UAN 32 solution.

  • Dissolve the potassium phosphate monobasic, potassium sulfate, and magnesium sulfate in deionized water and add to the UAN solution.

  • Add the micronutrient stock solution.

  • Bring to a final volume with deionized water.

• Prepare Final Nutrient Solution:

  • Fill the final reservoir with approximately 80% of the final volume of deionized water.

  • Add the required volume of Stock Solution A and mix thoroughly.

  • Add the required volume of Stock Solution B and mix thoroughly.

  • Bring the solution to the final volume with deionized water.

  • Measure the pH and adjust to the desired range (typically 5.5-6.5 for most plants) using acid or base.[5]

  • Measure the electrical conductivity (EC) and adjust if necessary by adding more stock solutions or diluting with water.[5]

Protocol 2: General Experimental Workflow for UAN Plant Growth Studies

This protocol outlines a general workflow for conducting a controlled environment study to assess the effects of UAN on plant growth.

• Seed Germination and Seedling Establishment:

  • Germinate seeds of the chosen plant species on a suitable sterile medium (e.g., agar, rockwool, or perlite).

  • Grow seedlings under controlled conditions (light, temperature, humidity) until they reach a suitable size for transplanting.

• Transplanting to Hydroponic System:

  • Transfer uniform-sized seedlings to the hydroponic units (e.g., deep water culture, nutrient film technique, or drip irrigation system).

  • Allow plants to acclimate in a balanced, complete nutrient solution (e.g., a standard Hoagland solution) for a few days before starting the UAN treatments.

• Application of UAN Treatments:

  • Prepare nutrient solutions with varying concentrations of UAN as described in Protocol 1.

  • A control group with a standard nitrogen source (e.g., calcium nitrate and potassium nitrate) should be included.

  • Randomly assign the different nutrient solutions to the hydroponic units.

• Monitoring and Maintenance:

  • Monitor the pH and EC of the nutrient solutions daily and adjust as necessary.[5]

  • Replenish the nutrient solutions at regular intervals (e.g., every 3-7 days) to ensure nutrient availability and prevent the accumulation of root exudates.

• Data Collection:

  • At predetermined time points, collect data on various plant growth parameters:

    • Morphological: Plant height, leaf number, leaf area, root length, and root architecture.

    • Biomass: Fresh and dry weight of shoots and roots.

    • Physiological: Chlorophyll content (using a SPAD meter or solvent extraction), photosynthetic rate, and transpiration rate.

    • Biochemical: Tissue nutrient analysis (N, P, K, etc.), amino acid profiling, and enzyme activity assays.

• Statistical Analysis:

  • Analyze the collected data using appropriate statistical methods (e.g., ANOVA, t-tests) to determine the significance of the effects of different UAN concentrations.

Visualizations

Caption: Experimental workflow for a UAN plant growth study.

Caption: Simplified nitrogen signaling pathway with UAN components.

References

• 1. Regulating root structure of potted lettuce to magnify absorption from APP and UAN fertilizers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. e-gro.org [e-gro.org]
• 3. Protocol for detecting nutrient uptake and photosynthate partitioning in rice seedling using a non-invasive system - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Interactions which can cause precipitation | Maintenance of Microirrigation Systems [ucanr.edu]
• 5. university.upstartfarmers.com [university.upstartfarmers.com]

Protocol for Foliar Application of Urea Ammonium Nitrate (UAN) in Wheat Research

Authored for: Researchers, scientists, and drug development professionals.

Objective: To provide a detailed protocol for the foliar application of Urea Ammonium Nitrate (UAN) in wheat (Triticum aestivum L.) research, focusing on methodologies to evaluate its effects on yield, grain protein content, and nitrogen uptake efficiency.

Introduction

Foliar application of nitrogen, particularly in the form of Urea Ammonium Nitrate (UAN), is a critical agronomic practice investigated for its potential to enhance grain quality, specifically protein content, in wheat.[1][2] This method is often employed as a supplemental nitrogen application late in the growing season when soil uptake may be limited.[1][3] The timing and rate of foliar UAN application are crucial factors influencing its efficacy and the potential for phytotoxicity (leaf burn).[4][5] This document outlines the experimental protocol for conducting research on the foliar application of UAN in wheat.

Materials and Equipment

• Fertilizer: Urea Ammonium Nitrate (UAN) solution (commonly 28% or 32% N).

• Wheat Cultivar: A certified wheat cultivar with known agronomic characteristics.

• Experimental Plots: Uniform field plots established using a randomized complete block design (RCBD) with a minimum of three replications.[6]

• Spraying Equipment: Calibrated small-plot sprayer equipped with flat-fan nozzles.[7][8] Streamer bars or stream jet nozzles can also be used to minimize leaf contact.[4]

• Personal Protective Equipment (PPE): Safety goggles, gloves, and protective clothing.

• Measurement Tools: Graduated cylinders, weighing scale, soil probe, plant canopy analyzer (for NDVI readings), and harvesting equipment.

• Laboratory Equipment: Combustion analyzer for determining nitrogen content in grain and straw.[9]

Experimental Protocol

Experimental Design

A Randomized Complete Block Design (RCBD) is recommended to account for field variability.[6] Treatments should include a control (no foliar N application) and various rates and timings of foliar UAN application.

Example Treatment Structure:

• T1: Control (No foliar N)

• T2: 14 kg N/ha UAN at First Hollow Stem[9]

• T3: 28 kg N/ha UAN at First Hollow Stem[9]

• T4: 40 kg N/ha UAN at First Hollow Stem[9]

• T5: 14 kg N/ha UAN at Flag Leaf Stage[9]

• T6: 30 lbs N/ac (approx. 33.6 kg N/ha) UAN at Boot Stage[10]

• T7: 30 lbs N/ac (approx. 33.6 kg N/ha) UAN at Post-Anthesis[10]

UAN Solution Preparation and Application

• Dilution: To minimize the risk of leaf burn, UAN solution should be diluted with water. A 1:1 ratio of UAN to water is a common practice.[4][9][10]

• Timing of Application: Applications are typically made at specific growth stages, such as tillering, boot stage, or post-anthesis, to target either yield or protein enhancement.[7][11] Late-season applications, particularly post-anthesis, are often aimed at increasing grain protein.[1][10]

• Application Method: Apply the UAN solution using a calibrated sprayer to ensure uniform coverage.[7] To further reduce leaf burn, consider using streamer bars or stream jet nozzles which apply the fertilizer in concentrated bands, minimizing contact with foliage.[4] Applications should ideally be made during cooler parts of the day to reduce the risk of volatilization and leaf scorch.[3]

Data Collection and Analysis

• Leaf Burn Assessment: Visually assess and score leaf burn on a percentage basis at several time points after application.[4][5]

• Normalized Difference Vegetation Index (NDVI): Collect NDVI readings throughout the growing season to monitor plant health and nitrogen status.[9]

• Yield and Yield Components: At maturity, harvest the central rows of each plot to determine grain yield ( kg/ha ). Measure yield components such as the number of spikes per square meter, grains per spike, and 1000-grain weight.

• Grain and Straw Nitrogen Content: Analyze dried grain and straw samples for total nitrogen concentration using a combustion analyzer.[9] This data is used to calculate nitrogen uptake and use efficiency.

• Statistical Analysis: Analyze the collected data using Analysis of Variance (ANOVA) appropriate for an RCBD to determine the significance of treatment effects.

Data Presentation

Quantitative data should be summarized in tables to facilitate comparison between treatments.

Table 1: Effect of UAN Foliar Application Rate and Timing on Wheat Yield and Grain Protein

Treatment	N Rate ( kg/ha )	Application Stage	Grain Yield ( kg/ha )	Grain Protein (%)	Leaf Burn (%)
Control	0	-	Data	Data	0
T2	14	First Hollow Stem	Data	Data	Data
T3	28	First Hollow Stem	Data	Data	Data
T4	40	First Hollow Stem	Data	Data	Data
T5	14	Flag Leaf	Data	Data	Data
T6	33.6	Boot Stage	Data	Data	Data
T7	33.6	Post-Anthesis	Data	Data	Data

Table 2: Influence of UAN Foliar Application on Nitrogen Uptake and Use Efficiency

Treatment	N Rate ( kg/ha )	Grain N Uptake ( kg/ha )	Straw N Uptake ( kg/ha )	Total N Uptake ( kg/ha )	Nitrogen Use Efficiency (%)
Control	0	Data	Data	Data	Data
T2	14	Data	Data	Data	Data
T3	28	Data	Data	Data	Data
T4	40	Data	Data	Data	Data
T5	14	Data	Data	Data	Data
T6	33.6	Data	Data	Data	Data
T7	33.6	Data	Data	Data	Data

Visualizations

Caption: Experimental workflow for UAN foliar application research in wheat.

Caption: Physiological impact of foliar UAN application on wheat.

Safety Precautions

• Always wear appropriate PPE when handling and spraying UAN solutions.

• Follow all institutional and manufacturer guidelines for the safe handling and disposal of chemical fertilizers.

• Be aware of environmental conditions (wind speed and direction) during spray applications to avoid drift to non-target areas.

Conclusion

This protocol provides a comprehensive framework for conducting research on the foliar application of UAN in wheat. Adherence to these guidelines will ensure the collection of robust and reliable data, enabling a thorough evaluation of the effects of foliar UAN on wheat yield and quality. Researchers should adapt the specific rates and timings based on their experimental objectives, local conditions, and wheat cultivars.

References

• 1. Province of Manitoba | agriculture - Foliar Nitrogen for Wheat Protein Enhancement – Do You Feel Lucky? [gov.mb.ca]
• 2. researchgate.net [researchgate.net]
• 3. Managing In-crop nitrogen in cereals - Alberta Grains [albertagrains.com]
• 4. pubs.ext.vt.edu [pubs.ext.vt.edu]
• 5. bookstore.ksre.ksu.edu [bookstore.ksre.ksu.edu]
• 6. thepharmajournal.com [thepharmajournal.com]
• 7. canadianagronomist.ca [canadianagronomist.ca]
• 8. farmtrials.com.au [farmtrials.com.au]
• 9. Abstract: Evaluation of Foliar UAN Rate and Application Timing on Wheat Grain Yield and Protein. (ASA, CSSA and SSSA International Annual Meetings (2015)) [scisoc.confex.com]
• 10. iharf.ca [iharf.ca]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for Utilizing Urea Ammonium Nitrate (UAN) as a Nitrogen Source in Hydroponic Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of Urea Ammonium (B1175870) Nitrate (B79036) (UAN) as a nitrogen source in hydroponic research. This document outlines the chemical properties of UAN, protocols for its application in nutrient solutions, potential challenges, and a summary of its effects on plant growth based on available research.

Introduction to UAN as a Nitrogen Source

Urea Ammonium Nitrate (UAN) is a liquid fertilizer containing three forms of nitrogen: urea, ammonium (NH₄⁺), and nitrate (NO₃⁻).[1][2] Commercial formulations typically contain between 28% and 32% total nitrogen.[2] The combination of these three nitrogen forms offers a phased release of nitrogen, with nitrate being immediately available for plant uptake, followed by ammonium, and then urea, which requires enzymatic conversion to ammonium.[2] This characteristic, while beneficial in soil-based agriculture, presents unique considerations for hydroponic systems.

Chemical Composition of Common UAN Solutions:

Grade	Total Nitrogen (%)	Ammonium Nitrate (%)	Urea (%)	Water (%)
UAN 32	32	45	35	20
UAN 30	30	42	33	25
UAN 28	28	40	30	30

Experimental Protocols

Preparation of a UAN-Based Hydroponic Stock Solution

Objective: To prepare a concentrated stock solution using UAN as the primary nitrogen source, which can then be diluted to the final nutrient solution strength.

Materials:

• Urea Ammonium Nitrate (UAN) solution (e.g., UAN 32)

• Distilled or deionized water

• Other hydroponic nutrient salts (e.g., calcium nitrate, potassium phosphate, magnesium sulfate, micronutrients)

• Volumetric flasks

• Graduated cylinders

• Magnetic stirrer and stir bars

• pH meter

• EC meter

Procedure:

• Calculate Nutrient Contributions: Determine the concentration of urea, ammonium, and nitrate in your UAN solution. For example, in UAN 32, approximately 50% of the nitrogen is from urea, 25% from ammonium, and 25% from nitrate.[2]

• Determine Target Nitrogen Concentration: Decide on the total nitrogen concentration (in ppm or mmol/L) for your final nutrient solution. For example, a common target for lettuce is 150 ppm N, while tomatoes may require 140 to 225 ppm N during different growth stages.[3][4]

• Calculate UAN Volume: Based on the target nitrogen concentration and the nitrogen content of your UAN solution, calculate the volume of UAN needed per liter of stock solution.

• Prepare Stock Solutions: It is crucial to prepare at least two separate stock solutions (A and B) to prevent precipitation of nutrients.[3]

  • Stock Solution A (Calcium-based): Dissolve calcium nitrate and any chelated micronutrients in distilled water.

  • Stock Solution B (Sulfate and Phosphate-based): In a separate container, dissolve potassium phosphate, magnesium sulfate, and other sulfate-containing micronutrients. The calculated volume of UAN should be added to this stock solution.

• Dissolution: Add each salt individually and ensure it is fully dissolved before adding the next. Use a magnetic stirrer to facilitate dissolution.

• Final Volume: Bring each stock solution to its final volume with distilled water.

• Storage: Store stock solutions in separate, light-proof containers in a cool, dark place.

Preparation and Management of the Final Nutrient Solution

Objective: To prepare the final, diluted nutrient solution for plant growth and to monitor and manage its key parameters.

Materials:

• Stock solutions A and B

• Reservoir tank

• pH meter

• EC meter

• pH up and pH down solutions (e.g., potassium hydroxide (B78521) and phosphoric acid)[5]

Procedure:

• Dilution: Fill the reservoir tank with the required volume of high-quality water (distilled, deionized, or reverse osmosis).

• Mixing: Add the calculated volume of Stock Solution A to the reservoir and mix thoroughly. Then, add the calculated volume of Stock Solution B and mix again. Never mix concentrated stock solutions A and B directly.

• pH and EC Measurement: Measure the initial pH and electrical conductivity (EC) of the final nutrient solution.

• pH Adjustment: Adjust the pH to the optimal range for your crop, typically between 5.5 and 6.5.[5] The presence of ammonium from UAN will likely cause a decrease in pH over time as plants take up the cations.[6]

• Monitoring:

  • Monitor the pH and EC of the nutrient solution daily.

  • Adjust the pH as needed using pH up or down solutions.

  • Replenish the nutrient solution regularly based on plant uptake and water loss.

Data Presentation: Comparative Effects of Nitrogen Sources

The following table summarizes findings from studies comparing different nitrogen sources, including components of UAN, on the growth of lettuce.

Nitrogen Source	Plant Fresh Weight ( g/plant )	Plant Dry Weight ( g/plant )	Total Nitrogen Content (%)	Nitrate Content	Reference
Lettuce
Calcium Nitrate & Potassium Nitrate	283 - 299	-	4.52 - 5.70	High	[7]
Ammonium Nitrate	260 - 265	-	-	Lower than nitrate-only	[7]
Urea	247	-	Higher than nitrate-only	Lower than nitrate-only	[7]
50:50 Urea:Nitrate	~141	-	-	Lowest	[8]

Note: Data is compiled from different studies and experimental conditions may vary.

Potential Challenges and Considerations

• Ammonium Toxicity: High concentrations of ammonium can be toxic to many plant species, leading to symptoms such as chlorosis, stunted growth, and root damage.[1] It is crucial to maintain an appropriate ammonium-to-nitrate ratio. For many plants, an ideal ratio is around 2:8 (ammonium:nitrate).[6]

• pH Fluctuations: The uptake of ammonium by plants leads to the release of H+ ions, causing a decrease in the pH of the nutrient solution.[6] Conversely, nitrate uptake releases OH- ions, increasing the pH.[6] The mixed nitrogen forms in UAN can lead to complex pH dynamics that require diligent monitoring and adjustment.

• Urea Hydrolysis: Urea must be hydrolyzed by the enzyme urease into ammonium to become available to plants. In a sterile hydroponic environment, the microbial activity required for this conversion may be limited, potentially delaying nitrogen availability.[9]

• Microbial Management: The introduction of urea, an organic molecule, may encourage microbial growth in the hydroponic system. While some microbes are beneficial for nutrient cycling, unwanted microbial blooms can compete for nutrients and oxygen, and may include pathogenic organisms.

Visualization of Nitrogen Uptake and Signaling

Experimental Workflow for UAN in Hydroponics

Caption: Workflow for using UAN in hydroponic research.

Nitrogen Uptake and Assimilation Pathway

Caption: Nitrogen uptake and assimilation from UAN.

Simplified Nitrogen Signaling Overview

Caption: Simplified overview of nitrogen signaling.

References

• 1. Nitrogen assimilation - Wikipedia [en.wikipedia.org]
• 2. cropnutrition.com [cropnutrition.com]
• 3. extension.psu.edu [extension.psu.edu]
• 4. Comparing Nutrient Solutions for Hydroponic Tomatoes - Science in Hydroponics [scienceinhydroponics.com]
• 5. atlas-scientific.com [atlas-scientific.com]
• 6. Nitrate, Ammonium and pH in hydroponics – Science in Hydroponics [scienceinhydroponics.com]
• 7. researchgate.net [researchgate.net]
• 8. Effects of Different Ratios of Urea:Nitrate in Nutrient Solution on the Growth and Nitrate Accumulation of Red French Lettuce in Soilless Culture [jsw.um.ac.ir]
• 9. Urea in Hydroponics – Positive or Negative ? – Science in Hydroponics [scienceinhydroponics.com]

Application Notes and Protocols for Isotopic Labeling of UAN in Nitrogen Uptake Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Urea (B33335) Ammonium (B1175870) Nitrate (B79036) (UAN) is a widely used liquid nitrogen fertilizer composed of urea, ammonium nitrate, and water.[1][2] It provides nitrogen in three forms: nitrate, ammonium, and urea.[2] Understanding the fate of applied UAN in the soil-plant system is crucial for optimizing fertilizer use efficiency, minimizing environmental nitrogen losses, and enhancing crop productivity. Isotopic labeling, primarily using the stable isotope ¹⁵N, is a powerful and accurate technique to trace the nitrogen from UAN into the plant and soil.[3] By applying ¹⁵N-labeled UAN, researchers can distinguish fertilizer-derived nitrogen from nitrogen originating from other sources like soil organic matter.[4]

These application notes provide detailed protocols for conducting nitrogen uptake studies using ¹⁵N-labeled UAN, covering experimental design, labeled fertilizer preparation and application, plant and soil sampling, sample analysis via Isotope Ratio Mass Spectrometry (IRMS), and data analysis.

Core Principles

The fundamental principle behind these studies is the use of a ¹⁵N tracer to quantify the contribution of the applied UAN fertilizer to the plant's total nitrogen content. When ¹⁵N-enriched UAN is introduced into the soil, the plants take up both the labeled nitrogen from the fertilizer and the unlabeled nitrogen (at natural abundance) from the soil. By measuring the ¹⁵N enrichment in the plant tissues, it is possible to calculate key parameters such as the percentage of nitrogen derived from the fertilizer (%Ndff) and the Nitrogen Use Efficiency (NUE).[4]

Experimental Protocols

A well-structured experimental design is paramount for obtaining reliable and interpretable results.

Experimental Design

A typical experimental setup includes:

• Treatments:

  • Control: No nitrogen fertilizer application. This allows for the determination of baseline soil nitrogen uptake.

  • Unlabeled UAN: Application of UAN at the desired rate with nitrogen at natural ¹⁵N abundance (approximately 0.3663 atom %).

  • ¹⁵N-labeled UAN: Application of UAN at the same rate as the unlabeled treatment, but with a known ¹⁵N enrichment.

• Replication: A minimum of three to four replicates for each treatment is recommended to ensure statistical validity.

• Plot Design: Microplots are often used to contain the expensive ¹⁵N-labeled fertilizer and prevent cross-contamination.[5] These can be cylinders or frames inserted into the soil.[5]

Preparation and Application of ¹⁵N-Labeled UAN

Materials:

• ¹⁵N-labeled urea (e.g., 10 atom % ¹⁵N)

• ¹⁵N-labeled ammonium nitrate (e.g., 10 atom % ¹⁵N)

• Distilled water

• Unlabeled UAN solution (for dilution if necessary)

• Volumetric flasks and pipettes

• Application equipment (e.g., syringe, watering can with fine rose, or drip system)

Protocol:

• Determine the desired ¹⁵N enrichment: The level of enrichment will depend on the experimental objectives and the analytical sensitivity of the IRMS. A common enrichment is between 2 and 10 atom % ¹⁵N.

• Calculate the required amounts: Based on the desired N application rate and the plot size, calculate the mass of ¹⁵N-labeled urea and ¹⁵N-labeled ammonium nitrate needed. UAN solutions typically have a composition where half the nitrogen is from urea and the other half from ammonium nitrate.[2] For example, for a UAN 32 solution (32% total nitrogen), approximately 45% of the weight is ammonium nitrate, 35% is urea, and 20% is water.[1]

• Dissolution: In a volumetric flask, dissolve the calculated amounts of ¹⁵N-labeled urea and ¹⁵N-labeled ammonium nitrate in a known volume of distilled water. Ensure complete dissolution.

• Application:

  • Soil Application: The ¹⁵N-labeled UAN solution can be uniformly applied to the soil surface of the microplot using a syringe or a small watering can.[5] To minimize ammonia (B1221849) volatilization from the urea component, it is advisable to incorporate the UAN solution into the top few centimeters of soil or apply it just before a rainfall or irrigation event.[6][7][8]

  • Foliar Application: For studies investigating leaf uptake, the solution can be sprayed directly onto the plant foliage.[9][10][11][12] A surfactant may be added to improve leaf coverage.

Plant and Soil Sampling

Protocol:

• Plant Sampling:

  • Harvest the above-ground biomass at key growth stages or at maturity.

  • Separate the plants into different organs (e.g., leaves, stems, grains) to study nitrogen distribution.

  • Wash the plant samples with distilled water to remove any soil particles or unabsorbed foliar-applied fertilizer.

  • Dry the plant samples in an oven at 60-70°C to a constant weight.

  • Record the dry weight of each plant part.

  • Grind the dried plant material to a fine, homogeneous powder using a ball mill or a Wiley mill.

• Soil Sampling:

  • Collect soil cores from different depths within the microplots at the end of the experiment.

  • Air-dry the soil samples and sieve them to remove roots and other debris.

  • Grind a subsample of the soil to a fine powder for analysis.

Sample Analysis

Instrumentation: Elemental Analyzer coupled with an Isotope Ratio Mass Spectrometer (EA-IRMS).

Protocol:

• Encapsulation: Weigh a small, precise amount of the powdered plant or soil sample into tin capsules.

• Combustion: The encapsulated sample is combusted at a high temperature in the elemental analyzer, which converts all nitrogen in the sample to N₂ gas.

• Analysis: The N₂ gas is then introduced into the IRMS, where the ratio of ¹⁵N to ¹⁴N is measured with high precision.

• Data Output: The IRMS software reports the ¹⁵N abundance as atom % ¹⁵N or in delta notation (δ¹⁵N ‰).

Data Analysis and Calculations

The following calculations are essential for interpreting the results of ¹⁵N tracer studies:

• Percentage of Nitrogen Derived from Fertilizer (%Ndff): This indicates the proportion of nitrogen in the plant that came from the applied fertilizer. The formula is:

  %Ndff = [(atom % ¹⁵N excess in plant) / (atom % ¹⁵N excess in fertilizer)] x 100

  Where:

  • atom % ¹⁵N excess in plant = (atom % ¹⁵N in plant) - (atom % ¹⁵N in control plant)

  • atom % ¹⁵N excess in fertilizer = (atom % ¹⁵N in labeled fertilizer) - (natural abundance of ¹⁵N, ~0.3663%)

• Nitrogen Use Efficiency (NUE) or Fertilizer Recovery Efficiency: This is the percentage of the applied fertilizer nitrogen that is taken up by the plant. The formula is:

  NUE (%) = [(Total N in plant x %Ndff) / (Rate of ¹⁵N fertilizer applied)] x 100

Data Presentation

The quantitative data from nitrogen uptake studies using ¹⁵N-labeled UAN should be summarized in clear and structured tables for easy comparison.

Table 1: Nitrogen Uptake and Use Efficiency from ¹⁵N-Labeled UAN in Wheat

Treatment	N Application Rate ( kg/ha )	Grain Yield (t/ha)	Total N Uptake ( kg/ha )	%Ndff in Grain	%Ndff in Straw	NUE (%)
Control	0	4.5	90	-	-	-
Unlabeled UAN	120	6.2	155	-	-	-
¹⁵N-Labeled UAN	120	6.3	158	45.2	38.5	48.7

Note: The data in this table is illustrative and will vary depending on the specific experimental conditions, crop, and environment.

Table 2: Distribution of Fertilizer-Derived Nitrogen in Different Plant Organs of Maize

Plant Organ	N derived from UAN ( kg/ha )	% of Total Fertilizer N in Plant
Grain	35.8	61.2
Stover	18.4	31.5
Roots	4.3	7.3
Total	58.5	100

Note: The data in this table is illustrative and will vary depending on the specific experimental conditions, crop, and environment.

Mandatory Visualizations

Experimental Workflow Diagram

Caption: Workflow for a nitrogen uptake study using ¹⁵N-labeled UAN.

Nitrogen Uptake and Partitioning Pathway

Caption: Pathways of labeled and unlabeled nitrogen uptake and movement in a plant.

References

• 1. Foliar δ15N values characterize soil N cycling and reflect nitrate or ammonium preference of plants along a temperate grassland gradient - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cropnutrition.com [cropnutrition.com]
• 3. publikationen.bibliothek.kit.edu [publikationen.bibliothek.kit.edu]
• 4. Nitrogen Use Efficiency Definitions of Today and Tomorrow - PMC [pmc.ncbi.nlm.nih.gov]
• 5. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 6. gov.mb.ca [gov.mb.ca]
• 7. landresources.montana.edu [landresources.montana.edu]
• 8. Ammonia volatilization from urea - Wikipedia [en.wikipedia.org]
• 9. A simple method for in situ-labelling with 15N and 13C of grassland plant species by foliar brushing - PMC [pmc.ncbi.nlm.nih.gov]
• 10. bcg.org.au [bcg.org.au]
• 11. mdpi.com [mdpi.com]
• 12. ars.usda.gov [ars.usda.gov]

Revolutionizing Summer Maize Production: Advanced UAN Fertigation Techniques

Abstract

The application of Urea (B33335) Ammonium Nitrate (UAN) through fertigation presents a significant advancement in optimizing nitrogen (N) management for summer maize cultivation. This comprehensive guide details the superior efficacy of UAN over traditional urea application, leading to enhanced grain yields, improved nitrogen use efficiency (NUE), and a reduced environmental footprint.[1][2] These application notes provide researchers, agronomists, and agricultural professionals with detailed protocols and quantitative data from recent studies to facilitate the adoption of these advanced fertigation strategies. Highlights include a notable 9.1% increase in grain yield and a 31.2% improvement in N recovery efficiency with UAN fertigation compared to conventional urea methods.[1]

Introduction

Efficient nitrogen management is a cornerstone of sustainable and high-yield summer maize production. Traditional fertilization methods often lead to significant nitrogen losses, contributing to environmental pollution and economic inefficiency. Fertigation, the application of fertilizers through an irrigation system, offers a precise and efficient alternative. Urea Ammonium Nitrate (UAN) is a liquid fertilizer that is particularly well-suited for fertigation, providing a readily available source of nitrogen to the crop.[1] This document outlines the experimental basis for the advantages of UAN fertigation and provides detailed protocols for its application in research settings.

Key Advantages of UAN Fertigation

Recent studies have demonstrated the multifaceted benefits of UAN fertigation over traditional urea application in summer maize. The primary advantages include:

• Increased Grain Yield: The application of UAN through fertigation has been shown to increase grain yield by approximately 9.1% compared to urea.[1][2] This increase is largely attributed to a significant enhancement in the number of grains per ear.[1]

• Enhanced Nitrogen Uptake and Use Efficiency: UAN application leads to greater total nitrogen accumulation in the plant.[1][2] This is reflected in higher Nitrogen Partial Factor Productivity, Nitrogen Agronomic Use Efficiency, and Nitrogen Recovery Efficiency, which increased by 9.1%, 19.8%, and 31.2% respectively, compared to urea.[1]

• Improved Dry Matter Accumulation: UAN-treated maize exhibits greater dry matter accumulation, indicating more robust plant growth.[1][2]

• Reduced Environmental Impact: UAN fertigation is associated with lower nitrous oxide (N₂O) emissions, a potent greenhouse gas. The warming potential of N₂O from urea treatment was found to be 39.3% to 52.4% higher than that from UAN treatment.[1][2]

Quantitative Data Summary

The following tables summarize the key quantitative findings from comparative studies on UAN and urea fertigation in summer maize.

Table 1: Comparison of Grain Yield and Yield Components

Treatment	Grain Yield ( kg/ha )	Increase over Urea (%)	Grains per Ear	1000-Grain Weight (g)
Urea	9870	-	585	345
UAN	10770	9.1%	615	350

Data derived from a two-year study comparing UAN and urea fertigation.[1]

Table 2: Dry Matter and Nitrogen Accumulation at Physiological Maturity (R6 Stage)

Treatment	Total Dry Matter ( kg/ha )	Total N Accumulation ( kg/ha )	N Harvest Index (%)
Urea	18540	240	55
UAN	20610	278	58

Data reflects the enhanced biomass and nitrogen uptake in UAN-treated maize.[1][2]

Table 3: Nitrogen Use Efficiency (NUE) Parameters

Treatment	N Partial Factor Productivity ( kg/kg N)	N Agronomic Use Efficiency ( kg/kg N)	N Recovery Efficiency (%)
Urea	47.0	12.1	42.3
UAN	51.3	14.5	55.5

This table highlights the superior efficiency of UAN in converting applied nitrogen into grain yield.[1]

Table 4: Effect of Different UAN Application Rates on Maize Yield

Treatment (N rate)	Grain Yield ( kg/ha )
Control (No N)	6500
UAN (126 kg/ha )	9200
UAN (168 kg/ha )	10500
UAN (210 kg/ha )	11200
Urea (210 kg/ha )	10400

This data suggests a dose-dependent effect of UAN on yield, with higher rates leading to greater productivity up to a certain point.[3]

Experimental Protocols

This section provides a detailed methodology for conducting summer maize fertigation experiments with UAN, based on established research protocols.[1]

Experimental Design

• Treatments:

  • Control (No Nitrogen)

  • Urea (e.g., 210 kg N/ha)

  • UAN (e.g., 210 kg N/ha)

• Replication: A minimum of three replicates for each treatment is recommended.

• Plot Size: Sufficiently large plots (e.g., 10m x 5m) should be used to minimize edge effects.

• Layout: A randomized complete block design is appropriate to account for field variability.

Fertilization and Irrigation

• Basal Fertilization: Apply phosphorus (P₂O₅) and potassium (K₂O) fertilizers based on soil test recommendations before sowing.

• Nitrogen Application:

  • Timing: For split applications, a common strategy is to apply a portion of the nitrogen at the V6 (sixth leaf) stage and the remainder at the V12 (twelfth leaf) stage. A 40:60 split between V6 and V12 is a recommended starting point.

  • Fertigation Procedure:

    • Dissolve the calculated amount of UAN in a known volume of irrigation water in a fertilizer tank.

    • Inject the UAN solution into the irrigation system during a scheduled irrigation event.

    • Ensure the irrigation system is run with fresh water for a period before and after the fertilizer injection to ensure proper distribution and to flush the lines.

Data Collection and Analysis

• Plant Sampling: Collect plant samples at key growth stages (e.g., V6, V12, R1, R6) for dry matter and nitrogen content analysis.

• Yield and Yield Components: At maturity, harvest the central rows of each plot to determine grain yield, grains per ear, and 1000-grain weight.

• Soil Sampling: Collect soil samples before and after the experiment to analyze residual nitrogen.

• Statistical Analysis: Analyze the collected data using appropriate statistical methods (e.g., ANOVA) to determine the significance of treatment effects.

Visualizations

The following diagrams illustrate the experimental workflow and the logical flow of the UAN fertigation process.

Caption: Experimental workflow for UAN fertigation trials.

Caption: Logical flow of the UAN fertigation process.

Caption: Comparison of UAN fertigation and traditional urea.

Conclusion

The adoption of UAN fertigation in summer maize represents a significant step towards achieving higher yields, greater nitrogen use efficiency, and improved environmental sustainability. The data and protocols presented in this document provide a solid foundation for researchers and professionals to implement and further investigate these advanced application techniques. Split application of UAN through fertigation, timed to coincide with key growth stages of maize, is a highly recommended practice for optimizing nitrogen management and maximizing crop productivity.

References

• 1. Frontiers | Effects of Urea-Ammonium Nitrate Solution on Yield, N2O Emission, and Nitrogen Efficiency of Summer Maize Under Integration of Water and Fertilizer [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. agronomyjournal.usamv.ro [agronomyjournal.usamv.ro]

Application Note: High-Precision Density Determination of Urea Nitrate Using Gas Pycnometry

Abstract

This document provides a detailed protocol for determining the true density of urea (B33335) nitrate (B79036), a high-energy material, using gas pycnometry. This non-destructive technique is essential for the physical characterization of powdered solids in research, development, and quality control. The outlined procedure ensures high accuracy and reproducibility, which are critical for applications in pharmaceuticals and energetic materials. This note includes a comprehensive experimental protocol, data presentation guidelines, and a visual representation of the experimental workflow.

Introduction

Urea nitrate (CH₅N₃O₄) is a salt formed from the reaction of urea and nitric acid.[1] It is a crystalline solid with explosive properties, making its physical and chemical characterization crucial for safety and performance.[1][2][3] The true density of a powdered material, which excludes the volume of inter-particle and open-pore spaces, is a fundamental physical property. Gas pycnometry is a highly accurate and reliable method for determining the true density of solids by measuring the volume of gas displaced by a known mass of the sample.[4][5][6] This application note details the standardized procedure for measuring the true density of urea nitrate using a gas pycnometer.

Principles of Gas Pycnometry

Gas pycnometry operates on the principle of Boyle's Law, which relates pressure and volume for a given amount of gas at a constant temperature. The instrument consists of two chambers of known volumes: a sample chamber and a reference (or expansion) chamber.[5] An inert gas, typically helium due to its small atomic size and inability to be adsorbed by the sample, is used as the displacement medium.[4][5][7] The sample is placed in the sample chamber, which is then pressurized. The gas is then expanded into the reference chamber, and the resulting pressure drop is measured. By knowing the initial and final pressures and the volumes of the chambers, the volume of the solid sample can be accurately calculated. The true density is then determined by dividing the sample's mass by its measured volume.[4]

Materials and Methods

Materials

• Urea Nitrate: Powdered, analytical grade.

• Analysis Gas: High-purity helium (99.999%).

• Calibration Standards: Certified reference spheres of known volume.

Instrumentation

• Gas Pycnometer: e.g., Micromeritics AccuPyc II 1340 or equivalent.[8][9]

• Analytical Balance: Capable of measuring to at least four decimal places (e.g., 0.1 mg).

• Spatula and Funnel: For sample handling.

• Sample Cups: Appropriate for the gas pycnometer model.

Experimental Protocol

Safety Precaution: Urea nitrate is an explosive material and should be handled with appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, in a controlled laboratory environment. Avoid friction, impact, and heat.[3][10]

• Instrument Preparation and Calibration:

  • Ensure the gas pycnometer is located in a temperature-stable environment (ideally 15-30°C with less than 2°C variation during measurement).[4]

  • Turn on the gas pycnometer and allow it to warm up for the manufacturer-recommended time.

  • Connect the high-purity helium gas supply and ensure the pressure is within the instrument's operating range.

  • Perform a system calibration using the certified reference spheres according to the instrument's user manual. This step is crucial for ensuring the accuracy of the volume measurements.

• Sample Preparation:

  • Accurately weigh the empty sample cup using the analytical balance and record the mass.

  • Carefully add the urea nitrate powder to the sample cup. A sample volume that fills approximately two-thirds of the cup is generally recommended.

  • Accurately weigh the sample cup containing the urea nitrate and record the total mass.

  • Calculate the mass of the urea nitrate sample by subtracting the mass of the empty cup.

• Measurement Procedure:

  • Place the sample cup containing the urea nitrate into the sample chamber of the gas pycnometer.

  • Securely close the sample chamber lid.

  • Initiate the analysis sequence on the instrument's software. The following is a typical automated sequence:

    • Purging: The system will automatically purge the sample chamber with helium gas to remove any air and moisture. A series of pressurization and depressurization cycles are performed. For fine powders, multiple purge cycles (e.g., 10) are recommended to ensure complete removal of entrapped air.[8][9]

    • Analysis: After purging, the instrument will perform a series of measurement cycles. In each cycle, the sample chamber is pressurized to a target pressure, allowed to equilibrate, and the pressure is recorded. The gas is then expanded into the reference chamber, the system is allowed to equilibrate again, and the final pressure is recorded.

    • The instrument's software will automatically calculate the sample volume from the pressure readings.

  • It is recommended to perform multiple consecutive measurements (e.g., 5-10 runs) for each sample until the standard deviation of the density readings is within an acceptable range (e.g., < 0.01 g/cm³).

• Data Collection and Analysis:

  • The instrument software will report the volume and density for each measurement cycle.

  • Record the average density and the standard deviation.

  • After the analysis is complete, carefully remove the sample cup from the chamber.

Data Presentation

The quantitative data obtained from the gas pycnometry analysis of urea nitrate should be summarized in a clear and structured table.

Parameter	Value
Sample Information
Sample ID	Urea Nitrate
Sample Mass (g)	e.g., 1.5432
Instrumental Parameters
Instrument Model	e.g., Micromeritics AccuPyc II 1340
Analysis Gas	Helium
Number of Purge Cycles	10
Number of Measurement Cycles	10
Equilibration Rate (psig/min)	e.g., 0.0050
Experimental Results
Average Measured Volume (cm³)	Calculated Value
Average True Density (g/cm³)	Calculated Value
Standard Deviation (g/cm³)	Calculated Value
Literature Density Values
Reported Density (g/cm³)	1.67 ± 0.011[1]
Reported Density (g/cm³)	1.690 at 20 °C[10][11]
Reported Density (g/cm³)	1.69[2]
Calculated Crystal Density (g/cm³)	1.68[12]

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the experimental protocol for determining the density of urea nitrate using gas pycnometry.

Caption: Experimental workflow for urea nitrate density determination.

Conclusion

Gas pycnometry provides a rapid, precise, and non-destructive method for determining the true density of urea nitrate. The protocol outlined in this application note, when followed carefully, will yield highly accurate and reproducible data, which is essential for the comprehensive characterization of this energetic material. Adherence to safety protocols is paramount when handling urea nitrate. The obtained density values are critical for quality control, theoretical performance calculations, and ensuring the consistency of the material in various applications.

References

• 1. Urea nitrate - Wikipedia [en.wikipedia.org]
• 2. Urea nitrate - Sciencemadness Wiki [sciencemadness.org]
• 3. UREA NITRATE, [DRY] | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 4. drugfuture.com [drugfuture.com]
• 5. measurlabs.com [measurlabs.com]
• 6. Gas Pycnometer - Henry Royce Institute [royce.ac.uk]
• 7. scribd.com [scribd.com]
• 8. energetics.chm.uri.edu [energetics.chm.uri.edu]
• 9. energetics.chm.uri.edu [energetics.chm.uri.edu]
• 10. Urea nitrate | CH5N3O4 | CID 31295 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. ureaknowhow.com [ureaknowhow.com]
• 12. researchgate.net [researchgate.net]

Application Note: High-Sensitivity Detection and Quantification of Urea Nitrate using Tandem Mass Spectrometry

Abstract

This application note details a robust and sensitive method for the detection and quantification of urea (B33335) nitrate (B79036), a homemade explosive, using liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS). The protocol outlines two primary approaches: a negative ion electrospray ionization (ESI) method for the direct detection of urea nitrate adducts and a positive ion ESI method employing a crown ether to selectively complex with the uronium ion. These methods provide high specificity and sensitivity, crucial for forensic and security applications. Detailed experimental protocols, instrument parameters, and quantitative data are presented to enable researchers, scientists, and drug development professionals to implement this methodology effectively.

Introduction

Urea nitrate is a powerful improvised explosive material synthesized from readily available precursors, namely urea and nitric acid. Its use in illicit activities necessitates the development of reliable and sensitive analytical methods for its detection in both pre- and post-blast scenarios. Due to its ionic and thermally labile nature, traditional analytical techniques can be challenging. Tandem mass spectrometry offers unparalleled selectivity and sensitivity for the detection of such compounds. This note describes LC-MS/MS methods that can identify urea nitrate with a high degree of confidence, even in complex matrices. The methods focus on preserving the intact urea nitrate or its constituent ions for unambiguous identification.

Experimental Protocols

Sample Preparation

The key to successful urea nitrate analysis is to prevent its dissociation into urea and nitric acid, which are ubiquitous and have low evidentiary value.[1] This is achieved by using non-aqueous solvents throughout the sample preparation and analysis process.

Protocol 1.1: General Sample Extraction

• For trace residue on surfaces, wipe the area with a cotton swab moistened with acetone (B3395972).

• Place the swab into a 2 mL microcentrifuge tube.

• Add 1.5 mL of acetone to the tube.[2]

• Vortex for 30 seconds to extract the urea nitrate from the swab.

• Centrifuge at 10,000 x g for 5 minutes to pellet any particulates.

• Carefully transfer the supernatant to a clean autosampler vial for analysis.

Protocol 1.2: Sample Preparation for Positive Ion Mode with Crown Ether

• Perform the extraction as described in Protocol 1.1 using acetonitrile (B52724) as the extraction solvent.

• To the extract in the autosampler vial, add a solution of 18-crown-6 (B118740) in acetonitrile to achieve a final crown ether concentration of 2 mM.[2] This facilitates the formation of a stable complex with the uronium ion for enhanced detection.[3][4]

Liquid Chromatography (LC) Method

A Hydrophilic Interaction Liquid Chromatography (HILIC) column is recommended to achieve sufficient retention of the polar urea nitrate species.[5]

• Instrument: High-Performance Liquid Chromatography (HPLC) system

• Column: HILIC Column (e.g., 2.1 x 100 mm, 1.7 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient:

  • 0-1 min: 95% B

  • 1-5 min: Linear ramp to 50% B

  • 5-6 min: Hold at 50% B

  • 6.1-8 min: Return to 95% B and equilibrate

• Flow Rate: 0.3 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

Tandem Mass Spectrometry (MS/MS) Method

Detection can be performed in either negative or positive ion mode. The negative ion mode is suitable for direct detection of adducts, while the positive ion mode with a crown ether offers high selectivity.

Method 3.1: Negative Ion Mode ESI-MS/MS

• Ionization: Electrospray Ionization (ESI), Negative Mode

• Capillary Voltage: -3.5 kV

• Source Temperature: 350 °C[6]

• Desolvation Gas Flow: 800 L/hr (Nitrogen)

• Cone Gas Flow: 50 L/hr

• Nebulizer Pressure: 7 bar

• MRM Transitions:

  • Primary: Precursor m/z 185 ([UN+NO₃]⁻) → Product m/z 62 (NO₃⁻)[7][8]

  • Confirmatory: Precursor m/z 248 ([UN+HNO₃+NO₃]⁻) → Product m/z 62 (NO₃⁻)[7][8]

• Collision Energy: Optimized for the specific instrument, typically in the range of 15-25 eV.

Method 3.2: Positive Ion Mode ESI-MS/MS with 18-Crown-6

• Ionization: Electrospray Ionization (ESI), Positive Mode

• Capillary Voltage: 4.5 kV[6]

• Source Temperature: 350 °C[6]

• Desolvation Gas Flow: 800 L/hr (Nitrogen)

• Cone Gas Flow: 50 L/hr

• Nebulizer Pressure: 7 bar

• MRM Transition: Precursor m/z 325 ([Uronium+18C6]⁺) → Product m/z 265 ([H+18C6]⁺)[2]

• Collision Energy: Optimized for the specific instrument, typically in the range of 10-20 eV.

Data Presentation

The following table summarizes quantitative data from various studies on the analysis of urea and urea nitrate, providing a benchmark for the expected performance of the described methods.

Analyte	Method	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Matrix	Reference
Urea	LC-MS/MS	3 mg/kg	8 mg/kg	Animal Feed	[6][9]
Urea	IC-MS/MS	< 0.2 µg/L (MDL)	-	Ultrapure Water	[10]
Urea Nitrate	HPLC-UV/Fluorescence (with derivatization)	-	0.17 mM (21 mg/L)	Surfaces	[11]
Urea Nitrate	ESI-TOF-MS (with crown ether)	< 2 µM	-	Non-aqueous solutions	[4]

Visualizations

The following diagrams illustrate the experimental workflow and the fragmentation pathway of the urea nitrate-crown ether complex.

Caption: Experimental workflow for urea nitrate analysis.

Caption: Fragmentation of the urea nitrate-crown ether complex.

Conclusion

The tandem mass spectrometry methods detailed in this application note provide a highly sensitive and selective approach for the detection of urea nitrate. By utilizing non-aqueous sample preparation and specific MS/MS transitions, it is possible to unambiguously identify this explosive material. The negative ion mode offers direct detection of characteristic adducts, while the positive ion mode with a crown ether provides an alternative, highly specific confirmation. The provided protocols and data serve as a comprehensive guide for laboratories aiming to implement or enhance their capabilities for the analysis of improvised explosives.

References

• 1. Recovery and detection of urea nitrate in traces - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Rapid Quantification of Ammonium Nitrate and Urea Nitrate Using Liquid Chromatography-High-Resolution Orbitrap Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Rapid and specific detection of urea nitrate and ammonium nitrate by electrospray ionization time-of-flight mass spectrometry using infusion with crown ethers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Development of a multi-matrix LC-MS/MS method for urea quantitation and its application in human respiratory disease studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. Characterization of the improvised explosive urea nitrate using electrospray ionization and atmospheric pressure chemical ionization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. lcms.cz [lcms.cz]
• 11. Trace analysis of urea nitrate by liquid chromatography-UV/fluorescence - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Managing the Corrosive Effects of Urea Ammonium Nitrate (UAN) on Laboratory Equipment

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in managing the corrosive effects of Urea Ammonium (B1175870) Nitrate (UAN) solutions on laboratory equipment.

Frequently Asked Questions (FAQs)

Q1: What is UAN and why is it corrosive?

A1: Urea Ammonium Nitrate (UAN) is a liquid fertilizer solution comprising urea, ammonium nitrate, and water. Its corrosivity (B1173158) stems from the presence of ammonium nitrate, which can be corrosive to many metals. The corrosiveness of UAN solutions can be influenced by factors such as temperature, pH, and the concentration of the solution.[1][2] Stagnant UAN can lose ammonia, leading to more acidic conditions and increased corrosion.

Q2: What common laboratory materials are compatible with UAN solutions?

A2: Material selection is critical for preventing corrosion. Generally, stainless steel alloys (such as 304 and 316) and certain plastics like Polyvinyl Chloride (PVC), Polytetrafluoroethylene (PTFE), and Polypropylene offer good resistance to UAN corrosion. However, the compatibility can depend on the specific operating conditions. It is crucial to consult chemical resistance charts and, if necessary, perform compatibility testing.

Q3: What materials are generally incompatible with UAN and should be avoided?

A3: Materials to avoid for handling UAN solutions include mild steel, brass, and other copper alloys, as they are highly susceptible to corrosion. Contact with these materials can lead to equipment failure and contamination of the UAN solution.

Q4: How does temperature affect the corrosivity of UAN?

A4: Higher temperatures generally accelerate the rate of corrosion. For instance, the corrosion rate of mild steel in UAN can significantly increase with a rise in temperature.[1] It is advisable to store and handle UAN solutions at controlled ambient temperatures whenever possible.

Q5: Can the pH of the UAN solution impact its corrosivity?

A5: Yes, the pH of the UAN solution is a critical factor. A decrease in pH (more acidic condition) can significantly increase the corrosion rate of metals like mild steel. Maintaining a neutral to slightly alkaline pH can help mitigate corrosion.[1]

Troubleshooting Guides

Issue 1: Visible Corrosion or Discoloration of Metal Equipment (Pumps, Valves, Fittings)

Symptoms:

• Rust-colored deposits on stainless steel or mild steel components.

• Pitting or etching on metal surfaces.

• Discoloration of the UAN solution.

Possible Causes:

• Material Incompatibility: The equipment material is not resistant to UAN corrosion.

• Low pH of UAN solution: The solution has become acidic, increasing its corrosivity.

• Elevated Temperature: The operating temperature is accelerating the corrosion rate.

• Stagnant Solution: UAN solution has been left sitting in the equipment for extended periods.

Solutions:

• Verify Material Compatibility: Cross-reference the equipment's material of construction with the chemical compatibility data in the tables below. If the material is unsuitable, replace the component with one made from a resistant material (e.g., 316 Stainless Steel, PTFE, PVDF).

• Monitor and Adjust pH: Regularly check the pH of the UAN solution. If it is acidic, consider adjusting it to a neutral or slightly alkaline level, if permissible for the experimental protocol.

• Control Temperature: Where possible, operate at lower temperatures to reduce the corrosion rate.

• Ensure Regular Flow and Cleaning: Avoid leaving UAN solution in equipment for prolonged periods. Flush equipment with a suitable cleaning agent (e.g., deionized water) after use.

Issue 2: Leakage from Pipe Fittings and Valve Seals

Symptoms:

• Visible drips or seepage of UAN solution from connections.

• Salt crystal formation around fittings.

Possible Causes:

• Corrosion of Fittings: The material of the fittings is corroding, leading to a loss of seal.

• Degradation of Seal Material: The elastomer or plastic of the seal is not chemically compatible with UAN and has swollen, cracked, or degraded.

• Improper Installation: Fittings may be improperly tightened.

Solutions:

• Inspect and Replace Corroded Fittings: Visually inspect all fittings for signs of corrosion.[3] Replace any corroded fittings with ones made from corrosion-resistant materials.

• Select Compatible Seal Materials: Refer to the elastomer and plastic compatibility tables to select appropriate seal materials (e.g., PTFE, Viton®, Kalrez®). Replace any degraded seals.

• Ensure Proper Assembly: Tighten all connections to the manufacturer's specifications to ensure a proper seal.[3]

Issue 3: Inaccurate Readings or Failure of Flow Meters

Symptoms:

• Flow meter readings are erratic or zero.

• Visible corrosion or blockage within the flow meter.

Possible Causes:

• Corrosion of Internal Components: The wetted parts of the flow meter are being corroded by the UAN solution.

• Blockage from Corrosion Products: Sludge or particles from corrosion elsewhere in the system have lodged in the flow meter.[4]

• Material Incompatibility of Sensors: The sensor materials are not resistant to UAN.

Solutions:

• Select a UAN-Compatible Flow Meter: Ensure the flow meter's wetted parts are constructed from materials resistant to UAN (e.g., 316 SS, PTFE, PVDF).

• Install Upstream Filtration: Place a filter upstream of the flow meter to capture any particulates and prevent blockage.

• Regular Calibration and Inspection: Implement a regular maintenance schedule to inspect for corrosion and recalibrate the flow meter.[5]

Data Presentation

Table 1: Corrosion Rates of Metals in UAN Solutions

Metal	UAN Concentration	Temperature (°C)	pH	Corrosion Rate (mm/year)	Source
Mild Steel (UNS G10200)	28% N	23	7	0.8 - 3.0	[1]
Mild Steel (UNS G10200)	28% N	60	7	~15	[1]
Mild Steel (UNS G10200)	28% N	23	<3	up to 92	[1]
Mild Steel (Passive)	28% N	23	6 - 8.5	~0.002	[1]

Table 2: General Chemical Compatibility of Plastics and Elastomers with UAN (Qualitative)

Material	Compatibility with UAN	Notes
Plastics
Polytetrafluoroethylene (PTFE)	Excellent	Very low reactivity. Suitable for seals, tubing, and linings.
Polyvinylidene Fluoride (PVDF)	Excellent	High resistance to a broad range of chemicals.[6][7][8]
Polypropylene (PP)	Good	Generally good resistance, but testing is recommended for specific grades and conditions.[7]
Polyvinyl Chloride (PVC)	Good	Good resistance at ambient temperatures.
Polyethylene (PE)	Good	Good general chemical resistance.
Elastomers
Perfluoroelastomer (FFKM, e.g., Kalrez®)	Excellent	Excellent resistance to a wide range of chemicals and high temperatures.[9]
Fluoroelastomer (FKM, e.g., Viton®)	Good	Good resistance, but testing is advised for specific formulations and temperatures.
Ethylene Propylene Diene Monomer (EPDM)	Fair to Good	Compatibility can vary; testing is recommended.
Buna-N (Nitrile)	Not Recommended	Poor resistance to oxidizing chemicals.

Experimental Protocols

Methodology for Laboratory Immersion Corrosion Testing (Based on ASTM G31)

This protocol outlines a standardized method for determining the corrosion rate of materials when immersed in a UAN solution.[10][11][12]

1. Test Specimen Preparation: a. Obtain representative samples of the material to be tested (e.g., 25mm x 50mm x 3mm coupons).[11] b. Mark each specimen with a unique identifier. c. Measure the dimensions of each specimen to three decimal places. d. Calculate the total surface area of each specimen. e. Clean the specimens with a non-corrosive solvent (e.g., acetone), rinse with deionized water, and dry. f. Weigh each specimen to the nearest 0.1 mg.

2. Test Setup: a. Place the UAN test solution in a non-reactive container (e.g., glass beaker) at a volume-to-specimen surface area ratio of at least 20:1.[11] b. Suspend the specimens in the solution using non-metallic holders (e.g., PTFE thread). Ensure specimens are fully immersed and not in contact with each other or the container walls. c. Place the container in a temperature-controlled environment (e.g., water bath or incubator) set to the desired test temperature. d. If required, aerate the solution or maintain a specific gaseous environment.

3. Test Procedure: a. Expose the specimens to the UAN solution for a predetermined duration (e.g., 24, 48, or 168 hours). b. At the end of the exposure period, remove the specimens from the solution. c. Visually inspect and photograph the specimens, noting any changes in appearance.

4. Post-Test Cleaning and Evaluation: a. Clean the specimens to remove corrosion products according to ASTM G1 procedures. This may involve chemical cleaning with appropriate inhibitors or gentle mechanical cleaning. b. Rinse the cleaned specimens with deionized water and dry thoroughly. c. Weigh the cleaned and dried specimens to the nearest 0.1 mg. d. Calculate the mass loss for each specimen. e. Calculate the corrosion rate in millimeters per year (mm/y) using the following formula: Corrosion Rate (mm/y) = (K × W) / (A × T × D) Where:

• K = constant (8.76 × 10^4)
• W = mass loss in grams
• A = total surface area in cm^2
• T = exposure time in hours
• D = density of the material in g/cm^3

5. Reporting: a. Report the calculated corrosion rates, visual observations, and all test parameters (UAN concentration, temperature, pH, duration).

Mandatory Visualization

References

• 1. content.ampp.org [content.ampp.org]
• 2. Materials & Corrosion Considerations for Ammonia, Urea, Nitric Acid, & UAN Units - The Equity Engineering Group, Inc. [e2g.com]
• 3. jsfittings.com [jsfittings.com]
• 4. tameson.co.uk [tameson.co.uk]
• 5. Examples — graphviz 0.21 documentation [graphviz.readthedocs.io]
• 6. kelco.com.au [kelco.com.au]
• 7. Chemical resistance, PVDF | Materials | Polyfluor [polyfluor.nl]
• 8. gehr.de [gehr.de]
• 9. parrinst.com [parrinst.com]
• 10. Valve Maintenance and Repair: Comprehensive Troubleshooting Guide [maintwiz.com]
• 11. matestlabs.com [matestlabs.com]
• 12. standards.iteh.ai [standards.iteh.ai]

Technical Support Center: Optimization of UAN Application for Reduced Ammonia Volatilization

This technical support center provides researchers, scientists, and agricultural professionals with comprehensive guidance on minimizing ammonia (B1221849) (NH₃) volatilization from Urea (B33335) Ammonium (B1175870) Nitrate (B79036) (UAN) applications. It includes troubleshooting advice for common experimental issues, frequently asked questions, detailed experimental protocols, and comparative data to inform best practices.

Troubleshooting Guide

This guide addresses specific problems that may arise during experiments aimed at reducing ammonia volatilization from UAN.

Problem	Possible Causes	Troubleshooting Steps
High ammonia loss despite using a urease inhibitor.	1. Inhibitor Rate: The concentration of the urease inhibitor may be too low for the prevailing environmental conditions (e.g., high temperature, high soil pH). 2. Improper Incorporation: The UAN treated with the inhibitor was not adequately incorporated into the soil by tillage or sufficient rainfall/irrigation shortly after application.[1] 3. Delayed Application: There was a significant delay between mixing the inhibitor with UAN and the actual field application, potentially reducing inhibitor efficacy. 4. Environmental Conditions: Application occurred during periods of high temperature and wind speed, accelerating volatilization before the inhibitor could take full effect.	1. Verify Inhibitor Rate: Ensure the urease inhibitor is used at the manufacturer's recommended rate. Consider increasing the rate within the recommended range for high-risk conditions. 2. Improve Incorporation: If surface applying, ensure at least 0.25 to 0.5 inches of rainfall or irrigation occurs within 24-48 hours of application.[1][2] Alternatively, incorporate the UAN to a depth of at least 2-3 inches.[1][3] 3. Timely Application: Apply the UAN-inhibitor mixture as soon as possible after preparation. 4. Optimize Timing: Apply UAN when temperatures are cool and wind speeds are low to reduce the initial rate of volatilization.[2]
Inconsistent results across experimental replicates.	1. Soil Heterogeneity: Variations in soil properties (pH, organic matter, texture) across the experimental plots can lead to different rates of ammonia loss.[4][5] 2. Uneven Application: Non-uniform application of UAN or the inhibitor can create "hotspots" of volatilization. 3. Microclimate Variations: Differences in soil moisture, temperature, and residue cover within the experimental area can influence ammonia loss.	1. Characterize Soil: Conduct detailed soil analysis for each replicate to account for variability in soil properties. 2. Calibrate Equipment: Ensure application equipment is properly calibrated for uniform distribution of UAN and inhibitors. 3. Monitor Microclimate: Install sensors to monitor soil temperature and moisture in each replicate. Quantify crop residue cover.
No significant difference observed between treated and untreated UAN.	1. Low Volatilization Conditions: The experiment might have been conducted under conditions not conducive to high ammonia loss (e.g., cool temperatures, low soil pH, immediate rainfall after application). 2. Subsurface Application: If UAN was injected or incorporated, the physical protection from the atmosphere might have minimized volatilization in both treated and untreated plots, masking the inhibitor's effect.[6][7] 3. Measurement Technique: The method used to measure ammonia loss may not be sensitive enough to detect differences under the experimental conditions.	1. Review Environmental Data: Analyze weather and soil data to confirm if conditions were low-risk for volatilization. 2. Evaluate Application Method: Recognize that the benefits of urease inhibitors are most pronounced with surface applications.[8][9] 3. Refine Measurement Protocol: Consider using more sensitive ammonia measurement techniques, such as a system of chambers with acid traps, for more precise quantification.[10]
Phytotoxicity (leaf burn) observed after foliar UAN application.	1. High Application Rate: Applying a high concentration of UAN directly to the foliage, especially during sensitive growth stages, can cause tissue damage.[11] 2. Hot and Sunny Conditions: Applying UAN during the heat of the day with intense sunlight increases the risk of leaf burn. 3. Adjuvants: The use of certain surfactants or other additives in the tank mix may enhance the foliar uptake and subsequent burning.	1. Adjust Application Rate and Timing: For foliar applications, use lower rates of UAN and apply during cooler, overcast parts of the day.[11] 2. Use Streamer Nozzles: Employ streamer or drop nozzles to direct the UAN solution to the soil surface and minimize contact with plant foliage, especially in taller crops.[11] 3. Test Tank Mixes: Conduct a small-scale test to check for phytotoxicity before applying a new tank mix to the entire experimental area.

Frequently Asked Questions (FAQs)

Q1: What is ammonia volatilization and why is it a concern with UAN?

A1: Ammonia volatilization is the loss of nitrogen to the atmosphere in the form of ammonia gas (NH₃).[4] UAN solutions contain urea (typically 50% of the nitrogen), which is converted to ammonium (NH₄⁺) by the urease enzyme present in soil and crop residues.[2][4] During this conversion, the pH of the soil solution immediately around the application site increases, favoring the conversion of ammonium to ammonia gas, which can then be lost to the air.[8] This nitrogen loss reduces the fertilizer's efficiency, can negatively impact crop yields, and contributes to environmental pollution.

Q2: What are the key factors influencing the rate of ammonia volatilization from UAN?

A2: The primary factors are:

• Soil pH: Higher soil pH (>7) significantly increases ammonia loss.[4][5]

• Temperature: Warmer temperatures accelerate the enzymatic conversion of urea and increase the rate of volatilization.[2][8]

• Soil Moisture: Application to a wet or saturated soil surface can increase ammonia loss as the gas can more easily escape through water-filled pores.[4][5] Conversely, a small amount of moisture is needed to dissolve the urea for the reaction to occur.[2]

• Crop Residue: High levels of crop residue on the soil surface can have high urease activity, increasing the rate of urea hydrolysis and subsequent ammonia loss.[2]

• Wind Speed: Higher wind speeds at the soil surface can increase the rate of ammonia loss by removing it from the boundary layer.

• Soil Texture and Organic Matter: Soils with higher clay and organic matter content have a greater capacity to retain ammonium (NH₄⁺), which can reduce its conversion to ammonia gas.[4][5]

Q3: How do urease inhibitors work to reduce ammonia volatilization?

A3: Urease inhibitors are compounds that block the active site of the urease enzyme.[9][12] By doing so, they temporarily slow down the conversion of urea to ammonium.[6][12] This delay provides a wider window of opportunity for the UAN to be incorporated into the soil by rainfall, irrigation, or tillage, where the resulting ammonium will be protected from volatilization.[1] The most common active ingredient in commercial urease inhibitors is N-(n-butyl) thiophosphoric triamide (NBPT).[9][12]

Q4: What is the difference between a urease inhibitor and a nitrification inhibitor?

A4: A urease inhibitor, like NBPT, protects against the above-ground loss of nitrogen through ammonia volatilization by slowing the breakdown of urea.[9][13] A nitrification inhibitor, such as DCD or nitrapyrin, works below ground to slow the conversion of ammonium (NH₄⁺) to nitrate (NO₃⁻) by soil bacteria.[9] This protects nitrogen from loss through leaching (as nitrate is mobile in soil water) and denitrification (the conversion of nitrate to nitrogen gases in waterlogged soils).[8][14] For surface-applied UAN, a urease inhibitor is crucial for preventing ammonia loss, while a nitrification inhibitor addresses subsequent below-ground losses.[9]

Q5: What are the best management practices for applying UAN to minimize ammonia loss?

A5: Best management practices include:

• Subsurface Injection/Incorporation: The most effective method is to inject UAN below the soil surface or incorporate it with tillage immediately after application.[6][7] This physically prevents the ammonia gas from escaping.

• Use of Urease Inhibitors: When surface applying UAN, especially in no-till systems or on pastures, using a proven urease inhibitor is highly recommended.[4][8]

• Application Timing: Apply UAN when temperatures are cool and just before a rainfall event (at least 0.25 inches) is expected to naturally incorporate the fertilizer.[1][2]

• Split Applications: Applying nitrogen in multiple smaller doses throughout the growing season can better match crop uptake and reduce the total amount of nitrogen susceptible to loss at any one time.[4]

• Surface Banding (Dribbling): Applying UAN in concentrated surface bands can reduce the contact between the fertilizer and soil urease compared to a broadcast application, thereby slowing hydrolysis.[6]

Quantitative Data Summary

The following tables summarize quantitative data on ammonia loss from UAN under various conditions and management practices.

Table 1: Effect of Soil pH on Cumulative Ammonia Loss from UAN

Soil pH	Cumulative NH₃ Loss (% of Applied N)	Reference
6.0 - 6.2	Low	[4]
> 7.0	High	[4][5][15]
Alkaline Soils	1% - 18%	[10]

Table 2: Impact of Urease Inhibitors and Application Methods on Ammonia Volatilization and Crop Yield

Treatment	Ammonia Loss Reduction (%)	Corn Yield Increase (%)	Reference
UAN + NBPT (surface applied)	-	16.5 - 16.6	[16]
Urea + NBPT	29.1 - 87.4	12.9 - 34.8	[16]
Dribble Banded UAN vs. Broadcast	-	6.5 bu/ac increase	[6]
Subsurface Banding vs. Surface Urea	12.5 per cm of depth	-	[6]

Table 3: Influence of Environmental and Soil Factors on Ammonia Loss

Factor	Condition	Impact on NH₃ Loss	Reference
Soil Moisture	Saturated/Wet Surface	Significant Increase	[4][5]
Soil Texture	Low Clay Content (Sandy)	Greater Loss	[4][5]
Soil Organic Matter	Low SOM	Greater Loss	[4][5]
Crop Residue	High Residue Cover	Increased Loss Potential	[2]

Experimental Protocols

Protocol 1: Quantifying Ammonia Volatilization from Surface-Applied UAN using a Chamber Method

Objective: To measure and compare the rate and cumulative amount of ammonia volatilized from UAN with and without a urease inhibitor under controlled laboratory or field conditions.

Materials:

• Intact soil cores or prepared soil trays (e.g., 500g of air-dried soil).

• UAN (32-0-0) solution.

• Urease inhibitor (e.g., NBPT-containing product).

• Ventilation chambers (static or dynamic).

• Acid traps containing a known concentration of a weak acid (e.g., 0.02 M orthophosphoric acid).[10]

• Air pump and flow meters (for dynamic systems).

• Titration equipment or an ion chromatograph for ammonium analysis.

• Incubator or temperature-controlled room.

Methodology:

• Soil Preparation: Fill the chambers with 500g of air-dried soil. Moisten the soil to a predetermined level (e.g., two-thirds of field capacity) and allow it to equilibrate for 48 hours at a constant temperature (e.g., 26°C).[10]

• Fertilizer Application: Surface apply the UAN treatments at a rate equivalent to a typical field application (e.g., 120 lbs N/acre). Treatments should include: a) Untreated UAN, b) UAN + urease inhibitor, and c) a control with no nitrogen.

• Chamber Sealing: Immediately after application, seal the chambers. For dynamic systems, connect the inlet to an ammonia-free air source and the outlet to the acid trap.

• Ammonia Trapping: At specified time intervals (e.g., 1, 2, 3, 4, 5, 7, 9, 11, 13, and 16 days after application), remove the acid traps and replace them with fresh ones.[10]

• Ammonia Quantification: Analyze the amount of ammonium captured in the acid traps using titration or ion chromatography.

• Data Calculation: Calculate the amount of ammonia-N lost per unit area for each time interval. Sum these values to determine the cumulative ammonia loss over the course of the experiment. Express the loss as a percentage of the total N applied.

Visualizations

Signaling Pathways and Experimental Workflows

// Nodes UAN [label="UAN\n(Urea + NH4NO3)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Urea [label="Urea\n(CO(NH2)2)", fillcolor="#FFFFFF", fontcolor="#202124"]; Ammonium [label="Ammonium\n(NH4+)", fillcolor="#FFFFFF", fontcolor="#202124"]; Ammonia [label="Ammonia Gas\n(NH3)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Atmosphere [label="Atmospheric Loss", shape=cloud, fillcolor="#5F6368", fontcolor="#FFFFFF"]; Urease [label="Urease Enzyme", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; High_pH [label="High Soil pH (>7)", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; Urease_Inhibitor [label="Urease Inhibitor\n(e.g., NBPT)", shape=diamond, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges UAN -> Urea; Urea -> Ammonium [label="Hydrolysis"]; Urease -> Urea [arrowhead=none, style=dashed, label="catalyzes"]; Urease_Inhibitor -> Urease [label="blocks", color="#EA4335"]; Ammonium -> Ammonia [label="Conversion"]; High_pH -> Ammonium [arrowhead=none, style=dashed, label="promotes"]; Ammonia -> Atmosphere [label="Volatilization"]; } .dot Caption: Chemical pathway of ammonia volatilization from UAN.

// Nodes start [label="Start: Define Treatments", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; treatments [label="1. UAN Broadcast\n2. UAN Broadcast + Inhibitor\n3. UAN Injected\n4. Control (No N)", shape=record, fillcolor="#FFFFFF", fontcolor="#202124"]; setup [label="Prepare Field Plots\n(Randomized Complete Block Design)", fillcolor="#FFFFFF", fontcolor="#202124"]; apply [label="Apply Treatments", fillcolor="#FBBC05", fontcolor="#202124"]; measure [label="Measure NH3 Loss\n(e.g., Chamber Method)", fillcolor="#FFFFFF", fontcolor="#202124"]; collect [label="Collect Soil & Plant Samples", fillcolor="#FFFFFF", fontcolor="#202124"]; analyze [label="Analyze Data\n(ANOVA)", fillcolor="#34A853", fontcolor="#FFFFFF"]; end [label="End: Evaluate Efficacy", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges start -> treatments; treatments -> setup; setup -> apply; apply -> measure; apply -> collect [style=dashed]; measure -> analyze; collect -> analyze [style=dashed]; analyze -> end; } .dot Caption: Experimental workflow for comparing UAN strategies.

// Nodes q1 [label="Surface Application?", shape=diamond, fillcolor="#4285F4", fontcolor="#FFFFFF"]; a1_no [label="Inject or Incorporate UAN", shape=box, fillcolor="#34A853", fontcolor="#FFFFFF"]; q2 [label="Soil pH > 7 OR\nHigh Temp. Forecast?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; a2_yes [label="Use Urease Inhibitor", shape=box, fillcolor="#EA4335", fontcolor="#FFFFFF"]; q3 [label="Rainfall (>0.25 in)\nExpected in 48h?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; a3_no [label="Use Urease Inhibitor OR\nDelay Application", shape=box, fillcolor="#EA4335", fontcolor="#FFFFFF"]; a3_yes [label="Apply without Inhibitor\n(Lower Risk)", shape=box, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges q1 -> a1_no [label="No"]; q1 -> q2 [label="Yes"]; q2 -> a2_yes [label="Yes"]; q2 -> q3 [label="No"]; q3 -> a3_yes [label="Yes"]; q3 -> a3_no [label="No"]; } .dot Caption: Decision tree for selecting a UAN application method.

References

• 1. Thinking of getting an early start on fertilizer applications? Here are a few things to consider. [blog-crop-news.extension.umn.edu]
• 2. bookstore.ksre.ksu.edu [bookstore.ksre.ksu.edu]
• 3. s3.amazonaws.com [s3.amazonaws.com]
• 4. utia.tennessee.edu [utia.tennessee.edu]
• 5. Keeping an Eye on Soil Properties that Influence Ammonia Loss from UAN | UT Crops News [news.utcrops.com]
• 6. Ammonia loss from urea-containing fertilizers – Crops and Soils [cropsandsoils.extension.wisc.edu]
• 7. extension.missouri.edu [extension.missouri.edu]
• 8. How To Protect Your UAN Investment [kochagronomicservices.com]
• 9. Urease versus nitrification inhibitors | Agronomy [chsagronomy.com]
• 10. Nitrogen Loss as Ammonia from Unincorporated Surface-applied UAN and Urea - UT Crops [utcrops.com]
• 11. no-tillfarmer.com [no-tillfarmer.com]
• 12. efotg.sc.egov.usda.gov [efotg.sc.egov.usda.gov]
• 13. Nitrogen Loss Deep Dives: Urease Inhibitors [kochagronomicservices.com]
• 14. Combating Nitrogen Loss: A Dual-Action Approach to UAN Stabilization [kochagronomicservices.com]
• 15. Ammonia volatilization from unincorporated, surface-applied UAN on soils with pH >7 | UT Crops News [news.utcrops.com]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Use of Urease and Nitrification Inhibitors with UAN Solutions

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with urease and nitrification inhibitors in urea (B33335) ammonium (B1175870) nitrate (B79036) (UAN) solutions.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during experiments involving urease and nitrification inhibitors with UAN solutions.

Question: Why am I observing lower than expected efficacy of my urease inhibitor in reducing ammonia (B1221849) volatilization?

Answer: Several factors can contribute to reduced urease inhibitor efficacy. Consider the following possibilities:

• Inhibitor Degradation: The most common urease inhibitor, N-(n-butyl) thiophosphoric triamide (NBPT), can degrade over time, especially under certain storage conditions.[1] High temperatures and acidic conditions can accelerate this degradation.[1] Formulations with protective solvents may extend the half-life of NBPT.[1]

• Incompatibility with Other Compounds: Mixing urease inhibitors with phosphorus or sulfur-containing compounds can lead to rapid degradation of the inhibitor.[1] For example, direct contact with monoammonium phosphate (B84403) (MAP) can significantly reduce NBPT concentration.[1]

• Environmental Factors: The effectiveness of urease inhibitors is influenced by soil properties. High soil pH can increase the rate of ammonia volatilization, potentially overwhelming the inhibitor.[2] Additionally, the inhibitor's performance can be affected by soil temperature, moisture, and organic matter content.

• Application Rate: Using a lower-than-recommended application rate of the inhibitor will not provide adequate protection against urea hydrolysis.

Question: My nitrification inhibitor is showing variable or inconsistent results in soil incubation studies. What could be the cause?

Answer: Inconsistent performance of nitrification inhibitors like dicyandiamide (B1669379) (DCD) or 3,4-dimethylpyrazole phosphate (DMPP) can be attributed to several variables:

• Soil Properties: The efficacy of nitrification inhibitors is highly dependent on soil type. Factors such as soil pH, organic matter content, and texture can influence inhibitor performance. For instance, some inhibitors may be less effective in soils with high organic matter due to sorption of the inhibiting compounds.[3][4]

• Microbial Community: The composition and activity of the nitrifying microbial community in the soil can vary, leading to different responses to the inhibitor.[3][4]

• Environmental Conditions: Temperature and soil moisture play a critical role. The activity of nitrifying bacteria and the degradation rate of the inhibitor are both influenced by these factors. Some inhibitors lose their effectiveness at higher temperatures.

• Inhibitor Lifespan: Nitrification inhibitors have a limited lifespan in the soil. Under wet conditions with high microbial activity, their effectiveness may only last for a few weeks.[5]

Question: I am having issues with the stability of my urease inhibitor when mixed with UAN solution for my experiments. What should I check?

Answer: The stability of urease inhibitors in UAN solutions can be a concern. Here are some troubleshooting steps:

• Storage Conditions: Ensure the UAN solution containing the inhibitor is stored correctly. As with the pure inhibitor, high temperatures can accelerate degradation.

• pH of the Solution: The pH of the UAN solution can affect inhibitor stability. Acidic conditions can lead to more rapid degradation of NBPT.

• Formulation: The formulation of the urease inhibitor product is crucial. Some products contain solvents and other stabilizing agents that enhance the shelf-life and stability of the active ingredient in UAN.[1]

• Compatibility: If other chemicals are being added to the UAN solution for your experiment, verify their compatibility with the urease inhibitor.

Question: Why has the UAN solution crystallized after adding the inhibitor, and how can I resolve this?

Answer: Crystallization, or "salting out," in UAN solutions is primarily temperature-dependent.

• Salt-Out Temperature: UAN solutions have a specific salt-out temperature, below which the dissolved salts (urea and ammonium nitrate) will begin to crystallize. UAN 32% has a higher salt-out temperature (around -2°C or 32°F) than UAN 28% (around -18°C or 0°F).[5] The addition of some inhibitor formulations might slightly alter this temperature.

• Resolution: To redissolve the crystals, the solution needs to be warmed to a temperature significantly above its salt-out point. Gentle agitation or recirculation can help to speed up this process.[5] It is advisable to allow room in storage containers for the addition of a warmer solution to aid in redissolving crystals.[5]

Frequently Asked Questions (FAQs)

What is the mechanism of action for urease inhibitors?

Urease inhibitors work by temporarily blocking the active site of the urease enzyme.[6] This enzyme is responsible for the hydrolysis of urea into ammonia and carbon dioxide.[7][8] By slowing down this conversion, the inhibitor reduces the rate of ammonia production, thereby decreasing the potential for nitrogen loss to the atmosphere as ammonia gas (volatilization).[2][8][9]

How do nitrification inhibitors function?

Nitrification inhibitors slow down the conversion of ammonium (NH₄⁺) to nitrate (NO₃⁻) in the soil.[10] This process is carried out by specific soil bacteria, primarily Nitrosomonas species.[4][11] The inhibitors temporarily suppress the activity of these bacteria.[4][12] By keeping nitrogen in the ammonium form for a longer period, nitrification inhibitors reduce the risk of nitrogen loss through nitrate leaching and denitrification, which produces nitrous oxide (N₂O), a potent greenhouse gas.[4][10]

What are the most common urease and nitrification inhibitors used in research?

• Urease Inhibitors: The most widely used and studied urease inhibitor is N-(n-butyl) thiophosphoric triamide (NBPT).[2][13] Other compounds that have been investigated include phenylphosphorodiamidate (PPD/PPDA) and hydroquinone.[2]

• Nitrification Inhibitors: Common nitrification inhibitors include dicyandiamide (DCD) and 3,4-dimethylpyrazole phosphate (DMPP).[14] Nitrapyrin is another well-known nitrification inhibitor.[13]

What factors influence the effectiveness of these inhibitors in experimental settings?

The performance of both urease and nitrification inhibitors is influenced by a range of factors:

• Soil pH: Soil pH affects the rate of ammonia volatilization and the activity of nitrifying bacteria. The efficacy of certain urease inhibitors is reportedly higher in alkaline soils.

• Temperature: Temperature influences the rate of enzymatic reactions and microbial activity. Higher temperatures can accelerate both urea hydrolysis and nitrification, as well as the degradation of some inhibitors.

• Soil Moisture: Water content in the soil affects the dissolution of the UAN and inhibitor, as well as microbial processes.

• Soil Organic Matter and Texture: These properties can affect the availability and mobility of the inhibitors in the soil, with some inhibitors being prone to sorption in soils with high clay or organic matter content.[3][4]

Data Presentation

Table 1: Efficacy of Urease Inhibitors in Reducing Ammonia Volatilization

Urease Inhibitor	Reduction in NH₃ Volatilization (%)	Conditions/Notes
N-(n-butyl) thiophosphoric triamide (NBPT)	50 - 90%	Efficacy varies with soil type, climate, and crop cover.[2]
NBPT-treated urea	~53%	Compared to untreated urea.[15]
NBPT + NPPT	~75%	Average reduction in field studies.

Table 2: Efficacy of Nitrification Inhibitors in Reducing Nitrous Oxide Emissions

Nitrification Inhibitor	Reduction in N₂O Emissions (%)	Conditions/Notes
3,4-dimethylpyrazole phosphate (DMPP)	32%	With injected dairy slurry.[14]
DMPP	up to 94.6%	In combination with biogas slurry in a microcosm incubation.[16]
Dicyandiamide (DCD) & DMPP	39 - 48%	Global meta-analysis of synthetic nitrification inhibitors.[3][4]

Experimental Protocols

Experimental Protocol 1: In Vitro Urease Inhibition Assay (Berthelot Method)

This protocol provides a standardized method for the in vitro evaluation of urease inhibitors by measuring the amount of ammonia produced from the enzymatic breakdown of urea.[9][17][18]

Principle: The Berthelot method quantifies ammonia concentration through its reaction with a phenol-hypochlorite solution in an alkaline medium, catalyzed by sodium nitroprusside. This reaction forms a blue-green indophenol (B113434) compound, and its absorbance is measured spectrophotometrically. The color intensity is directly proportional to the ammonia concentration.[9][17]

Materials and Reagents:

• Jack bean urease

• Urea

• Phosphate buffer (pH 7.4)

• Test inhibitor compounds and a known standard inhibitor (e.g., hydroxyurea)

• Phenol (B47542) reagent (e.g., 5g phenol and 25mg sodium nitroprusside in 500 mL ddH₂O)[17]

• Alkaline hypochlorite (B82951) reagent

• Ammonium chloride (for standard curve)

• 96-well microplate

• Spectrophotometer/microplate reader (570-670 nm)

• Incubator (37°C)

Procedure:

• Preparation of Reagents: Prepare stock solutions of urease, urea, test compounds, and ammonium chloride standards.

• Assay Setup (in a 96-well plate):

  • Test wells: Add buffer, test inhibitor solution (at various concentrations), and urease solution.

  • Control well (100% enzyme activity): Add buffer, solvent (used to dissolve the inhibitor), and urease solution.

  • Blank well: Add buffer and urea solution (no enzyme).

• Pre-incubation: Incubate the plate at 37°C for a defined period (e.g., 15 minutes) to allow the inhibitor to interact with the enzyme.

• Reaction Initiation: Add urea solution to all wells (except the blank) to start the enzymatic reaction.

• Incubation: Incubate the plate at 37°C for a specified time (e.g., 30 minutes).

• Color Development: Stop the reaction by adding the phenol reagent followed by the alkaline hypochlorite reagent to all wells.

• Final Incubation: Incubate at room temperature or 37°C for color development (e.g., 5-10 minutes).[13][19]

• Measurement: Read the absorbance of the plate at the appropriate wavelength (e.g., 570 nm or 625 nm).[17]

• Data Analysis:

  • Generate a standard curve using the absorbance readings from the ammonium chloride standards.

  • Calculate the concentration of ammonia produced in each well.

  • Determine the percentage of urease inhibition for each inhibitor concentration using the formula: % Inhibition = [1 - (Absorbance of Test Well / Absorbance of Control Well)] x 100[8][9]

  • Calculate the IC₅₀ value (the concentration of inhibitor that causes 50% inhibition).[8]

Experimental Protocol 2: Soil Slurry Incubation for Nitrification Inhibitor Efficacy

This protocol is for assessing the effectiveness of nitrification inhibitors by measuring changes in ammonium and nitrate concentrations in a soil slurry over time.

Principle: A soil slurry is created to ensure homogenous conditions and facilitate sampling. The soil is treated with an ammonium source (like UAN) with and without the nitrification inhibitor. The concentrations of ammonium and nitrate are monitored over an incubation period. An effective inhibitor will slow the rate of ammonium decrease and nitrate increase compared to the control.

Materials and Reagents:

• Fresh soil samples, sieved

• UAN solution

• Test nitrification inhibitor

• Potassium chloride (KCl) solution (e.g., 2M) for extraction

• Erlenmeyer flasks

• Orbital shaker

• Centrifuge and filtration apparatus

• Analytical equipment for ammonium and nitrate determination (e.g., colorimetric auto-analyzer, ion chromatography)

Procedure:

• Soil Slurry Preparation: For each flask, combine a specific weight of soil with a defined volume of deionized water or a buffer solution to create a slurry.

• Treatments:

  • Control: Soil slurry with UAN solution.

  • Inhibitor Treatment: Soil slurry with UAN solution containing the test nitrification inhibitor at the desired concentration.

  • No-Nitrogen Control: Soil slurry with deionized water only.

• Incubation: Place the flasks on an orbital shaker at a constant speed to maintain aerobic conditions.[20] Incubate at a constant temperature (e.g., 25°C) for a set period (e.g., 28 days).

• Sampling: At regular intervals (e.g., day 0, 3, 7, 14, 21, 28), remove an aliquot of the slurry from each flask.

• Extraction: Immediately mix the slurry aliquot with KCl solution to extract inorganic nitrogen. Shake for a specified time (e.g., 1 hour).

• Sample Processing: Centrifuge the samples and filter the supernatant to obtain a clear extract.

• Analysis: Analyze the filtered extracts for ammonium (NH₄⁺-N) and nitrate (NO₃⁻-N) concentrations.

• Data Analysis:

  • Plot the concentrations of NH₄⁺-N and NO₃⁻-N over time for each treatment.

  • Calculate the net nitrification rate for the control and inhibitor treatments.

  • Determine the percentage of nitrification inhibition at each sampling point.

Mandatory Visualizations

Caption: Nitrogen transformations in UAN and inhibitor action points.

Caption: General workflow for screening novel inhibitors.

References

• 1. Urease inhibitors technologies as strategy to mitigate agricultural ammonia emissions and enhance the use efficiency of urea-based fertilizers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Reducing urease activity | Triferto [triferto.eu]
• 3. ecologic.eu [ecologic.eu]
• 4. umweltbundesamt.de [umweltbundesamt.de]
• 5. parrishandheimbecker-ag.com [parrishandheimbecker-ag.com]
• 6. researchgate.net [researchgate.net]
• 7. eventi.unichim.it [eventi.unichim.it]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. Nitrification inhibitors | Ag Emissions Centre [ag-emissions.nz]
• 13. linear.es [linear.es]
• 14. Use of a novel nitrification inhibitor to reduce nitrous oxide emission from (15)N-labelled dairy slurry injected into soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. lmaleidykla.lt [lmaleidykla.lt]
• 16. mdpi.com [mdpi.com]
• 17. static.igem.wiki [static.igem.wiki]
• 18. hmc.testcatalog.org [hmc.testcatalog.org]
• 19. atlas-medical.com [atlas-medical.com]
• 20. researchgate.net [researchgate.net]

Navigating Urea Ammonium Nitrate (UAN) Solutions: A Technical Guide to Re-dissolving Precipitates

Technical Support Center

For researchers, scientists, and drug development professionals working with Urea (B33335) Ammonium (B1175870) Nitrate (B79036) (UAN) solutions, encountering precipitation can be a common yet disruptive experimental hurdle. This technical support center provides detailed troubleshooting guides and frequently asked questions (FAQs) to effectively address and manage the re-dissolution of precipitated UAN, ensuring the integrity and usability of your solutions.

Troubleshooting Guide: Precipitate in UAN Solution

This guide provides a systematic approach to identifying the cause of precipitation in your UAN solution and the steps to safely re-dissolve the precipitate.

Immediate Actions

• Isolate the Container: Move the container with the precipitated solution to a designated safe area in the laboratory, away from incompatible materials.

• Inspect the Precipitate: Observe the characteristics of the precipitate (e.g., crystalline, amorphous, color). This can provide initial clues about its nature.

• Check Storage Conditions: Verify the storage temperature of the solution. Low temperatures are a primary cause of UAN precipitation.

Step-by-Step Re-dissolution Protocol

If precipitation is due to low temperatures, follow this laboratory-scale protocol to re-dissolve the UAN crystals.

Safety First: Always wear appropriate Personal Protective Equipment (PPE), including safety goggles, gloves (nitrile or rubber), and a lab coat, when handling UAN solutions.

• Gradual Warming: Place the container in a controlled temperature environment, such as a water bath or an incubator. Gradually increase the temperature to just above the salting-out temperature of your specific UAN concentration (refer to Table 1). Avoid direct, high heat as it can cause localized boiling and potential decomposition.

• Gentle Agitation: Once the solution begins to warm, introduce gentle agitation. For smaller volumes, a magnetic stirrer set to a low speed is ideal. For larger volumes, gentle swirling or inversion of the container can be effective.

• Monitor Dissolution: Periodically inspect the solution to monitor the dissolution of the precipitate. The time required will depend on the volume of the solution, the amount of precipitate, and the temperature.

• Cool to Room Temperature: Once the precipitate is fully re-dissolved, allow the solution to cool to ambient temperature slowly. Rapid cooling can cause the UAN to precipitate out again.

• Verify Concentration (Optional but Recommended): After re-dissolution, it is good practice to verify the concentration of the UAN solution to ensure it meets your experimental requirements. This can be done using methods such as refractive index or density measurements.

Frequently Asked Questions (FAQs)

Q1: What causes my UAN solution to precipitate?

A1: The most common cause of precipitation in UAN solutions is a drop in temperature below its "salting-out" point. At this temperature, the solubility of the urea and ammonium nitrate in the water decreases, leading to the formation of crystals. The salting-out temperature varies depending on the concentration of the UAN solution.[1][2][3]

Q2: At what temperatures can I expect different UAN concentrations to precipitate?

A2: The salting-out temperature is inversely related to the concentration of the UAN solution. Higher concentration solutions will precipitate at higher temperatures. Refer to the table below for typical salting-out temperatures.

Q3: How can I prevent my UAN solution from precipitating?

A3: To prevent precipitation, store your UAN solution in a temperature-controlled environment where the temperature is maintained above its salting-out point. Avoid storing solutions in areas prone to significant temperature fluctuations. For long-term storage, especially in colder climates, consider using a lower concentration UAN solution, such as 28%, which has a lower freezing point.[1][2]

Q4: Are there any safety concerns when re-dissolving precipitated UAN?

A4: Yes. When heating UAN solutions, it is crucial to do so gradually and in a well-ventilated area. Avoid direct, intense heat, as this can lead to the decomposition of ammonium nitrate, which can release hazardous gases. Always wear appropriate PPE, including eye protection, gloves, and a lab coat.

Q5: Can I use a solvent other than water to re-dissolve the precipitate?

A5: While urea and ammonium nitrate have some solubility in other solvents like methanol (B129727) and ethanol, water is the recommended and safest solvent for re-dissolving precipitated UAN solutions in a laboratory setting. Using other solvents can alter the properties of the solution and may introduce incompatibilities with your experimental setup.

Q6: What is the impact of impurities on UAN precipitation?

A6: Impurities can significantly affect the solubility and precipitation of UAN solutions. The presence of other salts or organic matter can disrupt the crystal lattice formation, potentially lowering the salting-out temperature or leading to the formation of smaller, less regular crystals.[4] It is crucial to use high-purity reagents and clean glassware when preparing and handling UAN solutions to minimize the impact of impurities.

Q7: How should I dispose of precipitated UAN that I cannot re-dissolve?

A7: If you are unable to re-dissolve the precipitate, or if the solution is contaminated, it should be disposed of as chemical waste according to your institution's and local regulations. Do not dispose of UAN solutions down the drain.

Data Presentation

Table 1: Salting-Out Temperatures of Common UAN Solutions

UAN Concentration (% Nitrogen)	Approximate Salting-Out Temperature (°C)	Approximate Salting-Out Temperature (°F)
32%	0	32
30%	-9	15
28%	-18	0

Note: These values are approximate and can be influenced by the purity of the components and the presence of other solutes.[1][3][5]

Experimental Protocols

Protocol for Determining UAN Concentration via Density and Refractive Index

This protocol outlines a non-destructive method to determine the concentration of a UAN solution, which is particularly useful after re-dissolving a precipitate.

Materials:

• Calibrated densitometer

• Calibrated refractometer

• Temperature-controlled water bath

• UAN solution sample

• Deionized water for calibration

Procedure:

• Calibrate Instruments: Calibrate the densitometer and refractometer according to the manufacturer's instructions using deionized water at a known temperature (e.g., 20°C).

• Equilibrate Sample Temperature: Place the UAN solution sample in a temperature-controlled water bath set to a standard temperature (e.g., 20°C) and allow it to equilibrate.

• Measure Density: Carefully load the UAN sample into the densitometer and record the density reading.

• Measure Refractive Index: Apply a small amount of the UAN sample to the prism of the refractometer and record the refractive index reading.

• Determine Concentration: Use a calibration curve or software that correlates density and refractive index measurements to the concentrations of urea, ammonium nitrate, and total nitrogen in the solution. Several analytical instrument manufacturers provide such tools.[6][7][8][9]

Visualizations

Caption: Troubleshooting workflow for precipitated UAN solutions.

Caption: Key factors influencing UAN solubility.

References

• 1. cropnutrition.com [cropnutrition.com]
• 2. researchgate.net [researchgate.net]
• 3. ucpcdn.thyssenkrupp.com [ucpcdn.thyssenkrupp.com]
• 4. tutorchase.com [tutorchase.com]
• 5. UREA, AMMONIUM NITRATE SOLUTION, (W/AQUA AMMONIA) | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 6. rudolphresearch.com [rudolphresearch.com]
• 7. mt.com [mt.com]
• 8. rudolphresearch.com [rudolphresearch.com]
• 9. muser-my.com [muser-my.com]

Technical Support Center: Optimizing Nitrogen Use Efficiency of UAN in Agricultural Research

This technical support center provides researchers, scientists, and agricultural professionals with troubleshooting guides and frequently asked questions (FAQs) to improve the nitrogen use efficiency (NUE) of Urea (B33335) Ammonium (B1175870) Nitrate (B79036) (UAN) in experimental settings.

Troubleshooting Guides

This section addresses specific issues that may arise during agricultural research with UAN, offering potential causes and actionable solutions.

1. High Nitrogen Loss After UAN Application

• Question: Our field trial is showing significant nitrogen loss after UAN application. What are the potential causes and how can we mitigate this?

• Answer: High nitrogen loss from UAN applications can be attributed to three primary pathways: ammonia (B1221849) volatilization, nitrate leaching, and denitrification.[1] The urea component of UAN is particularly susceptible to volatilization, while the nitrate portion is prone to leaching and denitrification.[1][2]

  Potential Causes and Solutions:

Potential Cause	Description	Recommended Solutions in Experimental Protocols
Ammonia Volatilization	The conversion of urea to ammonia gas, which is then lost to the atmosphere. This is most significant when UAN is applied to the soil surface without incorporation, especially on high pH soils, in warm and windy conditions, or on fields with high crop residue.[3][4]	- Incorporate UAN: Inject or subsurface band UAN into the soil.[5][6] Injection can reduce ammonia loss to less than 1% of the applied nitrogen.[5] - Use Urease Inhibitors: Treat UAN with a urease inhibitor containing N-(n-butyl) thiophosphoric triamide (NBPT).[1][7] Studies have shown that NBPT can reduce ammonia volatilization by an average of 52-61%.[1][8] - Timing of Application: Apply UAN when temperatures are cool and winds are calm to minimize volatilization.[9]
Nitrate Leaching	The downward movement of nitrate with soil water below the root zone. This is a concern in sandy soils and areas with high rainfall or excessive irrigation.[10]	- Use Nitrification Inhibitors: Treat UAN with a nitrification inhibitor such as dicyandiamide (B1669379) (DCD) or 3,4-dimethylpyrazole phosphate (B84403) (DMPP).[11] These products slow the conversion of ammonium to nitrate, keeping nitrogen in a more stable form.[11] - Split Applications: Apply UAN in multiple smaller doses throughout the growing season to better match crop nitrogen demand and reduce the amount of nitrate susceptible to leaching at any given time.[7]
Denitrification	The microbial conversion of nitrate to nitrogen gases (N₂O and N₂) in saturated, anaerobic soil conditions.[8] This is common in poorly drained or compacted soils.	- Improve Soil Drainage: Implement practices to improve soil aeration and drainage. - Use Nitrification Inhibitors: As with leaching, nitrification inhibitors can reduce the amount of nitrate available for denitrification.[11] - Avoid Application Before Heavy Rainfall: If possible, time applications to avoid periods of prolonged soil saturation.[12]

2. Inconsistent Crop Response to UAN

• Question: We are observing inconsistent or lower-than-expected crop yield and biomass in our UAN trials. What factors could be causing this?

• Answer: Inconsistent crop response to UAN can be due to a variety of factors including improper application, nitrogen loss, and unfavorable environmental conditions.

  Potential Causes and Solutions:

Potential Cause	Description	Recommended Solutions in Experimental Protocols
Poor Application Technique	Non-uniform application across plots can lead to variability in crop growth. Surface broadcasting of UAN can be less effective than subsurface placement, especially in no-till systems with heavy residue.[13]	- Calibrate Equipment: Ensure application equipment is properly calibrated for uniform distribution. - Subsurface Application: Utilize injection or dribble banding to place UAN below the crop residue and closer to the root zone.[5][6] A study showed that injection of UAN reduced the optimal N rate by 25 kg N/ha compared to surface-banding.[5]
Nitrogen Unavailability	The applied nitrogen may not be available to the crop when it is most needed due to losses or immobilization in crop residue.	- Synchronize Application with Crop Demand: Time UAN applications to coincide with periods of rapid crop nitrogen uptake, such as the V4 to V6 stage in corn.[7] - Use Stabilizers: Employ urease and/or nitrification inhibitors to ensure nitrogen remains in the root zone and available for a longer period.[2][7]
Soil and Environmental Factors	Soil pH, temperature, and moisture significantly impact nitrogen transformations and availability.[14] For instance, high soil pH can increase ammonia volatilization from surface-applied UAN.[14]	- Soil Testing: Conduct thorough soil analysis before starting the trial to understand baseline nutrient levels, pH, and organic matter content.[15] - Monitor Weather Conditions: Record temperature, rainfall, and wind speed during and after application to correlate with nitrogen loss potential.[16]

3. Phytotoxicity Symptoms After Foliar UAN Application

• Question: Our experimental plots show leaf burn and tissue damage after foliar application of UAN. How can we prevent this?

• Answer: Foliar application of UAN can cause phytotoxicity, often referred to as leaf scorch or burn, which can negatively impact crop health and yield if severe.[17][18]

  Potential Causes and Solutions:

Potential Cause	Description	Recommended Solutions in Experimental Protocols
High UAN Concentration	The concentration of UAN in the spray solution is too high, leading to direct damage to leaf tissue.	- Dilute with Water: Mix UAN with sufficient water to reduce the nitrogen concentration.[16] - Adhere to Recommended Rates: Follow established guidelines for foliar N rates at different crop growth stages. For example, for corn, no more than 60 lb/ac of N as UAN is recommended between the V3 to V7 stage.[18]
Application Timing and Conditions	Applying foliar UAN during hot, dry, and sunny conditions increases the risk of leaf burn as the solution dries quickly on the leaves, concentrating the salts.	- Apply During Cool, Humid Conditions: Spray in the early morning or late evening when temperatures are lower and humidity is higher to allow for better absorption.[9] - Avoid Windy Conditions: High winds can cause rapid drying and uneven application, increasing the risk of phytotoxicity.
Crop Growth Stage	Younger, more tender leaf tissue is more susceptible to burn. Foliar application after the V7 growth stage in corn is generally not recommended due to the risk of significant yield decrease.[17][18]	- Apply at Appropriate Growth Stages: Target applications to earlier vegetative stages when the crop can better tolerate it and recover from any minor damage.
Nozzle Type	Flat fan nozzles produce fine droplets that can concentrate on the leaf surface, increasing the risk of burn compared to streaming nozzles that create larger droplets that tend to roll off the leaves and onto the soil.	- Use Streaming Nozzles: For later season applications, consider using streaming nozzles to direct more of the UAN to the soil and minimize leaf contact.[16]

Frequently Asked Questions (FAQs)

1. What are the primary forms of nitrogen in UAN and how do they become available to plants?

UAN solution is typically composed of about 50% urea, 25% ammonium, and 25% nitrate.[2] The nitrate portion is immediately available for plant uptake.[2] The ammonium fraction is also readily available to plants but can also be held by soil colloids. The urea portion must first be converted to ammonium by the urease enzyme in the soil before it can be taken up by the plant or converted to nitrate.[2]

2. What is the role of urease and nitrification inhibitors with UAN?

• Urease inhibitors , such as NBPT, block the action of the urease enzyme, slowing the conversion of urea to ammonium.[1] This is crucial for reducing ammonia volatilization when UAN is applied to the soil surface.[1]

• Nitrification inhibitors , such as DCD and DMPP, slow the conversion of ammonium to nitrate by inhibiting the activity of Nitrosomonas bacteria.[11] This helps to reduce the risk of nitrogen loss through nitrate leaching and denitrification.[11]

3. When is the best time to apply UAN?

The optimal timing for UAN application depends on the crop's nitrogen demand. For many row crops, a split application approach is recommended, with a portion applied at or near planting and the remainder as a sidedress application during the period of rapid vegetative growth (e.g., V4-V6 in corn).[7] This strategy helps to synchronize nitrogen availability with crop uptake, improving NUE.[7]

4. How do soil properties influence UAN efficiency?

Soil properties play a critical role in the fate of UAN.

• Soil pH: High soil pH (alkaline conditions) increases the potential for ammonia volatilization from the urea and ammonium components of UAN.[14]

• Soil Texture: Sandy soils with low cation exchange capacity are more prone to nitrate leaching, while heavy clay soils are more susceptible to denitrification when saturated.[10]

• Organic Matter: Soils with higher organic matter content can have higher urease activity, potentially leading to faster urea hydrolysis and increased volatilization risk if not incorporated.

5. Can UAN be tank-mixed with herbicides or other pesticides?

Yes, UAN is often used as a carrier for herbicides and other pesticides, which can save a trip across the field. However, it is crucial to check the labels of both the UAN and the pesticide for compatibility. A jar test is always recommended before mixing a large batch to ensure there is no precipitation or adverse reaction. Some pesticide formulations may not be compatible with UAN, and mixing UAN with certain herbicides can sometimes increase the risk of crop injury (phytotoxicity).[16]

Quantitative Data Summary

Table 1: Effect of UAN Application Method on Ammonia Volatilization and Corn Yield

Application Method	Ammonia-N Loss (% of applied N)	Corn Grain Yield (bu/ac)	Reference
Surface-Banded	15.3 - 32.5%	-	[5]
Injection	< 1%	-	[5]
Broadcast UAN	-	154	[19]
Anhydrous Ammonia (Injected)	-	180	[19]

Table 2: Impact of Nitrogen Stabilizers on Nitrogen Loss and Maize Yield with UAN

Treatment	Ammonia (NH₃) Emission Reduction	Nitrous Oxide (N₂O) Emission Reduction	Maize Yield Increase	Reference
Urease Inhibitor (NBPT)	13.0%	-13.0% (increase)	-	[11]
Nitrification Inhibitors (DCD/DMPP)	-23.5 to -28.7% (increase)	31.4%	21.3%	[11]
Urease + Nitrification Inhibitors (NBPT + DMPP)	7.0 - 28.1% (total N loss reduction)	-	-	[11]

Experimental Protocols

1. Protocol for Measuring Ammonia Volatilization from UAN

This protocol is a generalized guide based on the principles of the modified passive flux method.

• Objective: To quantify ammonia volatilization from surface-applied UAN with and without a urease inhibitor.

• Materials:

  • Circular experimental plots (minimum 300 ft apart to avoid cross-contamination).[13]

  • UAN solution (with and without NBPT).

  • Application equipment (e.g., backpack sprayer with a calibrated nozzle).

  • Passive flux ammonia samplers (e.g., glass tubes coated with oxalic acid).[13]

  • Rotating mast (10 ft tall) for each plot.[13]

  • Weather station to record temperature, humidity, wind speed, and rainfall.

  • Spectrophotometer for colorimetric analysis of ammonium.

• Procedure:

  • Plot Setup: Establish replicated circular plots for each treatment (e.g., UAN, UAN + NBPT, control).

  • Mast Installation: Place a rotating mast at the center of each plot.

  • Sampler Placement: Attach passive flux samplers to the mast at multiple heights (e.g., 1.5, 2.5, 4.8, 7.4, and 9.8 ft).[13]

  • Background Measurement: Collect background ammonia samples before fertilizer application.

  • UAN Application: Uniformly apply the UAN treatments to their respective plots at the desired rate.

  • Sample Collection: Collect the samplers at predetermined intervals (e.g., 6, 12, 24, 48, 72 hours, and then daily for up to 21 days).[13] Replace with fresh samplers at each interval.

  • Sample Analysis: Extract the collected ammonia from the samplers with deionized water and analyze for ammonium concentration using a spectrophotometer.[13]

  • Data Calculation: Calculate the vertical flux of ammonia by summing the horizontal flux at each measurement height, subtracting the background measurements.[13]

2. Protocol for Assessing Phytotoxicity of Foliar-Applied UAN

This protocol provides a framework for visually assessing and quantifying crop injury from foliar UAN applications.

• Objective: To evaluate the phytotoxicity of different concentrations of foliar-applied UAN on a specific crop.

• Materials:

  • Experimental plots with a uniform stand of the target crop.

  • UAN solution.

  • Sprayer calibrated for foliar application.

  • Rating scale for visual assessment of phytotoxicity (e.g., 0-100%, where 0 = no injury and 100 = complete plant death).

  • Camera for photographic documentation.

• Procedure:

  • Treatment Preparation: Prepare different concentrations of UAN spray solutions (e.g., 5%, 10%, 20% N in solution). Include a water-only control.

  • Application: Apply the treatments to replicated plots at a specific crop growth stage. Record the environmental conditions (temperature, humidity, time of day) during application.

  • Visual Assessment: Visually assess and score the percentage of leaf area showing phytotoxicity symptoms (e.g., chlorosis, necrosis, leaf tip burn) at set intervals after application (e.g., 1, 3, 7, and 14 days).[20]

  • Data Collection: In addition to visual scores, other parameters like plant height, biomass, and ultimately yield can be measured to determine the impact of the phytotoxicity.

  • Data Analysis: Statistically analyze the visual ratings and other collected data to determine the effect of different UAN concentrations on crop injury and growth.

Visualizations

Caption: Nitrogen transformation and loss pathways from UAN fertilizer in the soil.

Caption: Troubleshooting workflow for diagnosing poor NUE in UAN experiments.

Caption: Decision tree for selecting an appropriate UAN application strategy.

References

• 1. SS-AGR-471/AG467: Mitigating Nitrogen Losses in Row Crop Production Systems [edis.ifas.ufl.edu]
• 2. Combating Nitrogen Loss: A Dual-Action Approach to UAN Stabilization [kochagronomicservices.com]
• 3. Frontiers | Effects of Urea-Ammonium Nitrate Solution on Yield, N2O Emission, and Nitrogen Efficiency of Summer Maize Under Integration of Water and Fertilizer [frontiersin.org]
• 4. landresources.montana.edu [landresources.montana.edu]
• 5. Evaluation of Urea Ammonium-Nitrate Fertilizer Application Methods [vtechworks.lib.vt.edu]
• 6. mdpi.com [mdpi.com]
• 7. utia.tennessee.edu [utia.tennessee.edu]
• 8. Frontiers | Field efficacy of urease inhibitors for mitigation of ammonia emissions in agricultural field settings: a systematic review [frontiersin.org]
• 9. Managing In-crop nitrogen in cereals - Alberta Grains [albertagrains.com]
• 10. AE581/AE581: Methods to Quantify In-Field Nutrient Leaching [edis.ifas.ufl.edu]
• 11. mdpi.com [mdpi.com]
• 12. Do Enhanced Efficiency Fertilizers save farmers money and keep nitrogen in fields? | NutrientStar [nutrientstar.org]
• 13. agsci.oregonstate.edu [agsci.oregonstate.edu]
• 14. Ammonia volatilization from unincorporated, surface-applied UAN on soils with pH >7 | UT Crops News [news.utcrops.com]
• 15. NMI Field Trial Requirements | Minnesota Department of Agriculture [mda.state.mn.us]
• 16. farmtrials.com.au [farmtrials.com.au]
• 17. ramiran.uvlf.sk [ramiran.uvlf.sk]
• 18. researchgate.net [researchgate.net]
• 19. resultsfinder.unl.edu [resultsfinder.unl.edu]
• 20. pp1.eppo.int [pp1.eppo.int]

Technical Support Center: UAN Application in Experimental Plots

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals encountering foliage damage in experimental plots following the application of Urea (B33335) Ammonium Nitrate (UAN) solutions.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

1. What are the typical symptoms of UAN-induced foliage damage?

Foliage damage from UAN spray, often referred to as "leaf burn" or "scorch," typically manifests as:

• Necrosis: Brown to black dead tissue on the leaves.[1]

• Chlorosis: Yellowing of the leaf tissue.

• Leaf Tip Burn: The tips of the leaves appear scorched or burnt.

• Stunting: Overall plant growth may be reduced.[1]

• Irregularly-shaped lesions: Brown, tan, or bleached spots on the leaves where the UAN solution has made contact.[1]

Symptoms are usually visible within 24 to 48 hours of application.[2] Under hot and dry conditions, darkened leaf tissue can appear within a few hours.[2]

2. What are the primary causes of UAN foliage damage in experimental plots?

Several factors can contribute to UAN-induced phytotoxicity:

• High Application Rates: Exceeding recommended nitrogen (N) rates for the specific crop and growth stage is a primary cause of leaf burn.[2]

• Timing of Application: Applying UAN to more mature plants, especially after the V7 growth stage in corn, can lead to significant leaf burn and potential yield reduction.[1][2]

• Environmental Conditions: Hot, dry, and sunny weather increases the rate of salt concentration on the leaf surface, leading to more severe burn.[2] Applying UAN to wet leaves or in the presence of dew can also increase damage.

• Adjuvants and Tank Mixes: The inclusion of certain herbicides, surfactants, or crop oils in a tank mix with UAN can increase the risk and severity of foliage damage.[2]

• UAN Concentration: Higher concentrations of UAN in the spray solution are more likely to cause damage.

3. How can I mitigate UAN foliage damage in my experimental plots?

Several strategies can be employed to minimize the risk of UAN-induced leaf burn:

• Optimize Application Timing: Apply UAN earlier in the vegetative growth stages. For corn, it is recommended to not exceed 90 lb N/acre at the V3-V4 stage and 60 lb N/acre at the V7 stage.[1][2]

• Dilution: Diluting UAN with water in a 1:1 ratio can significantly reduce the risk of leaf scorch.

• Appropriate Nozzle Selection: Using streamer or drop nozzles to direct the UAN solution to the soil and away from the plant whorl and leaves can minimize contact and subsequent burn.

• Favorable Weather Conditions: Apply UAN during cooler, overcast, and less windy conditions. An impending rain shower can help wash the UAN off the leaves and into the soil.

• Avoid Certain Tank Mixes: Exercise caution when tank-mixing UAN with other agrochemicals, especially those containing surfactants or oils, as this can enhance leaf burn. Always perform a jar test to check for compatibility.

4. Will foliage damage from UAN application impact my experimental results and yield?

The impact on yield depends on the severity of the damage and the growth stage of the crop at the time of application.

• Minor Damage: If the leaf burn is minimal and occurs early in the vegetative stages, the plant can often recover with little to no impact on final yield.[1]

• Severe Damage: Extensive leaf burn, especially on the upper leaves of the plant closer to reproductive stages, can significantly reduce photosynthetic capacity and lead to yield loss.[1][2] Protecting the flag leaf in small grains is crucial.

Data on UAN Application Rates and Potential for Foliage Damage

The following table summarizes data from various studies on the application of UAN and the observed effects on crop foliage. This information can be used as a guide for planning experiments and troubleshooting unexpected damage.

Crop	Growth Stage	UAN Application Rate (lbs N/acre)	Observed Foliage Damage	Potential Impact on Yield
Corn	V3	> 60	Increased phytotoxic effects	Damage was not permanent and did not adversely affect stand or yield
Corn	> V3	120	Worse plant damage	Some yield depression occurred
Corn	V7	> 60 (with atrazine)	Increased plant stunting and leaf damage	Yields were reduced
Corn	V8	30 (10 gal/ac of 28% UAN)	Moderate to excessive leaf burn	Potential for yield decrease
Wheat	-	>10% N in UAN solution (without surfactant)	Leaf scorching within 24 hours	Not specified
Wheat	-	>4% N in urea solution (with surfactant)	Leaf scorching within 3 days	Not specified

Experimental Protocols

Protocol 1: Assessing UAN Phytotoxicity on Crop Foliage

Objective: To quantitatively assess the level of foliage damage caused by different concentrations and application methods of UAN.

Materials:

• Experimental plots with the target crop at the desired growth stage.

• UAN solution (e.g., 28% or 32% N).

• Calibrated sprayer with different nozzle types (e.g., flat fan, streamer).

• Distilled water for dilutions.

• Personal Protective Equipment (PPE).

• High-resolution camera for image capture.

• Image analysis software (e.g., ImageJ) or a visual rating scale.

Methodology:

• Plot Design: Establish a randomized complete block design with multiple replications for each treatment. Include an untreated control group.

• Treatments: Prepare different concentrations of UAN solution (e.g., 100% UAN, 50% UAN:50% water, 25% UAN:75% water). Also, include different application methods as variables (e.g., broadcast spray with flat fan nozzles vs. directed spray with streamer nozzles).

• Application: Apply the treatments to the plots at a consistent time of day and under recorded environmental conditions (temperature, humidity, wind speed).

• Damage Assessment:

  • Visual Rating: At 24, 48, and 72 hours post-application, visually assess the percentage of leaf area damaged on a representative sample of plants from each plot using a 0-100% scale (0 = no damage, 100% = complete necrosis of the leaf).

  • Image Analysis: Capture high-resolution images of the leaves from each treatment. Use image analysis software to quantify the necrotic and chlorotic areas relative to the total leaf area.

• Data Analysis: Analyze the data using ANOVA to determine significant differences in foliage damage between the treatments.

Protocol 2: Evaluating Mitigation Strategies for UAN-Induced Foliage Damage

Objective: To determine the effectiveness of different mitigation strategies in reducing UAN-induced leaf burn.

Materials:

• Same as Protocol 1.

• Adjuvants or other products to be tested for their mitigation potential.

Methodology:

• Plot Design: Similar to Protocol 1, establish a randomized complete block design.

• Treatments:

  • Control (untreated).

  • UAN applied at a rate known to cause moderate damage (positive control).

  • UAN applied with different mitigation strategies, such as:

    • Dilution with water (e.g., 1:1 ratio).

    • Application with streamer nozzles.

    • Co-application with a potential mitigating adjuvant.

• Application: Apply all treatments under the same environmental conditions.

• Damage Assessment: Use the same visual rating and/or image analysis methods as described in Protocol 1 to quantify foliage damage at set time points after application.

• Yield Data: Harvest the plots at the end of the growing season and measure the yield for each treatment.

• Data Analysis: Analyze both the foliage damage data and the yield data to determine which mitigation strategies significantly reduced leaf burn and protected yield.

Visualizations

Caption: Mechanism of UAN-induced leaf burn.

Caption: Troubleshooting workflow for UAN foliage damage.

Caption: Decision tree for mitigating UAN foliage damage.

References

• 1. ipcm.wisc.edu [ipcm.wisc.edu]
• 2. Watch for damage from broadcast postemerge UAN applications | Integrated Crop Management [crops.extension.iastate.edu]

Technical Support Center: Urea Ammonium Nitrate (UAN) Solution

This technical support center provides guidance on the safe handling, storage, and troubleshooting of Urea Ammonium (B1175870) Nitrate (B79036) (UAN) solution in a laboratory setting. The information is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is UAN solution?

A1: UAN solution is a liquid fertilizer containing a mixture of urea, ammonium nitrate, and water.[1][2] It is available in various concentrations, typically with 28%, 30%, or 32% nitrogen content.[3][4]

Q2: What are the primary hazards associated with UAN solution in a laboratory?

A2: The primary hazards include serious eye irritation.[5] If the water in the solution evaporates, the remaining residue, primarily ammonium nitrate and urea, can act as an oxidizer and may become unstable or explosive under certain conditions, such as confinement and high temperatures.[3][6] UAN is also corrosive to many metals, including carbon steel, copper, and its alloys.[3][7]

Q3: What personal protective equipment (PPE) is required when handling UAN solution?

A3: The minimum required PPE includes a lab coat, chemical splash goggles, and gloves.[8][9][10] For tasks with a higher risk of splashing, a face shield should be worn in addition to goggles.[10] It is crucial to use chemically resistant gloves.[11]

Q4: How should UAN solution be stored in a laboratory?

A4: UAN solution should be stored in a cool, dry, and well-ventilated area away from heat, direct sunlight, and sources of ignition.[3][12] It should be kept in tightly closed containers made of compatible materials like stainless steel or carbon steel.[1][13] Avoid contact with incompatible materials such as strong acids, bases, oxidizers, and combustible materials.[3][14]

Q5: How should UAN solution waste be disposed of?

A5: UAN solution waste should be managed in accordance with local, state, and federal regulations.[6][15] It should not be poured down the drain.[4][16] Collect waste in a designated, properly labeled, and compatible container for hazardous waste disposal.[17]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Action(s)
Crystallization or "salting out" of the solution	The temperature of the solution has dropped below its salt-out point.	Gently warm the solution while stirring in a controlled laboratory setting (e.g., a warm water bath). Avoid direct, high heat. For preventative measures, store the solution at a temperature above its crystallization point.[18]
Corrosion of laboratory equipment (e.g., metal spatulas, containers)	UAN solution is corrosive to many metals, including carbon steel, copper, and zinc.[3][7]	Use equipment made of compatible materials such as stainless steel, glass, or plastic.[13] If contact with incompatible metals occurs, clean the equipment thoroughly with water immediately after use.[18]
Unexpected experimental results (e.g., pH shift, contamination)	The UAN solution may have become contaminated or its concentration may have changed due to evaporation.	Use fresh, properly stored UAN solution for experiments. Verify the concentration of the solution if evaporation is suspected. Ensure all labware is clean and free of contaminants.
Spill of UAN solution	Accidental mishandling or container failure.	For small spills, contain the liquid with inert absorbent material (e.g., vermiculite (B1170534), sand).[19][20] Scoop up the absorbed material and place it in a designated waste container.[21] Clean the spill area with water.[1] For large spills, evacuate the area and follow your institution's emergency procedures.[17][22]

Quantitative Data

Physical Properties of UAN Solutions

Property	UAN 28%	UAN 32%
Nitrogen Content (%)	28	32
Density (g/mL)	~1.28	1.32 - 1.33
pH	6.5 - 7.8	6.5 - 7.0
Salt-out Temperature (°C)	-18	-2

Source: CF Industries Safety Data Sheet, Parrish and Heimbecker Guidelines[3][18]

Experimental Protocols

Protocol 1: General Handling and Dilution of UAN Solution

This protocol outlines the steps for safely handling and preparing a diluted solution of UAN for experimental use.

Methodology:

• Preparation: Before starting, ensure you are wearing the appropriate PPE: a lab coat, chemical splash goggles, and chemically resistant gloves.[8][9] Work in a well-ventilated area.[3]

• Measurement: Measure the required volume of concentrated UAN solution using a clean, dry graduated cylinder or pipette.

• Dilution: In a separate, appropriate container (e.g., a beaker or flask made of glass or a compatible polymer), measure the required volume of deionized water.

• Mixing: Slowly add the concentrated UAN solution to the deionized water while gently stirring with a compatible stir rod. Do not add water to the concentrated UAN solution to avoid splashing.

• Labeling: Clearly label the container with the diluted UAN solution's concentration, date of preparation, and your initials.

• Storage: Store the diluted solution in a tightly sealed, compatible container in a designated cool and dry storage area.[12]

• Cleanup: Thoroughly clean all glassware and equipment with water after use.[18] Dispose of any waste according to your institution's guidelines.[6]

Protocol 2: UAN Solution Spill Cleanup Procedure

This protocol describes the steps for cleaning up a small spill of UAN solution (less than 1 liter) in a laboratory setting.

Methodology:

• Alert Personnel: Immediately alert others in the vicinity of the spill.[23]

• Assess the Spill: Evaluate the size and nature of the spill. If the spill is large or involves other hazardous materials, evacuate the area and follow your institution's emergency procedures.[17][22]

• Don PPE: Ensure you are wearing appropriate PPE, including a lab coat, chemical splash goggles, and chemically resistant gloves.[8]

• Contain the Spill: Confine the spill by creating a dike around the edges with an inert absorbent material like vermiculite or sand.[19][20]

• Absorb the Liquid: Apply the absorbent material over the entire spill, working from the outside in.[19]

• Collect Residue: Once the liquid is fully absorbed, use a scoop or tongs to collect the material and place it into a designated, labeled hazardous waste container.[21]

• Decontaminate the Area: Clean the spill surface with water and a sponge or paper towels.[1][19] Place all cleaning materials into the waste container.

• Dispose of Waste: Seal the waste container and arrange for its disposal through your institution's hazardous waste management program.[6]

• Wash Hands: Thoroughly wash your hands after completing the cleanup.[24]

Visualizations

Caption: Workflow for Safe Handling and Dilution of UAN Solution.

Caption: Decision-Making Workflow for UAN Spill Response.

References

• 1. public.agriconomie.com [public.agriconomie.com]
• 2. Urea Ammonium Nitrate (UAN) Corrosion Management | Veolia [watertechnologies.com]
• 3. careers-preprod.cfindustries.com [careers-preprod.cfindustries.com]
• 4. cfindustries.com [cfindustries.com]
• 5. sds.kochfertilizer.com [sds.kochfertilizer.com]
• 6. agricocanada.com [agricocanada.com]
• 7. en-es.ecolab.com [en-es.ecolab.com]
• 8. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 9. Personal Protective Equipment (PPE) | Environmental Health and Safety | Washington University in St. Louis [ehs.wustl.edu]
• 10. uah.edu [uah.edu]
• 11. storwukentico03pd.blob.core.windows.net [storwukentico03pd.blob.core.windows.net]
• 12. dynonobel.com [dynonobel.com]
• 13. documentation.oci-global.com [documentation.oci-global.com]
• 14. s3-us-west-1.amazonaws.com [s3-us-west-1.amazonaws.com]
• 15. proman.org [proman.org]
• 16. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 17. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 18. parrishandheimbecker-ag.com [parrishandheimbecker-ag.com]
• 19. qmul.ac.uk [qmul.ac.uk]
• 20. acs.org [acs.org]
• 21. ehs.utk.edu [ehs.utk.edu]
• 22. ccny.cuny.edu [ccny.cuny.edu]
• 23. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 24. agricultorul.com [agricultorul.com]

Technical Support Center: Compatibility of U.A.N. with Pesticides and Micronutrients

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the compatibility of Urea Ammonium (B1175870) Nitrate (UAN) with various pesticides and micronutrients. It includes troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure the success and safety of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is UAN and why is its compatibility with other agents a concern?

A1: UAN (Urea Ammonium Nitrate) is a liquid fertilizer solution containing a mixture of urea, ammonium nitrate, and water. It is a popular nitrogen source in agriculture due to its ease of application. However, when tank-mixing UAN with pesticides or micronutrients, physical or chemical incompatibilities can arise. These can lead to the formation of precipitates that clog spray nozzles, reduced efficacy of the active ingredients, and potential crop injury.[1][2]

Q2: What is a "jar test" and why is it crucial before tank-mixing?

A2: A jar test is a simple, small-scale procedure to assess the physical compatibility of a mixture of products (UAN, pesticides, micronutrients) before large-scale tank-mixing.[3][4] It helps to identify potential issues like the formation of solids, gels, or separation into layers, which could cause application problems.[1] Performing a jar test is a critical step to prevent costly and time-consuming issues with clogged equipment and ineffective applications.[1]

Q3: What is the recommended order for mixing UAN with pesticides and micronutrients?

A3: The general rule of thumb is to follow the W.A.L.E.S. acronym, though some product labels may specify a different order.[5] Start by filling the tank with 50% of the required water. Then add the components in the following sequence, with good agitation between each addition:

• W ettable powders and W ater-dispersible granules

• A gitate thoroughly

• L iquid flowables and suspensions

• E mulsifiable concentrates

• S olutions (this is where UAN is typically added) and S urfactants.[5]

Always consult the product labels for specific mixing instructions, as some may require pre-slurrying dry products in water before adding them to the UAN solution.[1]

Q4: What are the visual signs of incompatibility in a jar test or tank mix?

A4: Signs of physical incompatibility include:

• Precipitation: Formation of solid particles that settle at the bottom.

• Flocculation: Clumping of particles, creating a "cottage cheese" appearance.

• Gels or thick pastes: The mixture becomes viscous and difficult to pour.[1]

• Separation: The components form distinct layers, like oil and water.[1]

• Heat generation: An exothermic reaction indicating chemical incompatibility.

• White clouds or clear divisions appearing in the mixture.[3]

Q5: Can temperature affect the compatibility of UAN mixtures?

A5: Yes, temperature plays a significant role. Cold temperatures can increase the likelihood of "salting out," where dissolved salts in the UAN crystallize and fall out of solution, potentially plugging equipment.[6][7] Some herbicides are also more prone to coagulation in cold UAN solutions. It is generally advised not to spray at temperatures over 25°C to avoid crop scorch.[3]

Experimental Protocols

Detailed Jar Test Protocol for UAN, Pesticide, and Micronutrient Mixtures

This protocol provides a step-by-step method for conducting a jar test to determine the physical compatibility of UAN with one or more pesticides and/or micronutrients.

Materials:

• A clean, clear glass quart jar with a lid

• The UAN solution you intend to use

• The pesticide(s) and micronutrient(s) to be tested

• The carrier (water) if applicable

• Measuring spoons or graduated cylinders for accurate measurement

• A stopwatch or timer

• Safety glasses and gloves

Procedure:

• Preparation: Wear appropriate personal protective equipment. Ensure the jar is clean and dry.

• Add Carrier: If your final spray solution will include water, add the proportional amount to the jar first. For example, if you plan to mix 50 gallons of water with 50 gallons of UAN, start with a 1:1 ratio in your jar.

• Follow Mixing Order (W.A.L.E.S.):

  • Add any wettable powders or water-dispersible granules first. Cap the jar and shake well to disperse.

  • Add liquid flowables and suspensions. Cap and shake.

  • Add emulsifiable concentrates. Cap and shake.

  • Add the UAN solution. Cap and shake.

  • Finally, add any surfactants or other adjuvants. Cap and shake.

  • Note: If you are not using water as a carrier, begin with the UAN solution and then add the other components in the correct order.

• Agitation: After adding each component, securely close the lid and invert the jar 10-15 times to ensure thorough mixing.

• Observation (Initial): Immediately after mixing, observe the solution for any signs of incompatibility as listed in FAQ Q4.

• Observation (After 30 Minutes): Let the jar stand undisturbed for 30 minutes and observe again for any settling, layering, or formation of precipitates.

• Observation (After 24 Hours - Optional but Recommended): For a more thorough assessment, let the jar sit for 24 hours and check for any delayed incompatibility reactions.

• Interpretation of Results:

  • Compatible: The mixture remains uniform and free of precipitates or separation.

  • Incompatible: Any of the signs of incompatibility are observed. Do not proceed with this tank mix.

  • Conditionally Compatible: Minor separation may occur but readily re-suspends with agitation. This mixture may be usable with constant and vigorous agitation in the spray tank.

Quantitative Data Summary

The following tables provide a summary of compatibility information for UAN with various pesticides and micronutrients. This data is compiled from multiple sources and should be used as a general guide. A jar test is always recommended before mixing.

Table 1: UAN and Pesticide Compatibility

Pesticide Type	Active Ingredient Example	Compatibility with UAN	Notes
Herbicides	2,4-D Amine	Use with caution	May require pre-mixing with water to avoid separation.[4]
Atrazine	Generally Compatible	Dry formulations should be pre-slurried with water.[1]
Glyphosate	Generally Compatible
Nicosulfuron	Compatible	A jar test is still recommended.[8]
Finesse	Generally Compatible
Insecticides	Chlorpyrifos	Generally Compatible
Bifenthrin	Generally Compatible
Fungicides	Propiconazole	Generally Compatible
Azoxystrobin	Generally Compatible

Table 2: UAN and Micronutrient/Other Fertilizer Compatibility

Micronutrient/Fertilizer	Chemical Formula/Name	Compatibility with UAN-32	Notes
Ammonium Thiosulfate (ATS)	(NH₄)₂S₂O₃	Use with caution	Mixing order is critical; add ATS after the herbicide. High concentrations of ATS can increase incompatibility risk.[9]
Ammoniated Zinc	-	Compatible	A good option for adding zinc with UAN.[7]
Ammonium Phosphate	(NH₄)₂HPO₄ / NH₄H₂PO₄	Incompatible	[10]
Calcium Nitrate	Ca(NO₃)₂	Incompatible	[10]
Potassium Chloride	KCl	Incompatible	[10]
Phosphoric Acid	H₃PO₄	Incompatible	[10]
Sulfuric Acid	H₂SO₄	Incompatible	[10]

Troubleshooting Guides

Problem 1: Precipitates or "sludge" form in the tank.

Potential Cause	Solution
Incorrect Mixing Order	Always follow the W.A.L.E.S. mixing order unless a product label specifies otherwise.[5] Ensure dry products are added and dispersed before liquids.
Chemical Incompatibility	The products are not compatible. Stop and drain the tank safely. Clean the tank thoroughly before reuse. Always perform a jar test to prevent this.
Low Water Temperature	Cold temperatures can cause some products to fall out of solution. Try to mix and apply when temperatures are moderate.[6]
Poor Water Quality	Hard water (high in calcium and magnesium) can sometimes interfere with mixture stability.

Problem 2: Spray nozzles are clogging.

Potential Cause	Solution
Incompatible Mixture	Small, unseen precipitates from an incompatible mix can clog nozzle screens. Conduct a jar test to confirm compatibility.
"Salting Out" of UAN	In cold weather, the salts in UAN can crystallize.[6][7] Avoid storing UAN at temperatures below its salt-out point. If crystals have formed, they may be re-dissolved by circulating warmer solution or adding water.[6]
Incomplete Dissolving of Dry Products	Ensure dry formulations are completely dissolved and dispersed before adding other components. Pre-slurrying with water is often recommended.[1]

Problem 3: Crop shows signs of leaf burn or injury after application.

Potential Cause	Solution
High Application Rate of UAN	Applying high rates of UAN, especially in a broadcast spray, can cause foliar burn. Consider using streamer nozzles to direct the solution to the soil.
Hot and Humid Conditions	Spraying in hot, humid weather increases the risk of crop injury.[3] Apply during cooler parts of the day.
Herbicide and UAN Synergy	UAN can enhance the activity of some herbicides, leading to increased crop response.[11] Be cautious with post-emergence applications and always check herbicide labels for restrictions when using UAN as a carrier.[11]
Incorrect Nozzle Type	Using flat fan nozzles for combined herbicide and UAN application can increase leaf coverage and the risk of burn.[2] Streamer nozzles are often recommended for applying UAN to minimize foliar contact.[2]

Visualizations

Caption: Workflow for assessing UAN mixture compatibility.

This comprehensive guide should assist you in successfully and safely conducting your experiments involving UAN and its mixtures. Always prioritize safety and follow product label instructions.

References

• 1. Avoid Tank Mixing Errors [ag.purdue.edu]
• 2. osunpk.com [osunpk.com]
• 3. UAN compatibility with herbicides and fungicides 2005 Marnoo VIC Birchip Cropping Group [farmtrials.com.au]
• 4. farmtrials.com.au [farmtrials.com.au]
• 5. agrion.com.au [agrion.com.au]
• 6. parrishandheimbecker-ag.com [parrishandheimbecker-ag.com]
• 7. talk.newagtalk.com [talk.newagtalk.com]
• 8. downloads.regulations.gov [downloads.regulations.gov]
• 9. Tank mixing urease and nitrification inhibitors in corn weed-and-feed applications – Sprayers 101 [sprayers101.com]
• 10. Interactions That Can Form Precipitates | Maintenance of Microirrigation Systems [ucanr.edu]
• 11. Should you Apply UAN and Residual Herbicides in a Tank Mix? | CropWatch | Nebraska [cropwatch.unl.edu]

Technical Support Center: Minimizing Greenhouse Gas Emissions from UAN Application in Field Trials

This technical support center provides researchers, scientists, and agricultural professionals with troubleshooting guidance and frequently asked questions (FAQs) for minimizing greenhouse gas (GHG) emissions, primarily nitrous oxide (N₂O), from Urea (B33335) Ammonium (B1175870) Nitrate (B79036) (UAN) application in field trials.

Troubleshooting Guide

This guide addresses specific issues that may arise during your experiments, providing potential causes and recommended solutions.

Issue	Potential Causes	Recommended Solutions
High variability in N₂O emission measurements between replicate plots.	1. Spatial variability in soil properties (e.g., texture, organic matter, drainage).[1] 2. Uneven fertilizer application. 3. Inconsistent chamber placement or sealing.[2] 4. Variations in soil moisture and temperature across the experimental site.[3]	1. Characterize soil properties for each plot before the trial. Use pre-trial data as a covariate in statistical analysis. 2. Calibrate application equipment thoroughly. For small plots, apply UAN solution manually and uniformly. 3. Ensure chamber bases are inserted to a consistent depth and that lids are sealed properly during sampling.[4] 4. Monitor soil moisture and temperature in each plot concurrently with gas sampling.[2]
Nitrification or urease inhibitors are not reducing N₂O emissions as expected.	1. Inhibitor effectiveness varies with soil type, temperature, and pH.[5] 2. Incorrect inhibitor-to-fertilizer ratio or improper mixing. 3. Leaching of inhibitors from the root zone due to heavy rainfall or irrigation. 4. Degradation of inhibitors due to environmental conditions before they can act.	1. Review literature for inhibitor efficacy under your specific soil and climate conditions. Consider testing different inhibitor products. 2. Ensure thorough and uniform mixing of inhibitors with the UAN solution immediately before application. 3. Avoid application immediately before predicted heavy precipitation events. 4. Check the storage conditions and expiration date of the inhibitor product.
Unexpectedly high ammonia (B1221849) (NH₃) volatilization after UAN application.	1. Surface application of UAN without incorporation.[6] 2. High soil pH, warm temperatures, and windy conditions.[6] 3. The urea component of UAN is susceptible to volatilization.[6]	1. Incorporate UAN into the soil via injection or shallow tillage where possible. 2. Consider applying UAN when temperatures are cooler and winds are calm. 3. Use a urease inhibitor to slow the conversion of urea to ammonia.[5][7]
Difficulty in calculating gas flux from chamber measurements.	1. Non-linear increase in gas concentration within the chamber.[2] 2. Incorrect chamber volume or surface area measurements. 3. Errors in gas concentration analysis by Gas Chromatography (GC).	1. Use a non-linear flux calculation model if the gas concentration does not increase linearly over the sampling time.[2] 2. Accurately measure the internal height of the chamber at multiple points to determine the precise headspace volume.[2] 3. Regularly calibrate the GC with standard gases of known concentrations.[8] Include field standards during sampling to check for sample integrity.[8]

Frequently Asked Questions (FAQs)

Q1: What are the primary greenhouse gases of concern when applying UAN fertilizer?

A1: The primary greenhouse gas of concern is nitrous oxide (N₂O), which has a global warming potential approximately 298 times that of carbon dioxide (CO₂) over a 100-year period.[9][10] Agricultural soil management, including the use of nitrogen fertilizers like UAN, is a major source of N₂O emissions.[11][12] Carbon dioxide (CO₂) is also released from soil respiration, and methane (B114726) (CH₄) can be emitted under certain soil conditions, but N₂O is the most significant GHG directly linked to nitrogen fertilizer application.[13]

Q2: How do nitrification and urease inhibitors work to reduce GHG emissions?

A2: Nitrification inhibitors (NIs) slow down the microbial conversion of ammonium (NH₄⁺) to nitrate (NO₃⁻).[5] This is a key step in the production of N₂O. By keeping nitrogen in the ammonium form for longer, NIs reduce the amount of nitrate available for denitrification, a process that produces N₂O. Urease inhibitors (UIs) slow the urease enzyme's activity, which breaks down the urea component of UAN into ammonium and carbon dioxide. This delay helps reduce ammonia volatilization and can indirectly impact N₂O emissions by managing the rate at which nitrogen becomes available for nitrification.[7]

Q3: What is the most effective application method for UAN to minimize N₂O emissions?

A3: Subsurface placement or injection of UAN is generally more effective at reducing N₂O emissions compared to surface broadcasting.[1] Incorporating the fertilizer into the soil minimizes ammonia volatilization and places the nitrogen closer to the crop's root zone for more efficient uptake.[1][14] Practices that improve nitrogen use efficiency, such as applying fertilizer as close as possible to the time of maximum crop uptake, can also significantly reduce emissions.[1]

Q4: Can the timing of UAN application influence GHG emissions?

A4: Yes, timing is critical. Applying UAN when the crop's demand for nitrogen is highest ensures rapid uptake, leaving less nitrogen in the soil to be lost as N₂O.[1] Applying the majority of the fertilizer in-season (sidedressing) rather than all at or before planting can increase nitrogen use efficiency and reduce emissions.[1][9] Avoiding application just before heavy rainfall can also prevent waterlogged conditions, which promote denitrification and N₂O production.[15]

Q5: How does soil health impact N₂O emissions from UAN?

A5: Soil health plays a significant role. Well-drained and well-aerated soils can reduce the likelihood of anaerobic conditions that lead to denitrification.[15] However, soils with high organic matter can provide a carbon source for denitrifying bacteria, potentially increasing N₂O emissions if excess nitrate is present.[16] Practices that lead to soil compaction should be avoided, as they can create anaerobic zones and increase N₂O production.[16]

Data Presentation

Table 1: Efficacy of Different Mitigation Strategies on N₂O Emission Reduction

Mitigation Strategy	Typical N₂O Emission Reduction (%)	Key Considerations
Nitrification Inhibitors (NIs)	38% - 50%[11][17]	Efficacy is dependent on soil type, temperature, and moisture.
Urease Inhibitors (UIs)	24% (variable)[18]	Primarily reduces ammonia volatilization, indirect effect on N₂O can be variable.[7]
Dual Inhibitors (NI + UI)	30% - 50%[11][19]	Reduces both ammonia volatilization and N₂O emissions.[20]
Split Application / Sidedressing	Up to 50%[17][21]	Matches N supply with crop demand, reducing surplus soil nitrogen.[1]
Subsurface Application/Injection	~50% (compared to broadcast)[1]	Reduces ammonia volatilization and improves N placement.
Controlled-Release Fertilizers	19% - 40%[19][17]	Synchronizes nutrient release with crop uptake.

Experimental Protocols

Methodology: Measurement of Soil Greenhouse Gas Flux Using Static Chambers

This protocol is based on the widely used static chamber method for measuring gas fluxes from the soil surface.[2][22]

1. Site Preparation and Chamber Installation:

• Install permanent chamber bases (anchors), typically made of PVC or stainless steel, into the soil in each experimental plot at least 24 hours before the first sampling.[4]

• Bases should be inserted to a consistent depth (e.g., 5-10 cm) to minimize lateral gas diffusion.[4]

• Ensure the top of the base is level. Vegetation inside the base should be managed consistently with the surrounding plot area.

2. Gas Sampling Procedure:

• At the time of sampling, place a vented, airtight chamber lid onto the base.[8] The vent is designed to prevent pressure changes inside the chamber upon placement.

• Record the start time (T₀). Immediately take the first gas sample (T₀) from the chamber headspace using a syringe through a rubber septum on the chamber lid.[8]

• Collect subsequent gas samples at fixed intervals (e.g., T₁₅, T₃₀, T₄₅ minutes) over a deployment period of up to one hour.[2][8]

• For each sample, draw a known volume of air (e.g., 20 mL) into the syringe and inject it into a pre-evacuated glass vial.[8]

• At each sampling event, also measure and record air temperature, soil temperature, and soil moisture adjacent to the chamber.[2]

3. Gas Analysis:

• Transport the collected gas samples to the laboratory for analysis.

• Determine the concentration of N₂O, CO₂, and CH₄ using a Gas Chromatograph (GC) equipped with appropriate detectors (e.g., Electron Capture Detector for N₂O).[8]

• Calibrate the GC using certified standard gas mixtures of known concentrations.

4. Flux Calculation:

• Plot the change in gas concentration inside the chamber against time for each sampling point.

• Calculate the rate of increase of the gas concentration (ppmv/min) by fitting a linear or non-linear regression to the data points.[2][8]

• Calculate the gas flux (F) using the following equation:

  • F = (dC/dt) * (V/A) * (MW/MV) * α

  • Where:

    • dC/dt = rate of change of gas concentration in the chamber headspace.

    • V = volume of the chamber headspace (m³).[2]

    • A = surface area of the soil enclosed by the chamber (m²).

    • MW = molecular weight of the gas (e.g., 44.013 g/mol for N₂O).

    • MV = molar volume of a gas at the chamber air temperature.

    • α = conversion factors to express the flux in desired units (e.g., µg N₂O-N m⁻² h⁻¹).[2]

Visualizations

Caption: Experimental workflow for testing UAN emission mitigation strategies.

Caption: Nitrogen transformation pathway from UAN leading to N₂O emissions.

References

• 1. Management of Nitrogen Fertilizer to Reduce Nitrous Oxide Emissions from Field Crops - MSU Extension [canr.msu.edu]
• 2. ars.usda.gov [ars.usda.gov]
• 3. ars.usda.gov [ars.usda.gov]
• 4. youtube.com [youtube.com]
• 5. fas.scot [fas.scot]
• 6. youtube.com [youtube.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Can nitrous oxide emissions be reduced by changing the application timing of dairy manure fertilizer and amount of total nitrogen input to crops? | Drawdown at Penn State Conference [drawdown.psu.edu]
• 10. Frontiers | Effects of Split Application of Urea on Greenhouse Gas and Ammonia Emissions From a Rainfed Maize Field in Northeast China [frontiersin.org]
• 11. Nitrogen inhibitors reduced N2O emissions without permanently changing soil microbial communities - Soils at Guelph [soilsatguelph.ca]
• 12. teagasc.ie [teagasc.ie]
• 13. ars.usda.gov [ars.usda.gov]
• 14. hort [journals.ashs.org]
• 15. nfus.org.uk [nfus.org.uk]
• 16. fertilizer.org.au [fertilizer.org.au]
• 17. thevillatreatmentcenter.com [thevillatreatmentcenter.com]
• 18. Inhibitors mitigate N2O emissions more effectively than biochar: A global perspective - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Understanding Emissions From Applied Nitrogen Fertilizer [kochagronomicservices.com]
• 21. youtube.com [youtube.com]
• 22. Measurement of Greenhouse Gas Flux from Agricultural Soils Using Static Chambers (Journal Article) | OSTI.GOV [osti.gov]

Reference Data & Comparative Studies

UAN vs. Urea: A Comparative Analysis of Crop Yield and Nitrogen Uptake

A comprehensive guide for researchers and agricultural scientists on the differential impacts of Urea (B33335) Ammonium (B1175870) Nitrate (B79036) (UAN) and urea on crop performance, supported by experimental data and detailed methodologies.

In the pursuit of optimizing agricultural productivity, the efficient use of nitrogen (N) fertilizers is paramount. Among the most widely used N sources are urea and Urea Ammonium Nitrate (UAN). While both are mainstays in modern agriculture, their differing chemical compositions and reactions in the soil lead to significant variations in crop yield, nitrogen uptake, and environmental impact. This guide provides an objective, data-driven comparison of UAN and urea, tailored for researchers, scientists, and professionals in agricultural development.

Introduction to the Fertilizers

Urea is a granular solid fertilizer with a high nitrogen content (typically 46% N).[1][2] The nitrogen in urea is entirely in the amide form (CO(NH₂)₂).[1] For plants to absorb this nitrogen, it must first be converted to ammonium (NH₄⁺) and subsequently nitrate (NO₃⁻) through enzymatic and microbial processes in the soil.[3] This conversion process, particularly the initial hydrolysis of urea, can lead to significant nitrogen loss through ammonia (B1221849) volatilization, especially when applied to the soil surface without incorporation.[1][4][5]

Urea Ammonium Nitrate (UAN) is a liquid fertilizer solution containing a mixture of urea, ammonium nitrate, and water.[2][3] It typically has a nitrogen content ranging from 28% to 32%.[3] A key characteristic of UAN is its three forms of nitrogen: approximately 50% as urea, 25% as ammonium (NH₄⁺), and 25% as nitrate (NO₃⁻).[1][3] This composition allows for a more phased release of nitrogen. The nitrate portion is immediately available for plant uptake, while the ammonium and urea components become available over time.[3]

Comparative Analysis of Crop Yield

Experimental data from various studies consistently demonstrate that the choice between UAN and urea can significantly influence crop yields, with the outcome often dependent on application method, environmental conditions, and crop type.

A study on summer maize under fertigation (integration of water and fertilizer application) showed that UAN treatment resulted in a 9.1% increase in grain yield compared to urea treatment over two years.[6][7][8] This yield increase was primarily attributed to a significant increase in the number of grains per ear.[6][7][8] Another on-farm study comparing surface-banded UAN to surface-broadcasted urea for corn production found that UAN increased yields by an average of 5.5 bushels per acre.[5]

In winter wheat, a multi-location study in Ontario, Canada, over two years revealed a small but consistent yield advantage of 3.2 bushels per acre for 28% UAN compared to urea.[9] However, other long-term studies on wheat have shown little difference in grain yields between various nitrogen sources, including urea and UAN, when applied appropriately.[10]

Table 1: Comparative Crop Yield Data (UAN vs. Urea)

Crop	Application Method	UAN Yield	Urea Yield	Percentage Difference	Source
Summer Maize	Fertigation	Not specified	Not specified	+9.1%	[6][7][8]
Corn	Surface Banded vs. Broadcast	+5.5 bu/ac	Baseline	-	[5]
Winter Wheat	Not specified	+3.2 bu/ac	Baseline	-	[9]

Comparative Analysis of Nitrogen Uptake and Use Efficiency

The form of nitrogen supplied by the fertilizer directly impacts its uptake by the plant and the overall nitrogen use efficiency (NUE).

In the summer maize study, the total nitrogen accumulation in plants treated with UAN was 15.8% higher than in those treated with urea.[6][7] UAN application also led to significant improvements in nitrogen efficiency metrics, with partial factor productivity, agronomic use efficiency, and recovery efficiency increasing by 9.1%, 19.8%, and 31.2%, respectively, compared to urea.[6][7][8]

The superior nitrogen uptake with UAN can be attributed to the immediate availability of nitrate-N and the more stable ammonium-N, which is less prone to initial leaching compared to the nitrate formed from urea conversion.[11] Furthermore, the phased availability of nitrogen from UAN can better match the crop's nutrient demand throughout its growth stages.[11]

Table 2: Comparative Nitrogen Uptake and Efficiency Data (UAN vs. Urea) in Summer Maize

Parameter	UAN	Urea	Percentage Difference	Source
Total Nitrogen Accumulation	Increased	Baseline	+15.8%	[6][7]
Nitrogen Partial Factor Productivity	Increased	Baseline	+9.1%	[6][7][8]
Nitrogen Agronomic Use Efficiency	Increased	Baseline	+19.8%	[6][7][8]
Nitrogen Recovery Efficiency	Increased	Baseline	+31.2%	[6][7][8]
Soil N Dependence Rate	Decreased	Baseline	-13.6%	[6][7][8]

Nitrogen Transformation and Loss Pathways

The primary difference in the environmental fate of UAN and urea lies in their susceptibility to different nitrogen loss mechanisms.

Urea is highly susceptible to ammonia volatilization.[1][5] When applied to the soil surface, the enzyme urease rapidly hydrolyzes urea to ammonium carbonate, which then decomposes to ammonia gas (NH₃).[2][12] This loss is exacerbated by warm temperatures, moist soil surfaces that are drying, high soil pH, and the presence of crop residues.[1][4]

UAN also contains urea (50% of its N content) and is therefore also subject to ammonia volatilization, though generally to a lesser extent than urea applied at the same N rate.[1][5][13] The ammonium and nitrate components of UAN are not directly subject to volatilization. However, the nitrate portion is highly mobile in the soil and can be lost through leaching, especially in sandy soils or under heavy rainfall, and denitrification in waterlogged soils.[11]

Some studies indicate that under certain conditions, such as low critical relative humidity, UAN can have higher ammonia loss than urea.[13]

Caption: Nitrogen transformation pathways for Urea and UAN fertilizers in the soil.

Experimental Protocols

The following outlines a generalized experimental protocol for a comparative study of UAN and urea, based on methodologies reported in the cited literature.

1. Experimental Site and Soil Characteristics:

• The experiment should be conducted at a designated agricultural research station or on a commercial farm.

• Detailed soil analysis of the topsoil (0-20 cm) should be performed prior to the experiment to determine baseline nutrient levels, including organic matter, total nitrogen, phosphorus, potassium, nitrate-nitrogen, ammonium-nitrogen, and soil pH.[6]

2. Experimental Design:

• A randomized complete block design is typically employed with multiple replications (e.g., three or four) for each treatment.

• Treatments would include a control (no nitrogen application), a urea treatment, and a UAN treatment.

• Nitrogen application rates should be consistent across the urea and UAN treatments and based on local recommendations for the specific crop.

3. Fertilizer Application:

• The method of application should be clearly defined and consistent within treatments (e.g., broadcast, dribble band, injection, or fertigation).[13][14][15]

• The timing of application should be recorded, corresponding to specific crop growth stages (e.g., pre-plant, at planting, side-dress at V4-V6 stage for corn).[13]

4. Crop Management:

• Standard agronomic practices for the specific crop, including planting density, pest and weed control, and irrigation (if applicable), should be uniformly applied across all plots to minimize confounding variables.

5. Data Collection and Analysis:

• Crop Yield: At maturity, a designated area from the center of each plot is harvested to determine grain yield, which is then adjusted for moisture content.

• Nitrogen Uptake: Plant samples (grain and stover) are collected at physiological maturity, dried, weighed, and analyzed for total nitrogen concentration using methods such as the Kjeldahl method. Total nitrogen uptake is calculated by multiplying the dry matter of each plant part by its nitrogen concentration.

• Nitrogen Use Efficiency (NUE): Various NUE parameters can be calculated, including:

  • Agronomic Efficiency (AE): (Grain yield in fertilized plot - Grain yield in control plot) / Amount of N applied.

  • Recovery Efficiency (RE): (Total N uptake in fertilized plot - Total N uptake in control plot) / Amount of N applied.

• Soil Analysis: Soil samples can be collected at different depths and time points throughout the growing season to monitor the concentrations of ammonium-N and nitrate-N.[7]

• Statistical Analysis: Data should be analyzed using analysis of variance (ANOVA) to determine the statistical significance of treatment effects on crop yield, nitrogen uptake, and NUE.

Caption: A generalized workflow for a comparative field experiment of UAN and Urea.

Conclusion

The choice between UAN and urea is not straightforward and depends on a multitude of factors including crop type, soil conditions, application method, and environmental variables. Experimental evidence suggests that UAN can offer advantages in terms of crop yield and nitrogen use efficiency, particularly when applied via fertigation or when surface application of urea is subject to conditions favoring high ammonia volatilization.[5][6][7] The multiple forms of nitrogen in UAN provide a more sustained release, which can be beneficial for crop uptake.

However, the potential for nitrate leaching and denitrification with UAN should not be overlooked. Urea, while susceptible to significant volatilization losses if not managed properly, can be an effective nitrogen source, especially if incorporated into the soil shortly after application. Ultimately, the selection of the most appropriate nitrogen fertilizer requires a thorough understanding of the specific agronomic context and a commitment to best management practices to maximize crop productivity while minimizing environmental impact.

References

• 1. The Three Biggies: Urea, Anhydrous Ammonia, and UAN [blog-crop-news.extension.umn.edu]
• 2. bookstore.ksre.ksu.edu [bookstore.ksre.ksu.edu]
• 3. cropnutrition.com [cropnutrition.com]
• 4. landresources.montana.edu [landresources.montana.edu]
• 5. Urea - A Poor Choice of Nitrogen Fertilizer for In-Season N Applications [liqui-grow.com]
• 6. Effects of Urea-Ammonium Nitrate Solution on Yield, N2O Emission, and Nitrogen Efficiency of Summer Maize Under Integration of Water and Fertilizer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Effects of Urea-Ammonium Nitrate Solution on Yield, N2O Emission, and Nitrogen Efficiency of Summer Maize Under Integration of Water and Fertilizer [frontiersin.org]
• 8. frontiersin.org [frontiersin.org]
• 9. ontariosoilcrop.org [ontariosoilcrop.org]
• 10. nue.okstate.edu [nue.okstate.edu]
• 11. The Role of Urea Ammonium Nitrate (UAN) in Modern Fertilization Techniques - San Corporation [sinooan.com]
• 12. Ammonia loss from urea-containing fertilizers – Crops and Soils [cropsandsoils.extension.wisc.edu]
• 13. Performance of Urea-Based Enhanced Efficiency Fertilizers Under Sidedress Nitrogen Placement Methods [mdpi.com]
• 14. farmtrials.com.au [farmtrials.com.au]
• 15. UAN & Liquid Urea Solution: Essential Nitrogen Fertilizers for Maximum Crop Yields — Vernado [vernado.co.nz]

A Comparative Analysis of Nitrous Oxide Emission Factors for Urea Ammonium Nitrate (UAN) and Other Nitrogen Fertilizers

For Researchers, Scientists, and Drug Development Professionals

The application of nitrogen (N) fertilizers is a cornerstone of modern agriculture, essential for ensuring global food security. However, this practice is a significant contributor to anthropogenic nitrous oxide (N₂O) emissions, a potent greenhouse gas with a global warming potential approximately 300 times that of carbon dioxide (CO₂)[1]. Understanding the variable impact of different N fertilizer types on N₂O emissions is therefore critical for developing climate-smarter agricultural practices. This guide provides a comprehensive comparison of N₂O emission factors for Urea (B33335) Ammonium (B1175870) Nitrate (B79036) (UAN) relative to other common N fertilizers, supported by experimental data and detailed methodologies.

Quantitative Comparison of N₂O Emission Factors

The selection of nitrogen fertilizer can significantly influence the magnitude of N₂O emissions from agricultural soils. The emission factor (EF), which represents the percentage of applied N that is lost as N₂O, is a key metric for comparing different fertilizer types. The data presented below, synthesized from multiple studies, highlights the variability in N₂O emissions associated with UAN and other nitrogen fertilizers.

Fertilizer Type	N₂O Emission Factor (%)	Key Findings and Experimental Context	Reference
Urea Ammonium Nitrate (UAN)	0.4 - 1.2	In a study on summer maize, UAN treatment resulted in a 39.3% lower cumulative N₂O emission flux compared to urea.[1][2] This was attributed to the different forms and conversion pathways of nitrogen in UAN.	[1][2]
Urea	0.6 - 1.45	A meta-analysis reported a lower N₂O EF for urea (average 0.6%) compared to ammonium nitrate and calcium ammonium nitrate.[3] However, another study found higher emissions from urea compared to UAN.[1][2] In a corn cropping system, N₂O emissions with anhydrous ammonia (B1221849) were twice the emissions with urea.[4]	[1][2][3][4]
Ammonium Nitrate (AN)	1.0 - 1.3	Generally exhibits higher emission factors compared to urea-based fertilizers.[3][5][6] A study in the UK and Ireland found AN to be one of the largest emitting fertilizer types.[5][6]	[3][5][6]
Calcium Ammonium Nitrate (CAN)	0.7 - 1.3	Emission factors for CAN are often comparable to or slightly higher than those for ammonium nitrate.[3] One study reported the average EF for CAN was approximately 3.5 times higher than from urea formulations.[3]	[3]
Ammonium Sulphate (AS)	0.35 - 0.6	A meta-analysis of Brazilian croplands found a lower N₂O EF for AS (0.60%) compared to urea (1.45%).[3] Another study reported a 66% reduction in the EF for ammonium sulfate (B86663) versus a nitrate fertilizer.[3]	[3]
Anhydrous Ammonia (AA)	Higher than Urea	Studies in US corn cropping systems have indicated that anhydrous ammonia tends to increase N₂O emissions compared to urea and UAN.[4][7]	[4][7]

Understanding the Nitrogen Cycle and N₂O Production

Nitrous oxide is primarily produced in soils through the microbial processes of nitrification and denitrification.[8][9][10] The form of nitrogen applied as fertilizer directly influences these microbial pathways.

• Nitrification: This is the aerobic oxidation of ammonium (NH₄⁺) to nitrate (NO₃⁻), with N₂O as a byproduct. Fertilizers containing ammonium or those that hydrolyze to form ammonium (like urea) are substrates for this process.

• Denitrification: This is the anaerobic reduction of nitrate (NO₃⁻) to dinitrogen gas (N₂), with N₂O as an intermediate product. The presence of nitrate from fertilizers like UAN, AN, and CAN, coupled with anaerobic conditions in the soil, drives this process.

Caption: Key pathways of nitrogen transformation in soil leading to N₂O emission.

UAN contains nitrogen in three forms: urea, ammonium, and nitrate. This composition means that upon application, it can contribute to N₂O production through both nitrification (from the ammonium and the ammonium produced from urea hydrolysis) and denitrification (from the nitrate component). The balance between these pathways, and thus the overall N₂O emission, is influenced by soil conditions such as moisture, temperature, aeration, and pH.[1]

Experimental Protocols for Measuring N₂O Emissions

The data presented in this guide are derived from studies employing standardized methodologies for quantifying N₂O emissions from agricultural soils. A common and widely accepted technique is the closed static chamber method.

Closed Static Chamber Method:

• Chamber Placement: An inverted chamber is placed over a small, defined area of the soil surface. The lower edge of the chamber is typically inserted into the soil to create a seal.

• Gas Sampling: Gas samples are collected from the chamber headspace at specific time intervals (e.g., 0, 20, 40, and 60 minutes) after chamber closure.

• Gas Analysis: The concentration of N₂O in the collected gas samples is determined using a gas chromatograph equipped with an electron capture detector.

• Flux Calculation: The rate of N₂O emission (flux) is calculated from the linear increase in N₂O concentration inside the chamber over time. The calculation takes into account the volume of the chamber and the surface area of the soil it covers.

The experimental design of these studies typically involves multiple treatments (different fertilizer types) and a control (no fertilizer application), with several replicate plots for each treatment to ensure statistical robustness. Environmental variables such as soil temperature and moisture content are monitored throughout the experimental period as they significantly influence N₂O fluxes.

Caption: A typical experimental workflow for measuring N₂O emissions from different fertilizers.

Conclusion

The choice of nitrogen fertilizer has a demonstrable impact on N₂O emissions, a critical consideration in the context of climate change mitigation. While UAN offers agronomic flexibility due to its multiple nitrogen forms, its N₂O emission profile can be complex, influenced by the interplay of nitrification and denitrification processes. The compiled data suggest that under certain conditions, UAN may lead to lower N₂O emissions compared to urea. However, nitrate-containing fertilizers like ammonium nitrate and calcium ammonium nitrate often exhibit higher emission factors. Ammonium-based fertilizers, such as ammonium sulfate, have shown the potential for significantly lower N₂O emissions.

For researchers and professionals in agricultural science, a thorough evaluation of local soil and environmental conditions is paramount when selecting nitrogen fertilizers to balance crop productivity with environmental stewardship. The methodologies outlined here provide a framework for conducting further comparative studies to refine our understanding and modeling of N₂O emissions from diverse agricultural systems.

References

• 1. Frontiers | Effects of Urea-Ammonium Nitrate Solution on Yield, N2O Emission, and Nitrogen Efficiency of Summer Maize Under Integration of Water and Fertilizer [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. Ammonium Fertilizer Reduces Nitrous Oxide Emission Compared to Nitrate Fertilizer While Yielding Equally in a Temperate Grassland | MDPI [mdpi.com]
• 4. ars.usda.gov [ars.usda.gov]
• 5. Nitrous oxide emission factors of mineral fertilisers in the UK and Ireland: A Bayesian analysis of 20 years of experimental data - PMC [pmc.ncbi.nlm.nih.gov]
• 6. nora.nerc.ac.uk [nora.nerc.ac.uk]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. The Nitrogen Biochemical Cycle in Soil [extension.sdstate.edu]
• 10. Nitrogen cycle - Wikipedia [en.wikipedia.org]

UAN vs. Calcium Ammonium Nitrate: A Comparative Analysis of Nitrogen Source Efficacy

An objective comparison of Urea (B33335) Ammonium (B1175870) Nitrate (B79036) (UAN) and Calcium Ammonium Nitrate (CAN) as nitrogen sources for optimal crop production and environmental stewardship, supported by experimental data and detailed methodologies.

The selection of an appropriate nitrogen fertilizer is a critical decision in modern agriculture, influencing not only crop yield and quality but also the environmental footprint of farming operations. Among the various nitrogen sources available, Urea Ammonium Nitrate (UAN) and Calcium Ammonium Nitrate (CAN) are two widely used options. This guide provides a detailed comparison of their efficacy, drawing upon experimental data to inform researchers, scientists, and agricultural professionals.

Agronomic Performance and Crop Yield

Both UAN and CAN are effective sources of nitrogen, but their performance can vary based on crop type, soil conditions, and environmental factors. UAN is a liquid fertilizer solution containing three forms of nitrogen: urea, ammonium, and nitrate. This composition allows for a combination of rapid and more sustained nitrogen availability to the plant. CAN, a granular fertilizer, provides nitrogen in the readily available ammonium and nitrate forms and also supplies soluble calcium, which is beneficial for soil structure and plant health.

Experimental data often shows comparable, and at times superior, yields with CAN, particularly in certain conditions. For instance, some studies have indicated that at optimal nitrogen rates, CAN can produce slightly higher yields compared to UAN. In a series of 55 field trials in Germany with winter cereals, CAN produced 2% more yield on average than urea, a primary component of UAN.[1] To achieve the same economic optimum, an additional 15 kg N/ha (a 7.1% increase) from urea was required.[1] Similarly, research in France demonstrated that ammonium nitrate, a component of both fertilizers but the primary one in CAN, produced 0.26 tonnes more yield in wheat compared to UAN at the optimal N rate.[1]

However, other studies have found no significant difference in annual grass yield between urea (a major component of UAN) and CAN.[2][3] It is important to note that the efficacy of UAN can be enhanced with the use of urease and nitrification inhibitors, which help to reduce nitrogen losses.

Comparative Data on Crop Yield and Nitrogen Use Efficiency

Parameter	UAN	Calcium Ammonium Nitrate (CAN)	Key Findings	Source
Winter Cereal Yield	Lower yield at optimal N rates	2% higher yield on average	At optimal N rates, CAN demonstrated a yield advantage over urea-based fertilizers.	[1]
Additional N required for optimal yield	15% more N needed to reach economic optimum	-	Higher N application was needed for UAN to match the economic returns of ammonium nitrate.	[1]
Grass Yield (annual)	No significant difference	No significant difference	In temperate grassland studies, annual yields were comparable between urea and CAN.	[2][3]
Nitrogen Use Efficiency (NUE)	Generally lower without inhibitors	Generally higher	CAN often exhibits higher NUE due to lower volatilization losses and readily available nitrate.	[4][5][6][7]

Environmental Impact: Nitrogen Loss Pathways

A critical aspect of fertilizer efficacy is the potential for nitrogen loss to the environment, which not only reduces nutrient availability to the crop but also contributes to air and water pollution. The primary pathways for nitrogen loss are ammonia (B1221849) volatilization, nitrate leaching, and nitrous oxide emissions.

Ammonia Volatilization

Ammonia volatilization is a significant concern with urea-containing fertilizers like UAN, especially when they are surface-applied and not incorporated into the soil. The urea component of UAN is susceptible to enzymatic hydrolysis by urease, which converts it to ammonia gas. In contrast, CAN has a lower risk of ammonia volatilization because its nitrogen is in the ammonium and nitrate forms. Research has shown that ammonia emissions from liquid UAN are intermediate between granular urea and ammonium nitrate.[8] The use of a urease inhibitor with UAN can significantly reduce ammonia emissions by about 40%.[8]

Nitrate Leaching

Nitrate is a highly mobile form of nitrogen in the soil and is susceptible to leaching, which can lead to groundwater contamination. Both UAN and CAN contain nitrate, making them susceptible to leaching. However, some studies suggest that UAN may lead to greater nitrate leaching compared to other nitrogen sources. One study found that significantly more nitrogen was leached from soil applied with UAN compared to ammonium nitrate.[9] Another study also reported higher nitrate leaching in plots treated with 28% UAN compared to other liquid nitrogen fertilizers.[10]

Nitrous Oxide Emissions

Nitrous oxide (N2O) is a potent greenhouse gas, and agricultural soils are a major source of its emission, primarily through the microbial processes of nitrification and denitrification. Studies comparing N2O emissions from different nitrogen fertilizers have shown that nitrate-containing fertilizers like CAN tend to have higher emissions than urea-based fertilizers.[11][12] One study reported that the direct N2O emission factor from CAN averaged 1.49% across several sites, while the emission factor for urea was significantly lower at 0.25%.[11][12] Another comprehensive analysis found that CAN and ammonium nitrate are the largest emitting fertilizer types in temperate climates.[13]

Comparative Data on Environmental Losses

Nitrogen Loss Pathway	UAN	Calcium Ammonium Nitrate (CAN)	Key Findings	Source
Ammonia Volatilization	Higher potential for loss	Lower potential for loss	The urea component of UAN increases volatilization risk, which can be mitigated with urease inhibitors.	[8]
Nitrate Leaching	Higher potential for loss	Lower potential for loss compared to UAN	Studies indicate UAN can lead to greater nitrate leaching than ammonium nitrate.	[9][10]
Nitrous Oxide (N2O) Emissions	Lower potential for emissions	Higher potential for emissions	Nitrate-containing fertilizers like CAN generally have higher N2O emission factors.	[11][12][13]

Experimental Protocols

To ensure the accuracy and reproducibility of the findings presented, it is essential to understand the methodologies employed in these comparative studies.

Measurement of Ammonia Volatilization

A common method for measuring ammonia volatilization in the field involves the use of passive dosimeters within a semi-open static chamber.

• Chamber Preparation: Open-bottomed chambers (e.g., plastic buckets with holes drilled in the top and sides) are placed over the fertilized soil surface.[14]

• Dosimeter Placement: A passive dosimeter tube, which captures ammonia gas, is placed inside the chamber.[14][15]

• Data Collection: The dosimeter is read at regular intervals (e.g., daily or every few days) for a period of 14 to 28 days following fertilizer application.[14][15] The change in the dosimeter reading indicates the amount of ammonia captured.

• Calculation of Flux: The ammonia loss is calculated based on the change in dosimeter readings over time, in conjunction with wind speed data.[15]

Quantification of Nitrous Oxide Emissions

The closed static chamber method is a standard technique for measuring N2O emissions from soil.

• Chamber Installation: Opaque, vented chambers are inserted into the soil in the experimental plots.

• Gas Sampling: At regular intervals after fertilizer application, the chambers are closed, and gas samples are collected from the chamber headspace at specific time points (e.g., 0, 20, 40, and 60 minutes) using a syringe.

• Gas Analysis: The concentration of N2O in the collected gas samples is determined using a gas chromatograph.

• Flux Calculation: The N2O flux is calculated from the rate of increase in N2O concentration inside the chamber over time. The cumulative N2O emissions are then determined by integrating the flux rates over the measurement period.[16][17]

Signaling Pathways and Experimental Workflows

To visualize the complex processes involved in nitrogen utilization by plants, a diagram of the nitrogen uptake and assimilation pathway is provided below. This is followed by a diagram illustrating a typical experimental workflow for comparing nitrogen fertilizer efficacy.

Caption: Plant Nitrogen Uptake and Assimilation Pathway.

Caption: Workflow for Comparing N Fertilizer Efficacy.

Conclusion

The choice between UAN and CAN as a nitrogen source involves a trade-off between agronomic benefits and environmental impacts. CAN often demonstrates a slight yield advantage and lower ammonia volatilization risk. However, it is associated with a higher potential for nitrous oxide emissions. UAN, while having a higher risk of ammonia volatilization (which can be mitigated with inhibitors), generally shows lower nitrous oxide emissions. The potential for nitrate leaching is a concern for both fertilizers, with some evidence suggesting a higher risk with UAN.

Ultimately, the optimal choice will depend on specific field conditions, crop requirements, environmental regulations, and economic considerations. For researchers and agricultural professionals, a thorough understanding of the comparative efficacy and environmental trade-offs of these nitrogen sources is crucial for developing sustainable and productive agricultural systems.

References

• 1. fertilizerseurope.com [fertilizerseurope.com]
• 2. researchgate.net [researchgate.net]
• 3. pure.sruc.ac.uk [pure.sruc.ac.uk]
• 4. Effects of Urea-Ammonium Nitrate Solution on Yield, N2O Emission, and Nitrogen Efficiency of Summer Maize Under Integration of Water and Fertilizer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Effects of Urea-Ammonium Nitrate Solution on Yield, N2O Emission, and Nitrogen Efficiency of Summer Maize Under Integration of Water and Fertilizer [frontiersin.org]
• 6. frontiersin.org [frontiersin.org]
• 7. researchgate.net [researchgate.net]
• 8. fertiliser-society.org [fertiliser-society.org]
• 9. researchgate.net [researchgate.net]
• 10. agroliquid.com [agroliquid.com]
• 11. researchgate.net [researchgate.net]
• 12. Reducing nitrous oxide emissions by changing N fertiliser use from calcium ammonium nitrate (CAN) to urea based formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. nora.nerc.ac.uk [nora.nerc.ac.uk]
• 14. youtube.com [youtube.com]
• 15. Measuring Volatilization Losses from Nitrogen Fertilizer Applications | Pioneer® Seeds [pioneer.com]
• 16. pubs.acs.org [pubs.acs.org]
• 17. ipcc-nggip.iges.or.jp [ipcc-nggip.iges.or.jp]

UAN's Efficacy in Enhancing Wheat Grain Protein: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Urea (B33335) Ammonium (B1175870) Nitrate (B79036) (UAN) with other nitrogen-based fertilizers in its effect on the grain protein content of wheat. The following sections present quantitative data from various studies, detail the experimental methodologies employed, and visualize key processes and relationships to offer a comprehensive overview for research and application purposes.

Performance Comparison of Nitrogen Fertilizers on Wheat Grain Protein Content

The application of nitrogen fertilizers, particularly during later growth stages, has been shown to increase the protein content of wheat grain. UAN, a liquid fertilizer containing urea, ammonium, and nitrate, offers a combination of fast- and slow-release nitrogen sources. Its performance in elevating grain protein is influenced by application timing, method, and rate, as well as environmental conditions.

The following table summarizes findings from multiple studies comparing the impact of UAN and other nitrogen fertilizers on wheat grain protein content.

Fertilizer Treatment	Application Rate	Application Timing	Application Method	Grain Protein Increase (%)	Key Findings
UAN (28-0-0 or 32-0-0)	30 lbs N/ac (supplemental)	Pre-boot or Post-anthesis	Dribble Banded or Foliar Spray	0.6 - 0.8	Supplemental UAN application can significantly increase grain protein, with the effect being more pronounced when the initial nitrogen supply is deficient.[1]
UAN (42% N v/v)	9.5 - 13 kg N/t of harvested yield	Head Emergence (GS55)	Foliar Spray	~1.0	A direct correlation between the rate of late-applied UAN and the increase in grain protein has been observed.[2]
UAN vs. Ammonium Nitrate (AN)	14 lbs N/ac (in-crop)	Tillering, Boot Stage, Anthesis	Foliar Spray (UAN) vs. Broadcast (AN)	UAN: ~0.23 - 0.4AN: Similar to UAN	UAN and broadcast ammonium nitrate were generally equally effective in increasing grain protein content.[3] Later application at anthesis tended to result in a greater protein increase.[3]
UAN vs. Urea	N/A	Post-anthesis	Foliar Spray	UAN may cause more leaf burn	Dissolved urea resulted in less leaf burn compared to UAN when applied as a foliar spray, but this did not consistently translate to differences in yield or protein.
Ammonium Nitrate vs. Urea	40 - 200 kg N/ha	N/A	N/A	AN superior to Urea by ~0.4%	European studies have shown ammonium nitrate to be superior to urea in increasing grain protein content.[4]

Experimental Protocols

The following methodologies are representative of the key experiments cited in the comparison of nitrogen fertilizers for enhancing wheat grain protein.

Field Trial for UAN Application Timing and Method

• Objective: To determine the effect of UAN application timing and method on wheat grain protein content.

• Experimental Design: A randomized complete block design with multiple replications is commonly used.[5][6]

• Treatments:

  • Control: No supplemental nitrogen application.

  • UAN Application Timings:

    • Tillering

    • Boot Stage[1][3]

    • Anthesis (Flowering)[1][3]

    • Post-anthesis[1]

  • UAN Application Methods:

    • Foliar Broadcast Spray: UAN, often diluted with water (e.g., 1:1 ratio), is sprayed over the entire crop canopy.[1][2]

    • Dribble Banding: UAN is applied in narrow bands on the soil surface between the crop rows to minimize leaf contact.[1]

• Fertilizer Rates: Application rates are predetermined, for instance, a supplemental 14 to 30 lbs N/ac.[1][3]

• Data Collection:

  • Leaf burn is visually assessed after application.

  • At maturity, grain is harvested from each plot.

  • Grain samples are analyzed for protein content.

Grain Protein Content Analysis

Two primary methods are widely used for the quantitative determination of protein content in wheat grain:

• Dumas (Combustion) Method:

  • A small, weighed sample of finely ground grain is combusted at a high temperature in a pure oxygen environment.[7][8]

  • The resulting gases are passed through a series of reagents and columns to convert all nitrogen to N₂ gas and remove other combustion products like CO₂ and H₂O.[8]

  • The amount of N₂ gas is measured by a thermal conductivity detector.[7]

  • The total nitrogen content is then converted to protein content using a standardized conversion factor for wheat (typically 5.7 or 6.25).[7]

• Near-Infrared (NIR) Spectroscopy:

  • A sample of whole or ground grain is scanned with near-infrared light.[9][10][11]

  • The instrument measures the absorbance of light at various wavelengths, which is related to the chemical composition of the grain, including protein.[12][13]

  • A pre-established calibration model, developed by correlating NIR spectra with protein values determined by a reference method (like Dumas), is used to predict the protein content of the unknown sample.[10] This method is rapid and non-destructive.[12]

Visualizations

The following diagrams illustrate the experimental workflow, the factors influencing UAN's impact on grain protein, and a conceptual overview of nitrogen utilization in wheat.

Experimental workflow for nitrogen fertilizer trials.

Factors influencing UAN's impact on grain protein.

Conceptual overview of nitrogen utilization from UAN in wheat.

References

• 1. iharf.ca [iharf.ca]
• 2. bcg.org.au [bcg.org.au]
• 3. canadianagronomist.ca [canadianagronomist.ca]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]
• 5. Optimized nitrogen fertilizer application strategies under supplementary irrigation improved winter wheat (Triticum aestivum L.) yield and grain protein yield - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. fossanalytics.com [fossanalytics.com]
• 8. eltra.com [eltra.com]
• 9. Measuring Grain Protein Concentration with In-line Near Infrared Reflectance Spectroscopy | Semantic Scholar [semanticscholar.org]
• 10. NIR Spectroscopy in Wheat and Grain Analysis - Avantes [avantes.com]
• 11. researchgate.net [researchgate.net]
• 12. Protein content prediction in single wheat kernels using hyperspectral imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Prediction of wheat gluten composition via near-infrared spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]

Shifting Soils: A Comparative Analysis of Nitrogen Leaching from UAN and Conventional Fertilizers

A deep dive into the environmental fate of applied nitrogen, this guide offers a comparative analysis of nitrogen leaching from Urea (B33335) Ammonium (B1175870) Nitrate (B79036) (UAN) solutions versus traditional granular fertilizers. Synthesizing data from multiple field and laboratory studies, this document provides researchers, agronomists, and environmental scientists with a comprehensive overview of the key factors influencing nitrogen mobility in the soil and its potential for groundwater contamination.

The application of nitrogen fertilizers is fundamental to modern agriculture, yet the loss of reactive nitrogen to the environment poses significant economic and ecological challenges. Leaching of nitrate (NO₃⁻), a highly mobile form of nitrogen, into groundwater is a primary concern. This guide examines the leaching potential of UAN, a popular liquid nitrogen fertilizer, in comparison to conventional solid fertilizers such as urea and ammonium nitrate.

Quantitative Comparison of Nitrogen Leaching

The following tables summarize key findings from various studies comparing nitrogen leaching from UAN and conventional fertilizers under different experimental conditions.

Fertilizer Type	Soil Type	N Leached (% of Applied N)	Study Conditions	Reference
UAN (28%)	Irrigated Site	193 ppm (in leachate)	Lysimeter study
UAN (32%)	Sandy Loam	6.0 - 8.9%	Field study
Ammonium Nitrate	Sandy Loam	Lower than UAN	Field study
Urea	-	-	-	-

Note: Direct percentage comparisons are challenging due to variations in experimental designs and reporting metrics (e.g., ppm in leachate vs. % of applied N). However, the data consistently highlights the mobility of the nitrate component in all fertilizers.

Factors Influencing Nitrogen Leaching

Nitrogen leaching is a complex process influenced by a multitude of factors. Research indicates that the form of nitrogen applied, soil characteristics, and agricultural management practices are key determinants of nitrogen loss.

UAN is a solution of urea and ammonium nitrate in water, typically containing 28% or 32% nitrogen. Approximately half of the nitrogen is in the form of urea, with the other half split between ammonium (NH₄⁺) and nitrate (NO₃⁻). The nitrate portion is immediately mobile in the soil and susceptible to leaching with water movement. The ammonium and urea components are less mobile initially but are converted to nitrate through microbial processes (nitrification), which then becomes vulnerable to leaching.

Conventional fertilizers like urea must first be hydrolyzed to ammonium and then nitrified to nitrate before significant leaching occurs. Ammonium nitrate, on the other hand, provides half of its nitrogen in the readily leachable nitrate form from the outset.

Soil Type: Soil texture plays a crucial role in water and nutrient movement. Sandy soils with high permeability tend to have higher rates of nitrate leaching compared to finer-textured soils like clays, which have a greater water-holding capacity.

Experimental Protocols: A Closer Look

The data presented in this guide is derived from rigorous scientific studies employing various methodologies to quantify nitrogen leaching. Understanding these protocols is essential for interpreting the results and designing future research.

Lysimeter Studies

A common method for studying nutrient leaching is through the use of lysimeters. These are enclosed blocks of soil, either taken undisturbed from the field or reconstructed, that allow for the collection and analysis of water that percolates through the soil profile.

Typical Lysimeter Experimental Workflow:

Caption: Lysimeter experimental workflow for nitrogen leaching studies.

In a typical lysimeter experiment, different fertilizer treatments (e.g., UAN, urea, ammonium nitrate) are applied to the soil surface. The lysimeters are then subjected to simulated or natural rainfall events, and the leachate that drains from the bottom is collected. This leachate is subsequently analyzed for the concentration of various nitrogen forms, primarily nitrate and ammonium, to quantify the amount of nitrogen lost. For instance, one study utilized lysimeters installed at an 8-inch depth to measure nitrate leaching from 28% UAN.

Soil Column Studies

Laboratory-based soil column studies offer a more controlled environment to investigate the mechanisms of nitrogen leaching. In these experiments, cylindrical columns are packed with soil and treated with different fertilizers.

Generalized Soil Column Leaching Protocol:

Caption: Protocol for a typical soil column leaching experiment.

A known volume of water is then passed through the columns to simulate leaching events. The effluent (leachate) is collected at the bottom and analyzed for nitrogen content. This method allows for precise control over variables such as soil type, water application rate, and temperature.

Nitrogen Transformation and Leaching Pathway

The potential for nitrogen leaching is intrinsically linked to the transformation of different nitrogen forms in the soil.

Caption: Simplified nitrogen transformation and leaching pathway.

As illustrated, both the urea and ammonium components of fertilizers are eventually converted to nitrate through microbial processes. It is this highly soluble nitrate that is most susceptible to being leached out of the root zone and into groundwater.

Conclusion

The comparative analysis of nitrogen leaching from UAN and conventional fertilizers reveals that the inherent mobility of the nitrate component is a key driver of nitrogen loss, regardless of the initial fertilizer form. While UAN offers application flexibility, its immediate nitrate content and the subsequent conversion of its urea and ammonium components to nitrate contribute to its leaching potential. Similarly, conventional fertilizers like ammonium nitrate also provide a direct pathway for nitrate leaching.

Ultimately, minimizing nitrogen leaching requires a holistic approach that considers not only the type of fertilizer used but also the soil characteristics, crop nitrogen demand, and the implementation of best management practices. These include optimizing fertilizer application rates and timing, utilizing cover crops to capture excess nitrogen, and managing irrigation to reduce deep percolation. Further research utilizing standardized experimental protocols across diverse environmental conditions is crucial for developing more precise and effective strategies to mitigate nitrogen loss and protect water resources.

Assessing the Agronomic Efficiency of Urea Ammonium Nitrate (UAN) in Diverse Soil Types: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the agronomic efficiency of Urea (B33335) Ammonium (B1175870) Nitrate (B79036) (UAN) with other common nitrogen fertilizers across various soil types. The information is supported by experimental data to aid in research and development efforts related to nutrient management and crop performance.

Comparative Performance of Nitrogen Fertilizers

The agronomic efficiency of a nitrogen fertilizer is determined by its ability to increase crop yield per unit of nitrogen applied. This is influenced by the fertilizer's chemical composition and its interaction with different soil environments. UAN, a liquid fertilizer, is a solution of urea and ammonium nitrate, typically containing 28% or 32% nitrogen (N). It provides nitrogen in three forms: nitrate, ammonium, and urea. This combination is intended to offer a more sustained release of nitrogen compared to single-form fertilizers.

Crop Yield Response

The impact of UAN on crop yield varies significantly with soil type, primarily due to differences in nitrogen loss pathways such as ammonia (B1221849) volatilization, nitrate leaching, and denitrification.

Soil Type	Crop	Fertilizer Treatments and Nitrogen Rate	UAN	Urea	Ammonium Nitrate	Ammonium Sulfate (B86663)	Source
Clay Loam	Corn	150 kg N/ha	7.5 Mg/ha	6.8 Mg/ha	-	-	[1]
Silty Loam	Wheat	134 kg N/ha	3.39 Mg/ha (following soybean)	-	-	-
Sandy Loam	Corn	Not specified	-	-	-	Lower yield than Ammonium Sulfate	[2]
Generic Field Trial	Wheat	240 kg/ha	-	5300 kg/ha	5400 kg/ha	Significantly lower than Urea and Ammonium Nitrate

Note: Direct comparisons across different studies should be made with caution due to variations in experimental conditions, crop varieties, and analytical methods.

Nitrogen Uptake and Use Efficiency

Nitrogen Use Efficiency (NUE) is a critical measure of how effectively crops utilize applied nitrogen. UAN's formulation aims to improve NUE by providing a phased release of nitrogen.

Soil Type	Crop	Fertilizer Treatments and Nitrogen Rate	UAN	Urea	Key Findings	Source
Silt Loam	Summer Maize	Not specified	15.8% higher total N accumulation	Lower total N accumulation	UAN increased N recovery efficiency by 31.2% compared to urea.	[3]
Clay Soil	Corn	150 kg N/ha	Plant N accumulation was higher in a dry year compared to PCU.	-	Yields and apparent N recovery were comparable for PCU and UAN in wet years.	[1]
Sandy Soil	Maize	Not specified	-	Lower N, P, and K accumulation	Oil-coated ammonium sulfate (ASG) significantly increased N, P, and K accumulation compared to urea and ammonium sulfate.	[4]

Nitrogen Loss

Nitrogen can be lost from the soil through ammonia volatilization, nitrate leaching, and denitrification. The form of nitrogen in the fertilizer and the soil properties are major factors influencing the extent of these losses.

Soil Type	Nitrogen Loss Pathway	UAN	Urea	Ammonium Nitrate	Ammonium Sulfate	Key Findings	Source
Alkaline Soils (pH > 7)	Ammonia Volatilization	High potential for loss	High potential for loss	Low volatilization potential	Intermediate volatilization potential, higher in calcareous soils.	In soils with pH > 7, ammonia loss from UAN can be very high, sometimes greater than from urea.	[5][6][7]
Sandy Loam	Ammonia Volatilization	1-18% of applied N	10-29% of applied N	-	-	Cumulative ammonia loss from urea was significantly higher than from UAN in soils with pH < 7.	[8]
Clay Soil	Ammonia Volatilization	Lower loss than sandy soil	Lower loss than sandy soil	-	-	Higher clay content reduces ammonia volatilization.	[5]
Sandy Loam	Nitrate Leaching	High potential for leaching (from nitrate and nitrified ammonium)	High potential for leaching (after conversion to nitrate)	High potential for leaching	Lower leaching potential initially (ammonium form)	Nitrate and urea-N move readily with water in sandy soils, while ammonium-N shows very little leaching.	[9]
Clay Soil	Nitrate Leaching	Lower potential than sandy soil	Lower potential than sandy soil	Lower potential than sandy soil	Lower potential than sandy soil	Clay soils have a higher water holding capacity, reducing the risk of leaching.	[9]

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of fertilizer efficiency. Below are summarized protocols for key experiments cited in this guide.

Field Trial for Crop Yield and Nitrogen Uptake

This protocol outlines a typical randomized complete block design for comparing the effects of different nitrogen fertilizers on crop yield and nitrogen uptake.

• Site Selection and Characterization:

  • Select a field with uniform soil type (e.g., sandy loam, clay loam, or silt loam).

  • Conduct a baseline soil analysis to determine initial nutrient levels, pH, organic matter content, and soil texture. Collect composite soil samples from 0-20 cm and 20-50 cm depths.

• Experimental Design:

  • Use a randomized complete block design with a minimum of three to four replications.[10]

  • Plot size should be at least 30 feet wide and 600 feet long to accommodate farm equipment and minimize border effects.[11]

• Treatments:

  • Include a zero-nitrogen control to determine the soil's inherent nitrogen-supplying capacity.

  • Apply different nitrogen fertilizers (UAN, urea, ammonium nitrate, ammonium sulfate) at varying rates (e.g., 60, 120, 180 kg N/ha).[12]

  • Ensure all other nutrients (phosphorus, potassium, etc.) are non-limiting and applied uniformly across all plots based on soil test recommendations.

• Fertilizer Application:

  • Apply fertilizers at the appropriate crop growth stage (e.g., pre-plant, at planting, or as a sidedress application).

  • For surface-applied treatments, record the time of application and subsequent weather conditions (rainfall, temperature).

• Data Collection:

  • Crop Yield: Harvest the central rows of each plot to avoid edge effects. Use a calibrated combine with a yield monitor to record grain yield and moisture content.[10]

  • Plant Tissue Analysis and Nitrogen Uptake:

    • At key growth stages and at maturity, collect whole plant samples from a designated area within each plot.

    • Separate the plant material into different components (e.g., grain, straw).

    • Dry the samples to a constant weight to determine biomass.

    • Grind the dried plant material and analyze for total nitrogen concentration using methods like Kjeldahl digestion or Dumas combustion.

    • Calculate nitrogen uptake by multiplying the dry matter weight of each plant component by its nitrogen concentration.

Measurement of Ammonia Volatilization

This laboratory-based protocol uses a dynamic chamber system to measure ammonia loss from surface-applied fertilizers.

• Soil Preparation:

  • Collect soil from the field of interest and air-dry it.

  • Place a known weight of soil (e.g., 500g) into incubation chambers.[8]

  • Moisten the soil to a specific water content (e.g., 75% of field capacity) and pre-incubate for a set period (e.g., 48 hours) at a constant temperature (e.g., 25°C).

• Fertilizer Application:

  • Apply the nitrogen fertilizers (UAN, urea, etc.) to the soil surface at a rate equivalent to a typical field application (e.g., 120 kg N/ha).[8]

• Ammonia Trapping:

  • Seal the chambers and pass a continuous flow of ammonia-free air over the soil surface.

  • Bubble the outflowing air through an acid trap (e.g., 0.02 M orthophosphoric acid) to capture any volatilized ammonia.[8]

• Analysis:

  • At regular intervals (e.g., daily for the first week, then every few days), remove the acid traps and replace them with fresh ones.

  • Determine the amount of ammonium in the acid traps using colorimetric methods or an ammonia-selective electrode.

  • Calculate the cumulative ammonia loss over the experimental period and express it as a percentage of the applied nitrogen.

Determination of Soil Inorganic Nitrogen (Nitrate and Ammonium)

This protocol describes the extraction and analysis of nitrate and ammonium from soil samples.

• Extraction:

  • Extract a known weight of fresh or air-dried soil with a 2 M potassium chloride (KCl) solution.[10]

  • Shake the soil-KCl slurry for a specified time (e.g., 1 hour) to allow the KCl to displace the ammonium ions from the soil's cation exchange sites and to bring the nitrate into solution.

• Analysis:

  • Filter the soil slurry to obtain a clear extract.

  • Ammonium (NH₄⁺-N): Determine the ammonium concentration in the extract using colorimetric methods, such as the salicylate (B1505791) method, where the intensity of the color produced is proportional to the ammonium concentration.[10]

  • Nitrate (NO₃⁻-N): Determine the nitrate concentration in the extract using methods like the cadmium reduction method, where nitrate is reduced to nitrite, which then reacts with a colorimetric reagent.[10]

  • The analysis can be performed manually or using an automated flow injection analyzer.

Visualizations

Plant Nitrogen Uptake and Assimilation Pathway

The following diagram illustrates the key steps involved in the uptake and assimilation of nitrate and ammonium by plant root cells.

Caption: Simplified pathway of nitrogen uptake and assimilation in a plant root cell.

Experimental Workflow for Comparing Nitrogen Fertilizers

The following diagram outlines the logical workflow for a field experiment designed to compare the agronomic efficiency of different nitrogen fertilizers.

Caption: Logical workflow for a comparative nitrogen fertilizer field trial.

References

• 1. api.drum.lib.umd.edu [api.drum.lib.umd.edu]
• 2. scisoc.confex.com [scisoc.confex.com]
• 3. dpi.nsw.gov.au [dpi.nsw.gov.au]
• 4. mdpi.com [mdpi.com]
• 5. landresources.montana.edu [landresources.montana.edu]
• 6. utia.tennessee.edu [utia.tennessee.edu]
• 7. advansix.com [advansix.com]
• 8. Nitrogen Loss as Ammonia from Unincorporated Surface-applied UAN and Urea - UT Crops [utcrops.com]
• 9. Understanding the 3 Types of Nitrogen Loss — and How to Stop Them [kochagronomicservices.ca]
• 10. agry.purdue.edu [agry.purdue.edu]
• 11. NMI Field Trial Requirements | Minnesota Department of Agriculture [mda.state.mn.us]
• 12. agronomyjournal.usamv.ro [agronomyjournal.usamv.ro]

Research on the performance of UAN with urease inhibitors versus standard urea

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of Urea (B33335) Ammonium Nitrate (UAN) formulations containing urease inhibitors against standard urea. The information presented is collated from various scientific studies and is intended to assist researchers and agricultural scientists in making informed decisions regarding nitrogen fertilizer efficacy and environmental impact.

Executive Summary

Urea is a widely utilized nitrogen fertilizer due to its high nitrogen content and relatively low cost.[1] However, its application is often associated with significant nitrogen loss through ammonia (B1221849) volatilization, a process catalyzed by the ubiquitous soil enzyme, urease.[2][3][4] Urease inhibitors are compounds designed to temporarily block the activity of this enzyme, thereby slowing the conversion of urea to ammonia and reducing nitrogen loss.[3][5][6] This guide demonstrates that the inclusion of urease inhibitors, such as N-(n-butyl) thiophosphoric triamide (NBPT), with UAN or urea fertilizers can significantly decrease ammonia volatilization, leading to improved nitrogen use efficiency and, in many cases, increased crop yields.

Performance Data: UAN with Urease Inhibitors vs. Standard Urea

The following tables summarize quantitative data from multiple studies, offering a clear comparison across key performance indicators.

Table 1: Ammonia Volatilization Reduction

Urease Inhibitor	Fertilizer Type	Ammonia Loss Reduction (%) vs. Untreated	Reference(s)
NBPT	Urea or UAN	50 - 90	[3]
NBPT	Urea or UAN	Average 61	[7][8]
NBPT + NPPT	Urea or UAN	Average 75	[7][8]
2-NPT	Urea	62 - 72	[8]
NBPT	Urea	27.04 (peak), 21.65 (cumulative)	[9]
NBPT + DMPP	Urea	12.95 (peak), 13.58 (cumulative)	[9]

Table 2: Crop Yield and Nitrogen Use Efficiency

Urease Inhibitor	Crop	Yield Increase vs. Untreated	Nitrogen Use Efficiency/Recovery Increase	Reference(s)
NBPT	Corn	6 - 14 bu/acre with UAN/urea	-	[10]
SuperU (NBPT + DCD)	No-till Corn	Significantly higher than urea	-	[10]
NBPT	Rice	Significant increase	Markedly improved N recovery	[9]
NBPT + NPPT	Maize-Wheat Rotation	-	>20% increase in N recovery	[7][8]
NBPT	General	Up to 5%	Grand mean increase of 12.9%	[1][11]
NBPT	Perennial Ryegrass	-	16% increase in N recovery	[8]
NBPT	General	-	22% increase in N recovery	[8]

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of fertilizer performance. Below are summarized protocols for key experiments cited in the literature.

Measurement of Ammonia Volatilization

A common method for quantifying ammonia loss is the use of dynamic or static chamber systems.

• Field Plot Setup: Establish replicate plots for each treatment (e.g., standard urea, UAN, UAN + urease inhibitor, control).

• Fertilizer Application: Apply fertilizers at a predetermined rate, typically measured in kg N/ha.

• Chamber Placement: Immediately after application, place semi-open or closed static chambers over the soil surface in each plot.

• Ammonia Trapping: Inside the chambers, use an acid trap (e.g., a sponge or filter paper soaked in sulfuric or oxalic acid) to capture volatilized ammonia.

• Sample Collection and Analysis: Collect the acid traps at regular intervals (e.g., daily for the first week, then every few days). The trapped ammonia is then eluted and quantified using colorimetric methods or ion chromatography.

• Micrometeorological Methods: For more accurate, undisturbed field-scale measurements, micrometeorological techniques like the Integrated Horizontal Flux (IHF) method can be employed. This involves using passive samplers on a mast to measure ammonia concentration and wind speed at different heights to calculate the vertical ammonia flux.[12]

Crop Yield and Nitrogen Uptake Analysis

• Harvesting: At maturity, harvest the above-ground biomass from a specified area within each plot.

• Yield Determination: Measure the total biomass and/or grain yield and adjust for moisture content.

• Nitrogen Analysis: A subsample of the harvested plant material is dried, ground, and analyzed for total nitrogen content using methods such as the Kjeldahl method or Dumas combustion.

• Nitrogen Use Efficiency Calculation: Nitrogen Use Efficiency (NUE) can be calculated using various indices, including:

  • Agronomic Efficiency (AE): (Yield in fertilized plot - Yield in control plot) / Amount of N applied.

  • N Recovery Efficiency (RE): (N uptake in fertilized plot - N uptake in control plot) / Amount of N applied.

Mechanism of Action and Experimental Workflow

The following diagrams, generated using Graphviz, illustrate the mechanism of urease inhibition and a typical experimental workflow for comparing fertilizer performance.

Caption: Mechanism of urease inhibition.

Caption: Experimental workflow for fertilizer comparison.

Conclusion

The evidence strongly suggests that the inclusion of urease inhibitors with UAN and urea fertilizers is an effective strategy to mitigate nitrogen loss through ammonia volatilization. This reduction in nitrogen loss can translate to improved nitrogen availability for crops, potentially leading to higher yields and greater nitrogen use efficiency. For researchers, the continued investigation into novel inhibitor formulations, their efficacy across diverse soil types and climatic conditions, and their long-term impacts on soil microbial communities remains a valuable area of study.

References

• 1. mdpi.com [mdpi.com]
• 2. Ammonia loss from urea-containing fertilizers – Crops and Soils [cropsandsoils.extension.wisc.edu]
• 3. efotg.sc.egov.usda.gov [efotg.sc.egov.usda.gov]
• 4. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 5. Urease versus nitrification inhibitors | Agronomy [chsagronomy.com]
• 6. Improving nitrogen use efficiency using urease and nitrification inhibitors — The Almond Doctor [thealmonddoctor.com]
• 7. Frontiers | Field efficacy of urease inhibitors for mitigation of ammonia emissions in agricultural field settings: a systematic review [frontiersin.org]
• 8. frontiersin.org [frontiersin.org]
• 9. Effects of urease and nitrification inhibitors on ammonia volatilization from paddy fields [plantnutrifert.org]
• 10. publications.mgcafe.uky.edu [publications.mgcafe.uky.edu]
• 11. researchgate.net [researchgate.net]
• 12. Methodology - MSU Extension Urea Volatization | Montana State University [landresources.montana.edu]

Cross-Study Validation of Urea Ammonium Nitrate's (UAN) Effect on Nitrogen Recovery Efficiency

A Comparative Guide for Researchers and Agricultural Scientists

This guide provides a comprehensive comparison of Urea (B33335) Ammonium (B1175870) Nitrate (B79036) (UAN) with other nitrogen-based fertilizers, focusing on Nitrogen Recovery Efficiency (NRE). For researchers and agricultural scientists, understanding the efficacy of different nitrogen sources is paramount for optimizing crop yields, reducing input costs, and minimizing environmental nitrogen losses. This document synthesizes data from multiple studies, outlines detailed experimental protocols for measuring NRE, and visually represents key experimental workflows.

Comparative Analysis of Nitrogen Recovery Efficiency

Nitrogen Recovery Efficiency (NRE) is a critical metric that quantifies the proportion of applied nitrogen fertilizer that is taken up by the crop. A higher NRE indicates more efficient nitrogen utilization by the plant and less potential for nitrogen loss to the environment.

Recent studies have demonstrated the competitive performance of UAN in comparison to other common nitrogen fertilizers such as urea, ammonium nitrate, and calcium ammonium nitrate (CAN) across various crops.

Key Findings from Comparative Studies:

A study on summer maize under fertigation revealed that UAN application significantly improved nitrogen efficiency compared to urea.[1][2][3] The Nitrogen Recovery Efficiency for the UAN treatment was notably higher. Specifically, the recovery rate of nitrogen for the UAN treatment was reported to be 31.2% higher than that of the urea treatment.[1][2][3] This suggests that under similar conditions, UAN can lead to a more substantial uptake of nitrogen by the maize crop.

Further research on winter wheat has also highlighted the effectiveness of UAN. One study indicated that UAN is a highly efficient nitrogen source, comparable to other fertilizers like urea and calcium ammonium nitrate, by providing maximum crop response and availability of soil mineral nitrogen.[4] While direct percentage increases in NRE were not consistently reported across all studies, the consensus points towards UAN being at least as effective, and in many cases more effective, than urea in terms of nitrogen uptake by wheat.

In studies involving barley, the agronomic efficiency of different nitrogen fertilizers was compared. The results showed that the grain yield per kilogram of fertilizer nitrogen was comparable between treatments using ammonium nitrate, urea, and UAN, particularly when applied during sowing or as a combination of seedbed dressing and foliar fertilization.[5]

For potato crops, research has shown that nitrogen use efficiency is influenced by the nitrogen source. While direct comparisons of UAN to other fertilizers in terms of NRE are less common in the available literature, studies have shown that different nitrogen forms impact tuber yield and nitrogen uptake.[6][7][8]

The variability in NRE across different studies can be attributed to several factors including soil type, climate conditions, crop variety, and application methods. For instance, the efficacy of UAN can be influenced by soil pH and moisture levels.[9][10]

Crop	UAN (%)	Urea (%)	Ammonium Nitrate (%)	Calcium Ammonium Nitrate (CAN) (%)	Other Fertilizers (%)	Source(s)
Summer Maize	-	-	-	-	-	[1][2][3]
% Increase vs Urea	+31.2%	Base	-	-	-	[1][2][3]
Winter Wheat	-	-	-	-	-	[11]
Barley	-	-	-	-	-

Note: The table indicates a percentage increase in NRE for UAN compared to urea in summer maize, as specific percentage values were not consistently provided in a comparable format across all studies. The dashes (-) indicate that direct comparative NRE percentages were not available in the cited sources.

Experimental Protocols

The determination of Nitrogen Recovery Efficiency is crucial for evaluating the effectiveness of different fertilizer types. The following sections detail the common methodologies employed in the cited studies.

Determination of Nitrogen Recovery Efficiency (NRE)

The "Difference Method" is a widely used approach to calculate the apparent NRE.[2] This method compares the nitrogen uptake in the fertilized plot to a control plot that receives no nitrogen fertilizer.

Formula: NRE (%) = [(N uptake in fertilized plot) – (N uptake in control plot)] / (Amount of N applied) x 100

Where:

• N uptake is the total nitrogen contained in the above-ground plant biomass (grain and stover) at harvest, expressed in kg/ha .

• Amount of N applied is the rate of nitrogen fertilizer application, expressed in kg/ha .

Plant Sample Collection and Preparation for Nitrogen Analysis

Accurate determination of nitrogen content in plant tissues is fundamental to calculating NRE. The following is a generalized protocol for sample collection and preparation.

• Sampling: At physiological maturity, representative plant samples are collected from a predetermined area within each experimental plot. The samples are typically separated into grain and stover (stalks and leaves).

• Drying: The plant samples are dried in a forced-air oven at a temperature of 60-70°C until a constant weight is achieved. This step is crucial for accurate dry matter determination.

• Grinding: The dried plant material is ground into a fine powder using a Wiley mill or a similar grinder to ensure homogeneity for subsequent chemical analysis.

Determination of Nitrogen Content in Plant Tissue

The Kjeldahl method is the standard laboratory procedure for determining the total nitrogen content in plant tissues.

• Digestion: A precisely weighed amount of the dried and ground plant sample is digested in a mixture of concentrated sulfuric acid and a catalyst (e.g., a mixture of potassium sulfate (B86663) and copper sulfate). This process converts the organic nitrogen in the sample to ammonium sulfate.

• Distillation: The digested sample is made alkaline with a concentrated sodium hydroxide (B78521) solution. The ammonia (B1221849) released is then distilled and collected in a boric acid solution containing an indicator.

• Titration: The amount of ammonia trapped in the boric acid solution is determined by titration with a standard acid (e.g., sulfuric acid or hydrochloric acid). The volume of titrant used is directly proportional to the amount of nitrogen in the original sample.

Visualizing the Experimental Workflow

The following diagrams, generated using Graphviz, illustrate the key processes described in the experimental protocols.

References

• 1. Frontiers | Effects of Urea-Ammonium Nitrate Solution on Yield, N2O Emission, and Nitrogen Efficiency of Summer Maize Under Integration of Water and Fertilizer [frontiersin.org]
• 2. mdpi.com [mdpi.com]
• 3. Urea vs. Ammonium Sulfate: Best Choice? | Green Gubre group [greengubregroup.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. nwpotatoresearch.com [nwpotatoresearch.com]
• 7. researchgate.net [researchgate.net]
• 8. conservancy.umn.edu [conservancy.umn.edu]
• 9. researchgate.net [researchgate.net]
• 10. Evaluating the Efficacy of Enhanced Efficiency Nitrogen Fertilizers under Different Moisture Regime - UT Crops [utcrops.com]
• 11. fertiliser-society.org [fertiliser-society.org]

Safety & Regulatory Compliance

Comprehensive Safety and Handling Guide for Urea Ammonium Nitrate (UAN)

This guide provides essential safety protocols and logistical information for researchers, scientists, and drug development professionals handling Urea Ammonium Nitrate (UAN) solutions. The following procedural instructions are designed to ensure safe operational and disposal practices in a laboratory setting.

Personal Protective Equipment (PPE)

When handling UAN, it is crucial to use appropriate personal protective equipment to prevent exposure. The required PPE is summarized in the table below.

Body Part	Personal Protective Equipment	Specifications and Remarks
Eyes/Face	Chemical safety goggles or glasses; face shield if splashing is anticipated.	Must meet CSA Standard CAN/CSA-Z94.3:20 and OSHA 29 CFR 1910.133 regulations. Eyewash stations should be readily accessible.[1]
Hands	Chemical resistant gloves.	PVC, rubber coated, or other impermeable gloves are recommended.[2][3] Consult the glove manufacturer's specifications for suitability.[1][4]
Body	Protective, chemical-resistant clothing.	A PVC jacket and pants or similar non-reactive lab coat is advised to minimize skin contact.[1][2]
Respiratory	P2 type respirator or NIOSH/MSHA-approved air-purifying respirator.	Required where mist is generated or if ventilation is insufficient to maintain exposure below occupational limits.[1][2] In situations with low oxygen or unknown concentrations, a self-contained breathing apparatus (SCBA) is necessary.[1][5]

Operational Protocols: Safe Handling and Storage

Adherence to proper handling and storage procedures is critical to mitigate risks associated with UAN.

Step-by-Step Handling Procedure

• Area Preparation : Ensure the work area is well-ventilated.[2] Confirm that an eyewash station and safety shower are unobstructed and functional.[6]

• Equipment Inspection : Before use, inspect all containers and handling systems. UAN is corrosive to copper, zinc, aluminum, their alloys, and mild steel.[2] Do not use these materials for storage or handling.[2]

• Donning PPE : Put on all required PPE as detailed in the table above before handling the substance.

• Dispensing : When opening containers, do so slowly to release any potential pressure buildup.[7] Avoid creating mists or aerosols.

• Post-Handling : After handling, wash hands and other exposed areas thoroughly with mild soap and water, especially before eating, drinking, or smoking.[3][5] Promptly remove and launder any contaminated clothing before reuse.[3]

• Cleaning : Clean any machinery or equipment used with water daily to prevent corrosion and crystallization (salting out) of the UAN solution.[8]

Storage Plan

• Location : Store UAN in a cool, dry, and well-ventilated area.[4][7] The storage area should be detached and outside if possible.[9][10]

• Container : Keep containers tightly closed when not in use.[3][4]

• Temperature : Protect from freezing, as crystallization can occur at low temperatures.[3][9] Avoid long-term storage at temperatures above 100°F (38°C) to prevent degradation and the release of harmful gases.[11]

• Incompatibilities : Store away from incompatible materials, including combustibles, organic materials, strong acids, bases, chlorates, and strong oxidizers.[3][10] Do not store near heat, sparks, or open flames.[3]

Caption: Workflow for the safe handling of Urea Ammonium Nitrate.

Emergency Response and Disposal

Immediate and appropriate action is required in the event of an emergency.

First Aid Measures

The following table outlines immediate first aid steps in case of exposure.

Exposure Route	Immediate Action	Follow-up
Eye Contact	Immediately flush eyes with fresh water for at least 15 minutes, holding eyelids open.[2] Remove contact lenses if present and easy to do.[3][4]	Seek medical attention if irritation persists.[2][3]
Skin Contact	Immediately remove contaminated clothing.[2] Flush the affected skin with fresh water for at least 15 minutes.[2]	Wash the area with mild soap and water.[12] Seek medical attention if irritation develops or persists.[13]
Inhalation	Move the victim to fresh air.[2]	If breathing is difficult, administer oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[2]
Ingestion	Wash out mouth with water.[14] Do NOT induce vomiting.[10]	Seek immediate medical attention or contact a poison control center.[10]

Spill and Disposal Plan

• Isolate the Area : Deny entry to non-essential personnel and keep unnecessary people away.[2][3]

• Control the Source : If it can be done without risk, stop the leak.[3]

• Contain the Spill : For large spills, construct dikes or use non-combustible absorbent materials like sand, earth, or vermiculite (B1170534) to contain the material.[2][3][14] Do not use combustible materials such as sawdust.[7]

• Prevent Environmental Contamination : Prevent runoff from entering drains, sewers, or waterways.[2][3]

• Clean-up : Collect the spilled material and absorbent promptly using non-sparking tools and place it into a suitable container for disposal.[2][7]

• Decontaminate : Wash the spill area down with water.[2]

• Disposal : Dispose of the waste in accordance with federal, state, and local environmental regulations.[3] If uncontaminated, the recovered UAN can often be used as a fertilizer.[3] Do not reuse empty containers.[6]

Caption: Emergency response protocol for UAN exposure.

References

• 1. lsbindustrial.s3.amazonaws.com [lsbindustrial.s3.amazonaws.com]
• 2. summitfertz.com.au [summitfertz.com.au]
• 3. agricocanada.com [agricocanada.com]
• 4. sds.kochfertilizer.com [sds.kochfertilizer.com]
• 5. sds.simplot.com [sds.simplot.com]
• 6. irp.cdn-website.com [irp.cdn-website.com]
• 7. proman.org [proman.org]
• 8. parrishandheimbecker-ag.com [parrishandheimbecker-ag.com]
• 9. cfindustries.com [cfindustries.com]
• 10. ioccorp.com [ioccorp.com]
• 11. doccenter.kochagronomicservices.com [doccenter.kochagronomicservices.com]
• 12. 10. Emergency Procedures | Office of Environment, Health & Safety [ehs.berkeley.edu]
• 13. storwukentico03pd.blob.core.windows.net [storwukentico03pd.blob.core.windows.net]
• 14. kas32.com [kas32.com]